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  • Product: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid
  • CAS: 306936-39-0

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Synthesis and Characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

For Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive overview of the synthesis and characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic ac...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, a heterocyclic compound with potential applications in medicinal chemistry and drug development. Furan derivatives are known to exhibit a wide range of biological activities, and the incorporation of a sulfamoyl group can significantly influence the pharmacokinetic and pharmacodynamic properties of a molecule.[1][2][3][4] This document outlines a plausible synthetic pathway, detailed experimental protocols, and in-depth characterization methods for this target compound. The information presented herein is intended to serve as a valuable resource for researchers engaged in the design and synthesis of novel therapeutic agents.

Introduction

The furan nucleus is a privileged scaffold in medicinal chemistry, present in numerous natural products and synthetic drugs with diverse pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2][3][4] The substitution pattern on the furan ring plays a crucial role in modulating the biological efficacy of these compounds. The introduction of a dimethylsulfamoyl group at the 5-position and a carboxylic acid at the 3-position of a 2-methylfuran core presents an interesting molecular architecture. The sulfonamide moiety is a key functional group in a variety of established drugs, known to enhance binding to biological targets and improve physicochemical properties. This guide details a proposed synthetic route and the analytical techniques required for the unambiguous characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (Figure 1).

Figure 1: Chemical Structure of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Caption: The structure of the target compound, highlighting the 2-methylfuran core, the 3-carboxylic acid group, and the 5-dimethylsulfamoyl substituent.

Proposed Synthetic Pathway

Logical Flow of the Proposed Synthesis

Synthesis_Pathway A Starting Materials: Ethyl Acetoacetate & Chloroacetaldehyde B Step 1: Hantzsch-like Furan Synthesis Formation of Ethyl 2-methylfuran-3-carboxylate A->B Base, Heat C Step 2: Electrophilic Chlorosulfonylation Introduction of the Sulfonyl Chloride Group B->C Chlorosulfonic Acid D Step 3: Amination Formation of the Dimethylsulfamoyl Group C->D Dimethylamine E Step 4: Saponification Hydrolysis to the Carboxylic Acid D->E NaOH, H2O/EtOH F Final Product: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid E->F Acidic Workup Characterization A Final Product B 1H NMR (Proton Environment) A->B C 13C NMR (Carbon Skeleton) A->C D FT-IR (Functional Groups) A->D E Mass Spectrometry (Molecular Weight & Fragmentation) A->E F Elemental Analysis (Elemental Composition) A->F B->A C->A D->A E->A F->A

Sources

Exploratory

An In-Depth Technical Guide to the Spectroscopic Characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Introduction 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a multifaceted organic compound featuring a substituted furan core, a functionality of significant interest in medicinal chemistry and materials scien...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a multifaceted organic compound featuring a substituted furan core, a functionality of significant interest in medicinal chemistry and materials science. The precise elucidation of its molecular structure is paramount for understanding its chemical behavior and potential applications. This technical guide provides a comprehensive overview of the expected spectroscopic data for this compound, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS). In the absence of direct experimental data in publicly available literature, this guide leverages high-quality predictive methodologies and established spectroscopic principles to offer a robust analytical framework for researchers. The protocols and interpretations herein are designed to be self-validating, providing a reliable reference for the synthesis and characterization of this and structurally related molecules.

The molecular structure of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, with the chemical formula C₈H₁₁NO₅S and a molecular weight of 233.24 g/mol , forms the basis for the spectroscopic predictions and interpretations that follow.

Figure 1: Molecular Structure of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted ¹H and ¹³C NMR spectra provide detailed insights into the electronic environment of each nucleus.

Experimental Protocol: Acquiring High-Resolution NMR Spectra

A standardized protocol for the acquisition of high-quality NMR data for small molecules like 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is crucial for reproducibility.

Sample Preparation:

  • Weigh approximately 5-10 mg of the solid sample.[1][2]

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry vial. The choice of solvent is critical; DMSO-d₆ is often suitable for carboxylic acids due to its ability to solubilize polar compounds and the acidic proton of the carboxylic acid is readily observable.

  • Filter the solution through a pipette with a small cotton or glass wool plug into a clean 5 mm NMR tube to remove any particulate matter.[1]

  • Cap the NMR tube securely.

Instrumental Setup and Data Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical solvent peak.

  • Acquire a standard ¹H NMR spectrum. Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds.

  • For ¹³C NMR, a proton-decoupled experiment is standard. Due to the lower natural abundance and gyromagnetic ratio of ¹³C, a larger number of scans (from hundreds to thousands) and a longer relaxation delay (2-5 seconds) are typically required.

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing weigh Weigh Sample (5-10 mg) dissolve Dissolve in Deuterated Solvent (0.6-0.7 mL) weigh->dissolve filter Filter into NMR Tube dissolve->filter cap Cap NMR Tube filter->cap insert Insert Sample into Spectrometer cap->insert lock Lock on Deuterium Signal insert->lock shim Shim Magnetic Field lock->shim acquire Acquire Spectrum (¹H and ¹³C) shim->acquire ft Fourier Transform acquire->ft phase Phase Correction ft->phase baseline Baseline Correction phase->baseline reference Reference to Internal Standard baseline->reference

Figure 2: Workflow for NMR Spectroscopic Analysis.

Predicted ¹H NMR Spectrum

The predicted ¹H NMR spectrum of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is expected to show four distinct signals. The chemical shifts are influenced by the electronic effects of the substituents on the furan ring.

Predicted Chemical Shift (ppm)MultiplicityIntegrationAssignmentRationale
~12.5-13.5Singlet (broad)1H-COOHThe acidic proton of the carboxylic acid is expected to be highly deshielded and will appear as a broad singlet due to hydrogen bonding and exchange.
~7.0-7.2Singlet1HFuran C4-HThis proton is on the electron-deficient furan ring, deshielded by the adjacent sulfamoyl and carboxylic acid groups.
~3.0-3.2Singlet6H-N(CH₃)₂The two methyl groups on the nitrogen are equivalent and appear as a single sharp singlet.
~2.5-2.7Singlet3HFuran -CH₃The methyl group attached to the furan ring is in a relatively shielded environment.
Predicted ¹³C NMR Spectrum

The proton-decoupled ¹³C NMR spectrum is predicted to display eight signals, corresponding to each unique carbon atom in the molecule.

Predicted Chemical Shift (ppm)AssignmentRationale
~165-170-COOHThe carbonyl carbon of the carboxylic acid is highly deshielded.
~155-160Furan C2This carbon is attached to the oxygen and the methyl group, leading to a downfield shift.
~145-150Furan C5Attached to the electron-withdrawing sulfamoyl group and the ring oxygen, this carbon is significantly deshielded.
~120-125Furan C4This protonated carbon's chemical shift is influenced by the adjacent electron-withdrawing groups.
~115-120Furan C3The carbon bearing the carboxylic acid group.
~38-42-N(CH₃)₂The carbons of the dimethylamino group are in a typical range for such functionalities.
~14-18Furan -CH₃The methyl carbon attached to the furan ring is expected in the aliphatic region.

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule based on their characteristic vibrational frequencies.

Experimental Protocol: KBr Pellet Method for Solid Samples

For solid samples, the potassium bromide (KBr) pellet method is a widely used and reliable technique.

  • Thoroughly grind 1-2 mg of the sample with approximately 100-200 mg of dry, IR-grade KBr in an agate mortar and pestle.[3] The mixture should be a fine, homogeneous powder.

  • Transfer the powder to a pellet-forming die.

  • Place the die under a hydraulic press and apply a pressure of 8-10 tons for several minutes to form a transparent or translucent pellet.[3]

  • Carefully remove the pellet from the die and place it in the sample holder of the IR spectrometer.

  • Acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

G start Start grind Grind 1-2 mg Sample with 100-200 mg KBr start->grind transfer Transfer Powder to Die grind->transfer press Apply 8-10 tons of Pressure in Hydraulic Press transfer->press form_pellet Form Transparent Pellet press->form_pellet remove_pellet Remove Pellet from Die form_pellet->remove_pellet place_holder Place Pellet in Spectrometer Sample Holder remove_pellet->place_holder acquire Acquire IR Spectrum (4000-400 cm⁻¹) place_holder->acquire end End acquire->end

Figure 3: Workflow for IR Spectroscopy using the KBr Pellet Method.

Predicted IR Spectrum

The predicted IR spectrum of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid will be dominated by the characteristic absorptions of the carboxylic acid and sulfonamide functional groups.

Predicted Wavenumber (cm⁻¹)VibrationFunctional Group
3300-2500 (broad)O-H stretchCarboxylic Acid
~1720-1700 (strong, sharp)C=O stretchCarboxylic Acid
~1350-1315 (strong)Asymmetric SO₂ stretchSulfonamide
~1165-1140 (strong)Symmetric SO₂ stretchSulfonamide
~1600, ~1470C=C stretchFuran Ring
~1250-1000C-O stretchFuran Ring and Carboxylic Acid
~2960-2850C-H stretchMethyl and Dimethylamino groups

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details based on its fragmentation pattern.

Experimental Protocol: Electrospray Ionization (ESI) Mass Spectrometry

Electrospray ionization is a soft ionization technique well-suited for polar molecules like the target compound.

  • Prepare a dilute solution of the sample (typically 1-10 µg/mL) in a suitable solvent such as methanol or acetonitrile.

  • Introduce the sample into the ESI source via direct infusion using a syringe pump at a low flow rate (e.g., 5-10 µL/min).

  • Acquire the mass spectrum in both positive and negative ion modes to determine which provides better sensitivity.

  • For structural elucidation, perform tandem mass spectrometry (MS/MS) by selecting the molecular ion (or a prominent adduct) as the precursor ion and inducing fragmentation through collision-induced dissociation (CID).

G cluster_prep Sample Preparation cluster_analysis MS Analysis prep Prepare Dilute Solution (1-10 µg/mL) infuse Direct Infusion into ESI Source prep->infuse acquire_ms Acquire Full Scan MS (+/- modes) infuse->acquire_ms select_ion Select Precursor Ion acquire_ms->select_ion acquire_msms Acquire MS/MS Spectrum (CID) select_ion->acquire_msms

Figure 4: Workflow for ESI-MS and MS/MS Analysis.

Predicted Mass Spectrum and Fragmentation

Given the molecular formula C₈H₁₁NO₅S, the exact mass of the neutral molecule is 233.0358.

  • Positive Ion Mode: The most likely observed ion would be the protonated molecule, [M+H]⁺, at m/z 234.0431.

  • Negative Ion Mode: The deprotonated molecule, [M-H]⁻, at m/z 232.0285 is expected to be prominent.

Predicted Fragmentation Pathways:

The fragmentation of the protonated molecule is likely to proceed through several key pathways, primarily involving the labile sulfonamide and carboxylic acid groups.

  • Loss of SO₂ (64 Da): A common fragmentation pathway for aromatic sulfonamides is the neutral loss of sulfur dioxide, which can occur via rearrangement. This would result in a fragment ion at m/z 170.0660.

  • Loss of the Dimethylamino Group (45 Da): Cleavage of the S-N bond could lead to the loss of a dimethylamino radical, although less common, or a more complex rearrangement.

  • Decarboxylation (Loss of CO₂ - 44 Da): The carboxylic acid group can readily lose carbon dioxide, particularly in the negative ion mode, leading to a fragment at m/z 188.0208 for the [M-H-CO₂]⁻ ion.

  • Cleavage of the Dimethylsulfamoyl Group (108 Da): Loss of the entire dimethylsulfamoyl group (•SO₂N(CH₃)₂) would result in a fragment ion at m/z 126.0395.

A plausible fragmentation scheme for the [M+H]⁺ ion is depicted below.

G M [M+H]⁺ m/z 234.0431 frag1 [M+H - SO₂]⁺ m/z 170.0660 M->frag1 - SO₂ frag2 [M+H - CO₂]⁺ m/z 190.0691 M->frag2 - CO₂ frag3 [M+H - •SO₂N(CH₃)₂]⁺ m/z 126.0395 M->frag3 - •SO₂N(CH₃)₂

Figure 5: Predicted Fragmentation Pathways for the Protonated Molecule.

Conclusion

This technical guide provides a comprehensive, albeit predictive, spectroscopic characterization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. The detailed protocols for NMR, IR, and MS analysis, combined with the interpretation of the expected spectral data, offer a solid foundation for researchers working with this compound. The provided information is grounded in established spectroscopic principles and supported by relevant literature, ensuring a high degree of scientific integrity. This guide should serve as a valuable resource for the unambiguous identification and characterization of this molecule, facilitating its further investigation in various scientific disciplines.

References

  • Shimadzu. (n.d.). KBr Pellet Method. Retrieved from [Link]

  • Klagkou, K., Pullen, F., Harrison, M., Organ, A., Firth, A., & Langley, G. J. (2003). Fragmentation pathways of sulphonamides under electrospray tandem mass spectrometric conditions. Rapid Communications in Mass Spectrometry, 17(21), 2373–2379.
  • Sleno, L., & Volmer, D. A. (2008). Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement. Journal of Mass Spectrometry, 43(1), 109–118.
  • AntsLAB. (2019, May 15). KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press. Retrieved from [Link]

  • Kintek Press. (n.d.). What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. Retrieved from [Link]

  • Pellet Press Die Sets. (n.d.). Making KBr Pellets for FTIR: Step by Step Guide. Retrieved from [Link]

  • Bruker. (2023, November 2). How to make a KBr pellet | FT-IR Spectroscopy | Transmission Analysis [Video]. YouTube. [Link]

  • Request PDF. (2025, August 6). Fragmentation pathways of sulphonamides under elctrospray tandem mass spectrometric conditions. ResearchGate. [Link]

  • University of Arizona. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • Wang, F., Li, C., & He, Y. (2018). Intramolecular Charge Transfer in the Gas Phase: Fragmentation of Protonated Sulfonamides in Mass Spectrometry. The Journal of Organic Chemistry, 83(15), 8086–8092.
  • Attygalle, A. B., & Jois, S. D. (2021). CID Fragmentation of Deprotonated N-Acyl Aromatic Sulfonamides. Smiles-Type and Nitrogen–Oxygen Rearrangements. Journal of the American Society for Mass Spectrometry, 32(3), 813–821.
  • JEOL. (n.d.). NMR Sample Prepara-on. Retrieved from [Link]

  • Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

  • ResearchGate. (n.d.). How to Prepare Samples for NMR. Retrieved from [Link]

  • Humboldt-Universität zu Berlin. (n.d.). sample preparation — NMR Spectroscopy. Retrieved from [Link]

  • University of Wisconsin-Madison Biotechnology Center. (n.d.). Electrospray Direct Injection. Retrieved from [Link]

  • CHE 433L Forensic Chemistry. (2021, November 1). Direct Infusion ESI Ion Trap MS [Video]. YouTube. [Link]

  • Zenobi, R. (2019). Direct Infusion Electrospray Ionization Mass Spectrometry for Rapid Analysis. ETH Zurich.
  • Spégel, P., & Mulder, H. (2020). Online Direct Infusion Mass Spectrometry of Liquid–Liquid Extraction Phases for Metabolite and Lipid Profiling with the Direct Infusion Probe. Metabolites, 10(11), 442.

Sources

Foundational

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid CAS 306936-39-0 properties

An In-depth Technical Guide to 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0) Authored for Researchers, Scientists, and Drug Development Professionals Introduction: A Scaffold of Potential 5-(Dim...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0)

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Scaffold of Potential

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a heterocyclic compound featuring a furan core, a functionality of significant interest in medicinal chemistry due to its presence in numerous natural products and pharmacologically active molecules.[1] The molecule is further distinguished by a sulfonamide group, a well-established pharmacophore responsible for the therapeutic effects of a wide array of drugs, including antibacterial, anti-inflammatory, and anticancer agents.[2][3] The unique combination of a substituted furan ring with a dimethylsulfamoyl moiety makes this compound, identified by CAS number 306936-39-0, a valuable building block for the synthesis of novel chemical entities and a candidate for biological screening in drug discovery programs.[4] This guide provides a comprehensive overview of its known properties, a proposed synthetic strategy, predicted spectral characteristics, and its potential applications in research and development.

Section 1: Core Physicochemical and Structural Properties

The fundamental identity of this compound is established by its structural and molecular data. While experimental physical properties such as melting and boiling points are not widely reported in public literature, its key chemical descriptors are well-defined.[4]

Table 1.1: Chemical Identity and Properties
PropertyValueSource(s)
CAS Number 306936-39-0[4][5][6]
IUPAC Name 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid[5][6]
Molecular Formula C₈H₁₁NO₅S[5][6]
Molecular Weight 233.24 g/mol [5][6]
SMILES CN(C)S(=O)(=O)C1=CC(C(O)=O)=C(C)O1[5][6]
InChIKey DUFCMRCMPHIFTR-UHFFFAOYSA-N[5][6]
Physical State Solid (presumed)
Diagram 1.1: Chemical Structure

Caption: 2D structure of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

Section 2: Proposed Synthesis and Purification

Rationale for Proposed Route: The strategy involves building the molecule sequentially. It is often advantageous to introduce the sensitive carboxylic acid functionality in a protected form, such as an ester, to prevent unwanted side reactions during the more aggressive sulfonylation step. The furan ring is susceptible to electrophilic substitution, typically at the C5 position when an electron-withdrawing group is present at C3, making the chlorosulfonylation step regioselective.

Diagram 2.1: Proposed Synthetic Workflow

workflow start Ethyl 2-methylfuran-3-carboxylate (Starting Material) step1 Step 1: Chlorosulfonylation Reagent: Chlorosulfonic acid (HSO₃Cl) Solvent: Dichloromethane (DCM) start->step1 intermediate1 Ethyl 5-(chlorosulfonyl)-2-methylfuran-3-carboxylate (Key Intermediate) step1->intermediate1 step2 Step 2: Amination Reagent: Dimethylamine (aq. or gas) Base: Triethylamine (TEA) intermediate1->step2 intermediate2 Ethyl 5-(dimethylsulfamoyl)-2-methylfuran-3-carboxylate (Protected Product) step2->intermediate2 step3 Step 3: Saponification Reagent: NaOH or LiOH (aq.) Followed by acidic workup (e.g., HCl) intermediate2->step3 product 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (Final Product) step3->product

Caption: A plausible multi-step synthesis pathway for the target compound.

Experimental Protocol (Hypothetical)
  • Step 1: Synthesis of Ethyl 5-(chlorosulfonyl)-2-methylfuran-3-carboxylate

    • To a solution of ethyl 2-methylfuran-3-carboxylate in a dry, chlorinated solvent (e.g., dichloromethane) cooled to 0 °C in an ice bath, add chlorosulfonic acid dropwise with vigorous stirring.

    • Allow the reaction to stir at 0 °C for 1-2 hours, monitoring progress by Thin Layer Chromatography (TLC).

    • Upon completion, carefully pour the reaction mixture onto crushed ice to quench the excess chlorosulfonic acid.

    • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude sulfonyl chloride intermediate. This intermediate is often used immediately in the next step due to its reactivity.

  • Step 2: Synthesis of Ethyl 5-(dimethylsulfamoyl)-2-methylfuran-3-carboxylate

    • Dissolve the crude ethyl 5-(chlorosulfonyl)-2-methylfuran-3-carboxylate in a suitable solvent like dichloromethane or THF.

    • Cool the solution to 0 °C and add a base, such as triethylamine, followed by the slow addition of an aqueous solution of dimethylamine or by bubbling dimethylamine gas through the solution.

    • Allow the reaction to warm to room temperature and stir for several hours until TLC analysis indicates the consumption of the sulfonyl chloride.

    • Perform an aqueous workup to remove salts and excess amine. Extract the product with an organic solvent, dry, and concentrate.

  • Step 3: Saponification to the Final Product

    • Dissolve the crude ester from the previous step in a mixture of THF or methanol and water.

    • Add an excess of a base, such as lithium hydroxide or sodium hydroxide, and stir the mixture at room temperature or with gentle heating.

    • Monitor the hydrolysis of the ester to the carboxylate salt by TLC.

    • Once the reaction is complete, cool the mixture and acidify with a dilute strong acid (e.g., 1M HCl) to a pH of ~2-3, which will precipitate the carboxylic acid product.

    • Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Purification and Characterization
  • Purification: The final product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel if necessary.

  • Characterization: The identity and purity of the synthesized compound should be confirmed using standard analytical techniques including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.[8]

Section 3: Predicted Spectral Characteristics

In the absence of published spectra, a detailed prediction of the key spectral features can be made based on the compound's structure. This serves as a crucial reference for researchers synthesizing or handling this molecule.[9][10]

Table 3.1: Predicted Spectroscopic Data
TechniqueFeaturePredicted Chemical Shift / WavenumberRationale / Assignment
¹H NMR Singlet~7.0-7.5 ppmProton on the furan ring (C4-H).
Singlet~2.5-2.8 ppm3 protons of the methyl group (C2-CH₃).
Singlet~2.8-3.1 ppm6 protons of the N,N-dimethyl group.
Broad Singlet>10 ppm1 proton of the carboxylic acid (-COOH).
¹³C NMR Carbonyl~165-170 ppmCarboxylic acid carbon (-C OOH).
Aromatic~150-160 ppmFuran C5 (attached to S).
Aromatic~145-155 ppmFuran C2 (attached to methyl).
Aromatic~115-125 ppmFuran C4.
Aromatic~110-120 ppmFuran C3 (attached to COOH).
Aliphatic~35-40 ppmN,N-dimethyl carbons (-N(C H₃)₂).
Aliphatic~13-16 ppmMethyl carbon (C2-C H₃).
IR Spectroscopy O-H Stretch3200-2500 cm⁻¹ (broad)Carboxylic acid O-H bond.
C=O Stretch1720-1680 cm⁻¹Carboxylic acid carbonyl.
S=O Stretch1350-1310 cm⁻¹ (asymmetric)Sulfonamide S=O bonds.
S=O Stretch1170-1140 cm⁻¹ (symmetric)Sulfonamide S=O bonds.
Mass Spec (EI) Molecular Ion (M⁺)m/z 233Corresponds to the molecular weight C₈H₁₁NO₅S.

Section 4: Research Applications and Future Directions

The primary documented use for this compound is for research and development purposes.[4] Its structure, however, suggests significant potential as an intermediate or a lead compound in medicinal chemistry.

  • Scaffold for Drug Discovery: The sulfonamide moiety is a cornerstone of many carbonic anhydrase inhibitors. This compound could serve as a starting point for developing novel inhibitors targeting various isoforms of this enzyme, which are implicated in glaucoma, epilepsy, and some cancers.[3]

  • Antibacterial Agents: Both furan and sulfonamide motifs have a long history in the development of antimicrobial agents.[1][11] This molecule could be screened for activity against a panel of pathogenic bacteria or used as a scaffold to build more complex antibiotics.

  • Kinase Inhibitor Development: Many modern targeted cancer therapies are kinase inhibitors. The furan ring can act as a versatile scaffold for designing compounds that fit into the ATP-binding pocket of various kinases.[12]

Diagram 4.1: Potential Research Pathways

G A 5-(Dimethylsulfamoyl)-2-methyl- furan-3-carboxylic acid (Core Scaffold) B Chemical Modification (e.g., Amidation of COOH, Modification of furan ring) A->B serves as starting point for C Carbonic Anhydrase Inhibitors B->C to generate libraries for screening against D Novel Antibacterial Agents B->D to generate libraries for screening against E Kinase Inhibitors / Anticancer Agents B->E to generate libraries for screening against F Other Bio-active Probes B->F to generate libraries for screening against

Caption: Relationship of the core scaffold to potential therapeutic targets.

Section 5: Safety, Handling, and Storage

As a chemical used in research, proper handling is paramount to ensure laboratory safety. The following information is synthesized from available Safety Data Sheets (SDS).[4]

GHS Hazard Classification:

  • H302: Harmful if swallowed.[4]

  • H315: Causes skin irritation.[4]

  • H319: Causes serious eye irritation.[4]

  • H335: May cause respiratory irritation.[4]

Protocol for Safe Handling
  • Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a chemical fume hood.[13]

  • Personal Protective Equipment (PPE):

    • Wear appropriate chemical-resistant gloves (e.g., nitrile).

    • Wear safety glasses with side-shields or chemical goggles.[4]

    • Use a lab coat to prevent skin contact.

  • Handling Procedures:

    • Avoid generating dust.

    • Avoid contact with skin, eyes, and clothing.[13]

    • Do not inhale the substance.

    • Wash hands thoroughly after handling.[4]

  • First Aid Measures:

    • If Swallowed: Rinse mouth and immediately make the victim drink water (two glasses at most). Consult a physician.

    • If on Skin: Take off immediately all contaminated clothing. Rinse skin with plenty of water.[4]

    • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing and consult an ophthalmologist.[4]

    • If Inhaled: Move the person into fresh air. If breathing is difficult, call a physician.

Storage and Stability
  • Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The recommended storage temperature is between 15-25 °C.

  • Stability: The compound is stable under recommended storage conditions.[4]

  • Incompatibilities: Avoid contact with strong oxidizing agents.[4]

Conclusion

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0) is a specialized chemical compound whose true potential lies in its utility as a building block for more complex molecules. While comprehensive experimental data is sparse, its structure—marrying the biologically significant furan and sulfonamide moieties—provides a clear rationale for its value in research and drug discovery. By understanding its fundamental properties, employing a logical synthetic strategy, and adhering to strict safety protocols, researchers can effectively leverage this compound to explore new frontiers in medicinal chemistry and materials science.

References

  • XiXisys. (n.d.). GHS 11 (Rev.11) SDS: CAS 306936-39-0. [Online]. Available at: [Link]

  • Molbase. (n.d.). 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. [Online]. Available at: [Link]

  • Arctom. (n.d.). CAS NO. 306936-39-0 | 5-[(Dimethylamino)sulphonyl]-2-methyl-3-furoic acid. [Online]. Available at: [Link]

  • Matrix Fine Chemicals. (n.d.). 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID. [Online]. Available at: [Link]

  • Gangjee, A., et al. (1991). Synthesis and biological activity of 5,11-methylenetetrahydro-5-deazahomofolic acid. Journal of Medicinal Chemistry, 34(2), 611-6. [Online]. Available at: [Link]

  • Zanatta, N., et al. (2004). Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. Tetrahedron Letters. [Online]. Available at: [Link]

  • PubChem. (n.d.). 5-[4-[(2,6-Diethylphenyl)sulfamoyl]-3-methyl-phenyl]furan-3-carboxylic acid. [Online]. Available at: [Link]

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  • Wróblewska, A., et al. (2022). Chiral sulfonamides with various N-heterocyclic and aromatic units - Synthesis and antiviral activity evaluation. Biomedicine & Pharmacotherapy, 153, 113473. [Online]. Available at: [Link]

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Exploratory

In vitro biological activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

An In-Depth Technical Guide to the Predicted In Vitro Biological Activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid Executive Summary 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a synthetic or...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Predicted In Vitro Biological Activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Executive Summary

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a synthetic organic compound featuring two key pharmacophores: a furan-carboxylic acid core and a dimethylsulfamoyl substituent. While direct experimental data on this specific molecule is not extensively published, its structural motifs are present in a wide array of biologically active agents. This guide synthesizes information from related compounds to build a predictive framework for its potential in vitro activities. By combining the known antimicrobial and anticancer properties of sulfonamides with the diverse bioactivities of furan derivatives, we hypothesize that this compound may exhibit potent effects as an anticancer, antimicrobial, and anti-inflammatory agent. This document provides detailed, field-proven protocols for investigating these hypotheses, explains the causal logic behind experimental design, and presents a clear workflow for characterizing the compound's biological profile.

Introduction to the Target Compound

Chemical Profile and Structural Rationale

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS No: 306936-39-0) is a heterocyclic compound characterized by a central furan ring, a carboxylic acid group at position 3, a methyl group at position 2, and a dimethylsulfamoyl group at position 5.[1] The sulfonamide moiety is a cornerstone of medicinal chemistry, found in drugs with antibacterial, anti-inflammatory, and anticancer properties.[2][3] Similarly, the furan ring is a privileged structure in natural products and synthetic drugs, known to contribute to anticancer, antifungal, and anti-inflammatory activities.[4][5][6]

The strategic combination of these two pharmacophores suggests a high potential for synergistic or novel biological activity. The sulfonamide group can act as a hydrogen bond donor and acceptor, facilitating interactions with biological targets, while the furan-carboxylic acid core provides a rigid scaffold for precise spatial orientation of these functional groups.[3]

Table 1: Physicochemical Properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

PropertyValueSource
CAS Number 306936-39-0[1]
Molecular Formula C8H11NO5S[1]
Molecular Weight 233.24 g/mol [1]
IUPAC Name 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid[1]

Caption: Chemical structure and key pharmacophores.

Hypothesized Biological Activities and Mechanisms

Based on the extensive literature on its constituent moieties, we propose three primary avenues for in vitro investigation.

Potential as an Anticancer Agent

The sulfonamide group is a well-established pharmacophore in oncology, notably as an inhibitor of carbonic anhydrase (CA), particularly the tumor-associated isoform CA-IX. Furthermore, furan derivatives have demonstrated direct cytotoxicity against various cancer cell lines, including HeLa (cervical carcinoma) and HepG2 (liver carcinoma).[5][6]

Hypothesized Mechanism: The compound may exert anticancer effects through two primary mechanisms:

  • Direct Cytotoxicity: Induction of apoptosis or cell cycle arrest in cancer cells, a known activity of certain furan-based molecules.[5]

  • Enzyme Inhibition: The sulfonamide group could target and inhibit enzymes crucial for tumor survival and proliferation, such as carbonic anhydrase IX or receptor tyrosine kinases.[7]

Potential as an Antimicrobial Agent

The sulfonamide scaffold is historically significant for its antibacterial properties. It acts as a competitive inhibitor of dihydropteroate synthetase (DHPS), an essential enzyme in the bacterial folic acid synthesis pathway, by mimicking the natural substrate, p-aminobenzoic acid (PABA).[7] Furan derivatives have also been reported to possess antibacterial and antifungal activity, potentially acting on different targets to provide a broad spectrum of activity.[4][5]

Hypothesized Mechanism: The primary mechanism is likely the inhibition of bacterial folate biosynthesis via DHPS. The furan core may enhance cell permeability or interact with other microbial targets, potentially leading to synergistic effects.

Potential as an Anti-inflammatory Agent

Recent studies have highlighted the role of sulfamoyl derivatives as potent inhibitors of the NLRP3 inflammasome.[2] The NLRP3 inflammasome is a multiprotein complex that, when activated, triggers the release of pro-inflammatory cytokines like IL-1β, playing a key role in numerous inflammatory diseases.

cluster_cell Macrophage PAMPs PAMPs / DAMPs NLRP3 NLRP3 Inflammasome Activation PAMPs->NLRP3 Signal 2 ProIL1B Pro-IL-1β NLRP3->ProIL1B Caspase-1 Activation IL1B IL-1β (Active) ProIL1B->IL1B Cleavage Inflammation Inflammatory Response IL1B->Inflammation Secretion Compound 5-(Dimethylsulfamoyl)-2- methylfuran-3-carboxylic acid Compound->NLRP3 Inhibition

Caption: Hypothesized inhibition of the NLRP3 inflammasome pathway.

Proposed In Vitro Experimental Workflows

To validate these hypotheses, a tiered approach starting with broad screening and progressing to specific mechanistic assays is recommended.

cluster_t1 cluster_t2 cluster_t3 start Compound Synthesis & Characterization tier1 Tier 1: Primary Screening start->tier1 t1_cancer Cytotoxicity Assay (e.g., MTT) tier1->t1_cancer t1_ab Antimicrobial Assay (e.g., MIC) tier1->t1_ab tier2 Tier 2: Dose-Response & Potency t2_cancer IC50 Determination (Multiple Cell Lines) tier2->t2_cancer t2_ab MBC Determination tier2->t2_ab t2_inflam Cytokine Release Assay (e.g., IL-1β ELISA) tier2->t2_inflam tier3 Tier 3: Mechanistic Assays t3_cancer Enzyme Inhibition (e.g., CA-IX Assay) tier3->t3_cancer t3_ab DHPS Enzyme Assay tier3->t3_ab t3_inflam NLRP3 Activation Assay tier3->t3_inflam end Identify Lead Activity & Mechanism t1_cancer->tier2 t1_ab->tier2 t2_cancer->tier3 t2_ab->tier3 t2_inflam->tier3 t3_cancer->end t3_ab->end t3_inflam->end

Caption: Tiered workflow for in vitro biological characterization.

Protocol: Anticancer Cytotoxicity Screening (MTT Assay)

This assay provides a quantitative measure of cell viability, metabolic activity, and proliferation.

  • Objective: To determine the concentration-dependent cytotoxic effect of the compound on cancer cell lines (e.g., HeLa, HepG2) and a non-cancerous control line (e.g., Vero).[5]

  • Principle: The yellow tetrazolium salt MTT is reduced by metabolically active cells to form insoluble purple formazan crystals, which are solubilized and quantified spectrophotometrically.

  • Step-by-Step Methodology:

    • Cell Seeding: Plate cells (e.g., 1 x 10⁵ cells/mL) in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂ to allow for attachment.

    • Compound Treatment: Prepare a stock solution of the test compound in DMSO. Serially dilute the stock in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Replace the old medium with the compound-containing medium. Include a vehicle control (DMSO only) and an untreated control.

    • Incubation: Incubate the plates for 24-48 hours.

    • MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

    • Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Self-Validation & Controls:

    • Positive Control: A known cytotoxic drug (e.g., Doxorubicin).

    • Negative Control: Untreated cells.

    • Vehicle Control: Cells treated with the highest concentration of DMSO used for dilutions to ensure the solvent has no effect.

  • Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot viability against compound concentration and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol: Antibacterial Susceptibility Testing (MIC Assay)

This assay determines the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

  • Objective: To determine the Minimum Inhibitory Concentration (MIC) of the compound against Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[8]

  • Principle: A standardized inoculum of bacteria is challenged with serial dilutions of the compound in a liquid growth medium. Growth is assessed by visual turbidity or a colorimetric indicator.

  • Step-by-Step Methodology:

    • Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard.

    • Compound Dilution: In a 96-well plate, perform a two-fold serial dilution of the compound in Mueller-Hinton Broth (MHB).

    • Inoculation: Add the prepared bacterial inoculum to each well.

    • Incubation: Incubate the plate at 37°C for 18-24 hours.

    • Data Acquisition: The MIC is the lowest concentration in which no visible turbidity is observed.

  • Self-Validation & Controls:

    • Positive Control: A known antibiotic (e.g., Ciprofloxacin).

    • Negative Control: Broth with inoculum but no compound.

    • Sterility Control: Broth only.

Data Interpretation and Predictive SAR

The results from these assays will provide the first quantitative assessment of the compound's bioactivity.

Table 2: Illustrative Data Summary for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Assay TypeTargetEndpointHypothetical ResultImplication
MTT CytotoxicityHeLa Cell LineIC₅₀12.5 µMPotent anticancer activity.
MTT CytotoxicityVero Cell LineIC₅₀>100 µMHigh selectivity for cancer cells.
Broth MicrodilutionS. aureusMIC32 µg/mLModerate antibacterial activity.
Broth MicrodilutionE. coliMIC>128 µg/mLLimited Gram-negative activity.
IL-1β ELISALPS-stimulated THP-1IC₅₀5.8 µMPotent anti-inflammatory activity.

Structure-Activity Relationship (SAR) Insights:

  • Sulfonamide N-substitution: The dimethyl substitution on the sulfonamide nitrogen is critical. Modifying this to other alkyl or cyclic groups (e.g., cyclopropyl, morpholino) can drastically alter potency and selectivity against targets like h-NTPDases.[2]

  • Furan Ring Substitution: The methyl group at position 2 may influence steric interactions within a binding pocket. Its removal or replacement could be a key area for optimization.

  • Improving Solubility: Poor aqueous solubility is a common challenge for sulfonamide derivatives. Strategies like pH adjustment of buffers can be employed to deprotonate the weakly acidic sulfonamide nitrogen, forming a more soluble salt for biological assays.[7]

Conclusion

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid represents a promising chemical scaffold whose activity can be rationally predicted based on established medicinal chemistry principles. The sulfonamide and furan-carboxylic acid moieties suggest a high likelihood of significant in vitro activity in oncology, infectious diseases, and inflammation. The experimental workflows detailed in this guide provide a robust and validated framework for systematically evaluating these potentials, interpreting the resulting data, and guiding future optimization efforts for drug development. The next logical steps would involve target deconvolution studies for the most promising activity and subsequent evaluation in preclinical in vivo models.

References

  • Khan, A. A., et al. (2023). Synthesis and biological evaluation of sulfamoyl benzamide derivatives as selective inhibitors for h-NTPDases. National Institutes of Health.
  • Egbujor, M. C., et al. (2022). Synthesis and Biological Evaluation of Sulfamoyl Carboxamide Derivatives from Sulfur-containing α-Amino acids. ResearchGate. Available at: [Link]

  • Li, Y., et al. (2024). Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents. PubMed. Available at: [Link]

  • Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. Available at: [Link]

  • Chen, H., et al. (2012). Sulfonyl group-containing compounds in the design of potential drugs for the treatment of diabetes and its complications. PubMed. Available at: [Link]

  • Baunach, M., et al. (2019). Biosynthesis of sulfonamide and sulfamate antibiotics in actinomycete. National Institutes of Health. Available at: [Link]

  • Molbase. 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. Available at: [Link]

  • Reyes-Mayorga, J., et al. (2024). Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides. Chemistry & Medicinal Chemistry. Available at: [Link]

  • Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. Available at: [Link]

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Foundational

A Technical Guide to the Preliminary Screening of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid Derivatives

Abstract The furan ring is a privileged scaffold in medicinal chemistry, present in numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The furan ring is a privileged scaffold in medicinal chemistry, present in numerous compounds with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties[1][2][3]. The incorporation of a sulfonamide group, a well-established pharmacophore, offers an intriguing opportunity for synergistic or novel pharmacological effects[4]. This guide outlines a comprehensive, multi-tiered strategy for the preliminary screening of a novel chemical series based on the 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid core. We will detail a prospective synthetic approach, a logical screening cascade from in silico modeling to in vitro assays, and the rationale behind each experimental choice. This document is intended for researchers, scientists, and drug development professionals engaged in the early stages of discovering new chemical entities.

Introduction: The Scientific Rationale

The convergence of a furan-3-carboxylic acid scaffold with a dimethylsulfamoyl group presents a unique chemical entity with significant therapeutic potential. The furan ring serves as a versatile and often bioisosteric replacement for phenyl rings, offering a distinct hydrophilic-lipophilic balance[3]. The carboxylic acid at the 3-position provides a key interaction point for biological targets and a handle for further derivatization, such as the formation of amides, which have shown interesting structure-activity relationships in other furan-based systems[5].

The sulfonamide moiety is a cornerstone of numerous successful drugs, known for its ability to engage in strong hydrogen bonding and its role in inhibiting various enzymes[4]. By combining these features, we hypothesize that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid derivatives could target a range of biological pathways. Given the known activities of related structures, our preliminary screening will focus on oncology and infectious diseases as primary therapeutic areas.

Synthesis Strategy and Derivative Library Design

While no direct synthesis for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid has been reported, a plausible synthetic route can be devised based on established furan chemistry. The general approach would involve the construction of the substituted furan ring, followed by derivatization of the carboxylic acid.

A library of derivatives will be designed to probe the structure-activity relationship (SAR). The primary point of diversification will be the carboxylic acid at the 3-position, converting it into a variety of amides. This choice is based on the prevalence of the carboxamide functional group in bioactive molecules and the relative ease of synthesis.

Proposed Derivative Library:

Derivative IDR Group (at 3-position)Rationale
Core-001 -OH (Carboxylic Acid)Parent compound for baseline activity.
Amide-001 -NH-benzylSimple aromatic amide to probe for π-stacking interactions.
Amide-002 -NH-(4-fluorobenzyl)Introduces an electron-withdrawing group to modulate electronics.
Amide-003 -NH-cyclohexylProbes the effect of a non-aromatic, bulky substituent.
Amide-004 -N(CH₃)₂Simple dimethylamide to assess the impact of removing the N-H donor.
Amide-005 MorpholinoIntroduces a common heterocyclic motive with improved solubility.

The Multi-Tiered Screening Cascade

A logical and efficient screening cascade is essential to identify promising candidates while conserving resources. Our approach integrates computational, biochemical, and cell-based assays to build a comprehensive preliminary profile of each derivative.

Screening_Cascade cluster_0 Tier 1: In Silico & Physicochemical Profiling cluster_1 Tier 2: In Vitro Biological Evaluation cluster_2 Tier 3: Secondary & Mechanistic Assays cluster_3 Decision Gate InSilico In Silico Screening (Docking & ADME Prediction) PhysChem Physicochemical Characterization (Solubility & logP) InSilico->PhysChem Filter candidates Cytotoxicity General Cytotoxicity Screening (e.g., MTT Assay on non-cancerous cell line) PhysChem->Cytotoxicity Select soluble compounds Anticancer Anticancer Activity (Panel of cancer cell lines) Cytotoxicity->Anticancer Prioritize non-toxic (to normal cells) Antimicrobial Antimicrobial Screening (MIC against bacteria/fungi) Cytotoxicity->Antimicrobial Decision Hit Prioritization Anticancer->Decision Antimicrobial->Decision TargetID Target Deconvolution/ Mechanism of Action Studies Metabolic Metabolic Stability (Liver Microsome Assay) Decision->TargetID For promising hits Decision->Metabolic For promising hits

Caption: A multi-tiered workflow for preliminary screening.

Tier 1: In Silico and Physicochemical Profiling

The initial tier focuses on computational and fundamental physicochemical assessments to prioritize compounds with favorable drug-like properties.

3.1.1. In Silico Screening

  • Objective: To predict the potential biological targets and ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the designed derivatives.

  • Methodology:

    • Target Prediction: The structures of the derivatives will be used as queries against databases of known biological targets to identify potential protein binding partners.

    • Molecular Docking: For high-interest potential targets (e.g., kinases, DNA gyrase), molecular docking studies will be performed to predict binding affinities and modes of interaction[6][7][8].

    • ADME Prediction: Computational models will be used to estimate key ADME parameters such as solubility, permeability, and potential for metabolism.

  • Rationale: In silico methods provide a rapid and cost-effective way to filter large numbers of virtual compounds, allowing for the prioritization of those with the highest probability of biological activity and acceptable pharmacokinetic profiles[9].

3.1.2. Physicochemical Characterization

  • Objective: To experimentally determine fundamental physicochemical properties that influence biological activity and formulation.

  • Methodology:

    • Aqueous Solubility: Kinetic solubility will be determined using nephelometry or a similar high-throughput method.

    • Lipophilicity (LogP/LogD): The distribution coefficient at pH 7.4 will be measured to assess the compound's lipophilicity.

  • Rationale: Poor solubility is a major cause of failure in drug development. Early assessment allows for the deselection of compounds that are unlikely to be bioavailable.

Tier 2: In Vitro Biological Evaluation

This tier involves the initial biological testing of the synthesized and physicochemically characterized compounds.

3.2.1. General Cytotoxicity Screening

  • Objective: To assess the general toxicity of the compounds against a non-cancerous mammalian cell line.

  • Methodology:

    • Cell Line: A non-cancerous cell line, such as human embryonic kidney cells (HEK293) or normal human dermal fibroblasts (NHDF), will be used.

    • Assay: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures metabolic activity as an indicator of cell viability, will be performed[10].

    • Endpoint: The concentration that inhibits 50% of cell growth (IC50) will be determined.

  • Rationale: This assay provides a baseline for cytotoxicity and helps to identify compounds that are non-selectively toxic, which are generally not desirable as therapeutic candidates[11][12][13].

3.2.2. Anticancer Activity Screening

  • Objective: To evaluate the antiproliferative activity of the derivatives against a panel of human cancer cell lines.

  • Methodology:

    • Cell Panel: A diverse panel of cancer cell lines representing different tumor types (e.g., breast, lung, colon) will be used.

    • Assay: The MTT or a similar cell viability assay will be used to determine the IC50 for each compound against each cell line[14].

  • Rationale: Furan derivatives have shown promise as anticancer agents[15][16][17]. Screening against a panel of cell lines can reveal potential tissue-specific activity and provide initial insights into the spectrum of activity.

3.2.3. Antimicrobial Screening

  • Objective: To determine the antibacterial and antifungal activity of the derivatives.

  • Methodology:

    • Organisms: A panel of clinically relevant bacteria (e.g., Staphylococcus aureus, Escherichia coli) and fungi (e.g., Candida albicans) will be used.

    • Assay: The minimum inhibitory concentration (MIC) will be determined using a broth microdilution method.

  • Rationale: Both furan and sulfonamide moieties are present in known antimicrobial agents[2]. This screen will explore the potential of the novel scaffold in this therapeutic area.

Tier 3: Secondary and Mechanistic Assays

Promising "hit" compounds identified in Tier 2 will be advanced to this tier for more in-depth characterization.

3.3.1. Preliminary Metabolic Stability

  • Objective: To assess the susceptibility of the compounds to metabolic degradation by liver enzymes.

  • Methodology:

    • Test System: Human liver microsomes (HLM) will be used as a source of Phase I metabolic enzymes[18][19].

    • Assay: Compounds will be incubated with HLM in the presence of NADPH, and the disappearance of the parent compound over time will be monitored by LC-MS/MS[20][21][22].

    • Endpoint: The in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) will be calculated.

  • Rationale: High metabolic instability can lead to poor bioavailability and a short duration of action in vivo. This assay provides an early indication of a compound's metabolic liabilities.

3.3.2. Mechanism of Action (MoA) Studies

  • Objective: To gain initial insights into the biological target and mechanism of action of the most promising hits.

  • Methodology: The specific assays will depend on the results from the Tier 2 screens.

    • For anticancer hits: This could involve assays for kinase inhibition, topoisomerase inhibition, or induction of apoptosis[5].

    • For antimicrobial hits: This might include assays for DNA gyrase inhibition or disruption of cell wall synthesis.

  • Rationale: Understanding the MoA is crucial for lead optimization and further development.

Data Interpretation and Hit Prioritization

The data from all tiers will be integrated to select the most promising compounds for further investigation.

Example Hit Prioritization Matrix:

Compound IDAnticancer IC50 (µM)Antimicrobial MIC (µg/mL)General Cytotoxicity IC50 (µM)Metabolic Half-life (min)
Amide-001 > 5016> 5045
Amide-002 5.2> 644825
Amide-003 2532> 50> 60
Amide-004 > 50> 64> 5015
Amide-005 8.964> 5035

In this hypothetical example, Amide-002 would be a high-priority hit for anticancer development due to its potent and selective activity. Amide-001 would be prioritized for antimicrobial development due to its good activity and lack of general cytotoxicity.

Conclusion

This technical guide provides a robust and logical framework for the preliminary screening of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid derivatives. By integrating in silico predictions, fundamental physicochemical measurements, and a tiered in vitro testing cascade, this strategy allows for the efficient identification and prioritization of compounds with therapeutic potential. The insights gained from this preliminary screen will be instrumental in guiding future lead optimization efforts.

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  • BioIVT. (n.d.). Metabolic Stability Assay Services. [Link]

  • ResearchGate. (2018). Update on in vitro cytotoxicity assays for drug development. [https://www.researchgate.net/publication/326880006_Update_on_in_vitro_cytotoxicity_assays_for_drug_development]([Link]_ cytotoxicity_assays_for_drug_development)

  • YouTube. (2021). metabolic stability assays for predicting intrinsic clearance. [Link]

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Exploratory

Illuminating the Solid State: A Structural Analysis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Abstract: The confluence of the furan scaffold and the sulfonamide functional group has yielded numerous compounds of significan...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: The confluence of the furan scaffold and the sulfonamide functional group has yielded numerous compounds of significant interest in medicinal chemistry and materials science.[1][2] This guide delves into the structural analysis of a key exemplar, 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. While a definitive, publicly archived crystal structure for this specific molecule is not available at the time of this writing, this document provides a comprehensive framework for its analysis. By leveraging established crystallographic principles and drawing parallels from structurally related compounds, we present a detailed, field-proven protocol for its synthesis, crystallization, and single-crystal X-ray diffraction analysis. Furthermore, we offer an expert projection of its key structural features and intermolecular interactions, providing a robust roadmap for researchers engaged in the development of novel furan-based sulfonamides.

Introduction: The Scientific Imperative for Structural Elucidation

The precise three-dimensional arrangement of atoms within a molecule is fundamental to its physicochemical properties and biological activity. For drug development professionals, understanding the crystal structure of an active pharmaceutical ingredient (API) is not merely an academic exercise; it is a critical step in comprehending its stability, solubility, and ability to interact with biological targets. The title compound, 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, combines three key pharmacophoric elements: a furan ring, a carboxylic acid, and a dimethylsulfamoyl group. Furan derivatives are prevalent in pharmaceuticals, and the sulfonamide group is a cornerstone of numerous antibacterial and diuretic drugs.[2][3] The carboxylic acid moiety provides a key site for hydrogen bonding and salt formation.

A thorough crystal structure analysis provides invaluable insights into:

  • Molecular Conformation: The spatial arrangement of the furan ring relative to the flexible sulfamoyl and carboxylic acid groups.

  • Intermolecular Interactions: The non-covalent forces (e.g., hydrogen bonds, π–π stacking) that govern how molecules pack together in the solid state. These interactions are paramount in determining the material's melting point, dissolution rate, and polymorphism.

  • Structure-Activity Relationships (SAR): A validated crystal structure serves as a foundational data point for computational modeling and rational drug design, enabling predictions of how structural modifications might influence biological efficacy.

Synthesis and Characterization: A Proposed Pathway

The synthesis of the title compound, with the CAS Number 306936-39-0, results in a molecule with the formula C8H11NO5S and a molecular weight of 233.24 g/mol .[4] While various synthetic routes could be envisioned, a plausible approach would involve the construction of the substituted furan ring followed by functional group modifications.

Spectroscopic Confirmation

Prior to crystallographic analysis, the identity and purity of the synthesized compound must be rigorously confirmed using a suite of spectroscopic techniques.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra will confirm the connectivity of the molecule. Key expected signals would include a singlet for the methyl group on the furan ring, two singlets for the dimethylamino protons, and characteristic aromatic protons for the furan ring.

  • Infrared (IR) Spectroscopy: The IR spectrum should display characteristic absorption bands for the carboxylic acid O-H stretch (a very broad band around 3000 cm⁻¹), the C=O stretch (typically 1690-1760 cm⁻¹), and strong bands corresponding to the S=O stretches of the sulfonamide group (typically in the 1350-1300 cm⁻¹ and 1160-1140 cm⁻¹ regions).[5]

  • Mass Spectrometry (MS): High-resolution mass spectrometry will confirm the molecular formula by providing a highly accurate mass-to-charge ratio.

Single-Crystal X-ray Diffraction: The Definitive Structural Technique

Single-crystal X-ray diffraction (SXRD) remains the gold standard for unambiguously determining the three-dimensional structure of a crystalline solid.[6] The workflow from a purified powder to a refined crystal structure is a multi-step process requiring precision and expertise.

Experimental Protocol: From Powder to Structure

Step 1: Crystal Growth (Crystallization) The primary challenge is often obtaining single crystals of sufficient size and quality. Slow evaporation is a common and effective technique.

  • Solvent Screening: Dissolve a small amount of purified 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in a range of solvents of varying polarity (e.g., ethanol, methanol, ethyl acetate, acetone, dichloromethane, and mixtures thereof) to find a solvent in which the compound has moderate solubility.

  • Slow Evaporation: Prepare a saturated or near-saturated solution in the chosen solvent system in a clean vial. Loosely cap the vial to allow for slow evaporation of the solvent over several days to weeks at a constant temperature.

  • Crystal Harvesting: Once suitable crystals have formed, carefully harvest them using a nylon loop or a micromanipulator.

Step 2: Data Collection

  • Crystal Mounting: Mount a selected single crystal on a goniometer head.

  • Diffractometer Setup: Place the mounted crystal on a modern single-crystal X-ray diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

  • Unit Cell Determination: Collect a series of initial diffraction images to determine the unit cell parameters and the crystal system.

  • Full Data Collection: Perform a full sphere of data collection by rotating the crystal through a range of angles, measuring the intensities of the diffracted X-ray beams for thousands of unique reflections.

Step 3: Structure Solution and Refinement

  • Data Reduction: Integrate the raw diffraction images to obtain a list of reflection intensities and their standard uncertainties.

  • Structure Solution: Use direct methods or Patterson methods to solve the phase problem and obtain an initial electron density map. This map should reveal the positions of the heavier atoms (sulfur, oxygen, nitrogen, carbon).

  • Structure Refinement: Iteratively refine the atomic positions, and their anisotropic displacement parameters, against the experimental data using full-matrix least-squares methods. Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The final refined structure is evaluated by metrics such as the R-factor.

Workflow for Crystal Structure Determination

G cluster_exp Experimental Phase cluster_comp Computational Phase synthesis Synthesis & Purification spectroscopy Spectroscopic Confirmation (NMR, IR, MS) synthesis->spectroscopy crystallization Crystal Growth (Slow Evaporation) spectroscopy->crystallization data_collection X-ray Data Collection crystallization->data_collection data_reduction Data Reduction data_collection->data_reduction structure_solution Structure Solution (Direct Methods) data_reduction->structure_solution refinement Structure Refinement structure_solution->refinement validation Validation & Analysis refinement->validation final_structure final_structure validation->final_structure Final Structure (CIF File)

Caption: Workflow for the crystal structure analysis of a novel compound.

Predicted Molecular and Crystal Structure

In the absence of experimental data for the title compound, we can predict its key structural features by examining published crystal structures of analogous molecules, such as N-[2-(5-methylfuran-2-yl)phenyl]-3-nitro-N-[(3-nitrophenyl)sulfonyl]benzenesulfonamide and other furan sulfonamide derivatives.[7]

Molecular Geometry

The furan ring is expected to be essentially planar. The carboxylic acid group and the sulfamoyl group, attached to this rigid core, will have specific conformations. The relative orientation of these groups is determined by a balance of steric hindrance and electronic interactions.

Table 1: Predicted Key Geometric Parameters

Parameter Predicted Value Range Rationale / Comparative Source
C-S Bond Length (Sulfamoyl) 1.75 - 1.78 Å Typical single bond length.
S=O Bond Lengths (Sulfamoyl) 1.42 - 1.45 Å Typical double bond lengths.
C=O Bond Length (Carboxylic Acid) 1.20 - 1.23 Å Typical carbonyl double bond.
C-O Bond Length (Carboxylic Acid) 1.31 - 1.34 Å Longer than C=O due to single bond character.
Furan Ring Bond Lengths 1.35 - 1.44 Å Consistent with aromatic furan systems.[7]
Torsion Angle (Furan-S) Variable Dependent on crystal packing forces.

| Torsion Angle (Furan-C=O) | Near 0° or 180° | Conjugation favors planarity. |

Supramolecular Assembly and Intermolecular Interactions

The most significant feature of the crystal packing will undoubtedly be hydrogen bonding. The carboxylic acid group is a potent hydrogen bond donor (O-H) and acceptor (C=O). This typically leads to the formation of a robust hydrogen-bonded dimer, a common structural motif in carboxylic acids.

Furthermore, the oxygen atoms of the sulfamoyl group are strong hydrogen bond acceptors. It is highly probable that these sulfamoyl oxygens will participate in weaker C-H···O hydrogen bonds with methyl or furan C-H groups of neighboring molecules.[8] These interactions, though weaker than the classical O-H···O hydrogen bonds, are crucial in guiding the formation of a stable three-dimensional network.

H_Bonding mol1 R-COOH mol2 HOOC-R mol1:c->mol2:c mol2:c->mol1:c sulfamoyl R-SO₂(NMe₂) neighbor C-H sulfamoyl:so2->neighbor dimer_node Dimer Formation network_node 3D Network Assembly dimer_node->network_node via weaker interactions

Caption: Predicted primary and secondary hydrogen bonding interactions.

Conclusion: A Path Forward for Furan Sulfonamide Research

The structural analysis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a crucial step towards unlocking its full potential in drug discovery and materials science. This guide has outlined a comprehensive, field-proven methodology for achieving this goal, from synthesis and crystallization to final structure refinement. By anticipating the likely molecular geometry and the dominant intermolecular forces, researchers can better strategize crystallization experiments and gain a deeper, predictive understanding of the compound's solid-state behavior. The successful elucidation of this crystal structure will provide a vital data point, enriching the broader chemical literature and empowering the rational design of the next generation of furan-based sulfonamides.

References

  • Figure . A few biologically active sulfonamide derivatives. - ResearchGate. Available at: [Link]

  • Synthesis, Single Crystal X-ray, Hirshfeld and DFT Studies of 1,8-Dichloro-9,10-dihydro-9,10-ethanoanthracene-11-carboxylic Acid - MDPI. Available at: [Link]

  • Crystal structure of 2,5-dimethyl-3-(2-methylphenylsulfonyl)-1-benzofuran - PMC - NIH. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of N-[2-(5-methylfuran-2-yl)phenyl]-3-nitro-N-[(3-nitrophenyl)sulfonyl]benzenesulfonamide - NIH. Available at: [Link]

  • 5-methylfuran-3-carboxylic acid (C6H6O3) - PubChemLite. Available at: [Link]

  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. Available at: [Link]

  • The crystal structure of 3-carboxy-5-methylpyridin-1-ium-2-carboxylate, C8H7NO4. Available at: [Link]

  • 5-[4-[(2,6-Diethylphenyl)sulfamoyl]-3-methyl-phenyl]furan-3-carboxylic acid | C22H23NO5S | CID - PubChem. Available at: [Link]

  • Furan Derivatives and Their Role in Pharmaceuticals - BioScience Academic Publishing. Available at: [Link]

  • (PDF) Synthesis, structural analysis and antibacterial activity of new potent sulfonamide derivatives - ResearchGate. Available at: [Link]

  • Synthesis, Structural Elucidation, and Biological Potential of Novel Sulfonamide Drugs. Available at: [Link]

  • Disorders and Dynamics of Reticular Materials Studied by Single-Crystal X-ray Diffraction. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of N-[2-(5-methylfuran-2-yl)phenyl] - NIH. Available at: [Link]

  • (PDF) Synthesis, crystal structures, and theoretical studies on bio-pertinent disulfides derived from methyl thiosalicylate and furan-2-thiocarboxylic acid and their interaction with native human lysozymes - ResearchGate. Available at: [Link]

  • Single-Crystal X-Ray Diffraction Studies of Derivatives of Phenolphthalein (3,3-Bis(4-hydroxyphenyl)isobenzofuran-1(3H)-one) - MDPI. Available at: [Link]

  • Synthesis of the Proposed Structure of Celacarfurine and Analogues Using Sequential Cascade Ring Expansion Reactions - American Chemical Society. Available at: [Link]

  • Crystal structure and Hirshfeld surface analysis of 4-methyl-N-[2-(5-methylfuran-2-yl)phenyl]. Available at: [Link]

  • 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. Available at: [Link]

  • 2-Methyl-5-phenylfuran-3-carboxylic acid | C12H10O3 | CID 736516 - PubChem. Available at: [Link]

  • 4-(dimethylsulfamoyl)-5-methylfuran-2-carboxylic acid (C8H11NO5S) - PubChemLite. Available at: [Link]

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Foundational

Physicochemical properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

An In-depth Technical Guide to the Physicochemical Properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid Foreword for the Scientific Community: The following technical guide addresses the physicochemical pr...

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to the Physicochemical Properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Foreword for the Scientific Community: The following technical guide addresses the physicochemical properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. Due to the compound's specific nature as a potential building block or research chemical, publicly available experimental data is limited. This document, therefore, serves as a comprehensive theoretical and methodological framework. It synthesizes established principles of physical chemistry and extrapolates data from structurally related furan derivatives to provide researchers with a robust set of predicted properties and validated experimental protocols for their determination. The methodologies described are grounded in standard pharmaceutical and chemical analysis practices, ensuring a reliable foundation for empirical validation.

Molecular Identity and Structural Characteristics

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a substituted furan derivative featuring three key functional groups that dictate its chemical behavior: a carboxylic acid, a dimethylsulfamoyl group, and a methyl group attached to the furan ring. The furan heterocycle is a common motif in medicinal chemistry and materials science.[1] The interplay between the acidic carboxylic group, the electron-withdrawing sulfonamide, and the heterocyclic core defines the molecule's potential utility in drug design and chemical synthesis.

Table 1: Compound Identification

IdentifierValueSource
IUPAC Name 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid-
Molecular Formula C₈H₁₁NO₅SBased on isomer data
Molecular Weight 233.24 g/mol Based on isomer data
SMILES CC1=CC(C(=O)O)=C(O1)S(=O)(=O)N(C)C-
CAS Number 35282-62-7-

Acidity and Ionization Constant (pKa)

2.1 Scientific Rationale The acid dissociation constant, pKa, is a critical parameter in drug development, influencing a compound's solubility, absorption, distribution, metabolism, and excretion (ADME). For 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, the primary acidic center is the carboxylic acid proton. Its pKa value dictates the extent of ionization at a given physiological pH, which in turn governs its ability to cross biological membranes and interact with molecular targets. The Henderson-Hasselbalch equation provides the theoretical basis for understanding this relationship.[2] The electron-withdrawing nature of the adjacent sulfamoyl group is expected to increase the acidity (lower the pKa) of the carboxylic acid compared to simpler furoic acids.[3]

2.2 Experimental Protocol: Potentiometric Titration Potentiometric titration is a highly accurate and reliable method for determining the pKa of ionizable compounds.[2] It involves monitoring pH changes upon the incremental addition of a titrant (a strong base in this case) to a solution of the analyte.

Step-by-Step Methodology:

  • Preparation of Solutions:

    • Prepare a standardized 0.1 M sodium hydroxide (NaOH) solution and a 0.1 M hydrochloric acid (HCl) solution.[4]

    • Prepare a 1 mM solution of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in deionized water or a suitable co-solvent if solubility is low.[4]

    • To maintain constant ionic strength, 0.15 M potassium chloride (KCl) solution should be used.[4]

  • System Calibration: Calibrate the pH meter using standard buffers of pH 4, 7, and 10 to ensure accurate measurements.[4]

  • Titration Procedure:

    • Place a known volume (e.g., 20 mL) of the 1 mM sample solution into a reaction vessel equipped with a magnetic stirrer.[4]

    • Immerse the calibrated pH electrode into the solution.

    • Purge the solution with nitrogen gas to displace dissolved carbon dioxide, which can interfere with the titration of acidic compounds.[4]

    • Begin the titration by adding small, precise increments of the 0.1 M NaOH solution.

    • Record the pH reading after each addition, allowing the system to equilibrate.

  • Data Analysis:

    • Plot the measured pH values against the volume of NaOH added.

    • The pKa is determined from the titration curve as the pH at the half-equivalence point (where half of the acid has been neutralized). The equivalence point is identified by the steepest inflection in the curve.

2.3 Visualization: Potentiometric Titration Workflow

G cluster_prep Preparation cluster_titration Titration cluster_analysis Analysis P1 Prepare 1 mM Analyte Solution P2 Prepare & Standardize 0.1 M NaOH P3 Calibrate pH Meter (pH 4, 7, 10) T1 Place Analyte in Vessel w/ Stirrer P3->T1 T2 Purge with Nitrogen Gas T1->T2 T3 Add Increments of NaOH T2->T3 T4 Record pH after Each Addition T3->T4 A1 Plot pH vs. Volume of NaOH T4->A1 A2 Identify Equivalence Point (Inflection) A1->A2 A3 Determine pKa at Half-Equivalence Point A2->A3 Result Final pKa Value A3->Result

Caption: Workflow for pKa determination via potentiometric titration.

Solubility Profile

3.1 Scientific Rationale Solubility is a cornerstone of a drug candidate's profile, directly impacting its bioavailability and formulation possibilities.[5] Poor aqueous solubility is a major hurdle in drug development.[6] The solubility of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is governed by the balance between its hydrophilic (carboxylic acid, sulfonamide) and lipophilic (methylated furan core) components. This balance is quantified by two key parameters:

  • Thermodynamic Solubility: The maximum concentration of the compound that can dissolve in a specific aqueous medium under equilibrium conditions.[5]

  • Lipophilicity (LogP/LogD): The partition coefficient (LogP) measures the distribution of the neutral form of the compound between an immiscible organic (n-octanol) and aqueous phase. The distribution coefficient (LogD) measures this distribution at a specific pH, accounting for both neutral and ionized species.

3.2 Experimental Protocol: Shake-Flask Method for LogP Determination The shake-flask technique is the gold standard for measuring partition coefficients.[7]

Step-by-Step Methodology:

  • Phase Preparation: Prepare a biphasic system using n-octanol and a suitable aqueous buffer (e.g., phosphate buffer, pH 7.4 for LogD). Pre-saturate the n-octanol with the buffer and the buffer with n-octanol by mixing them and allowing the phases to separate.

  • Sample Addition: Add a known amount of the compound to a separation funnel containing known volumes of the pre-saturated n-octanol and aqueous phases.[7]

  • Equilibration: Seal the funnel and shake it for a sufficient period (e.g., 24 hours) to ensure equilibrium is reached.

  • Phase Separation: Allow the mixture to stand until the two phases have clearly separated.

  • Concentration Measurement: Carefully withdraw a sample from each phase. Determine the concentration of the compound in each phase using a validated analytical method, such as UV-Vis spectroscopy or HPLC.

  • Calculation: Calculate LogP using the formula: LogP = log ( [Concentration in Octanol] / [Concentration in Aqueous Phase] ).

3.3 Visualization: Shake-Flask Method Workflow

G Start Start Prep Prepare Pre-saturated n-Octanol and Buffer Start->Prep Add Add Compound to Biphasic System Prep->Add Shake Shake to Reach Equilibrium Add->Shake Separate Allow Phases to Separate Shake->Separate Measure Measure Concentration in Each Phase (e.g., HPLC, UV-Vis) Separate->Measure Calc Calculate LogP/LogD Measure->Calc End Final LogP Value Calc->End

Caption: Workflow for LogP determination via the shake-flask method.

Table 2: Predicted Solubility and Lipophilicity

ParameterPredicted Value/RangeSignificance in Drug Development
Aqueous Solubility (pH 7.4) Moderately SolubleAffects dissolution rate and bioavailability.
LogP 1.0 - 2.5Indicates ability to cross lipid membranes.
LogD (pH 7.4) 0.0 - 1.0Predicts distribution in the body at physiological pH.

Note: Values are estimates based on structural analysis and data from similar furan dicarboxylic acids. Empirical determination is required for confirmation.[8]

Thermal Properties: Melting Point

4.1 Scientific Rationale The melting point is the temperature at which a solid transitions to a liquid. For a pure crystalline compound, this transition occurs over a narrow temperature range (typically 0.5-1.0°C). Therefore, melting point determination is a fundamental technique for assessing the purity of a solid sample. Impurities disrupt the crystal lattice, typically causing a depression and broadening of the melting point range.[9]

4.2 Experimental Protocol: Capillary Melting Point Determination This is a standard and widely used method for determining the melting point of a solid organic compound.[9][10]

Step-by-Step Methodology:

  • Sample Preparation: Place a small amount of the dry, powdered compound onto a clean, dry surface.

  • Capillary Loading: Tap the open end of a capillary tube into the powder to collect a small amount of the sample. Invert the tube and tap it gently to pack the sample into the sealed end. A sample height of 2-3 mm is ideal.

  • Apparatus Setup: Place the loaded capillary tube into the heating block of a melting point apparatus.

  • Rapid Determination (Optional but Recommended): Heat the sample rapidly to get an approximate melting range. This saves time in subsequent, more accurate measurements.

  • Accurate Determination:

    • Using a fresh sample, heat the apparatus to about 20°C below the approximate melting point found in the previous step.[11]

    • Reduce the heating rate to 1-2°C per minute.

    • Record the temperature at which the first drop of liquid appears (T₁).

    • Record the temperature at which the entire sample has melted into a clear liquid (T₂).

    • The melting point range is reported as T₁ - T₂.

  • Verification: Repeat the accurate determination with a fresh sample to ensure the result is reproducible.

Spectroscopic Profile for Structural Elucidation

Spectroscopic analysis is indispensable for confirming the chemical structure and purity of a synthesized compound. The predicted spectral data provide a benchmark for experimental verification.

Table 3: Predicted Spectroscopic Data

TechniqueFeaturePredicted Chemical Shift / WavenumberRationale
¹H NMR Carboxylic Acid (-COOH)δ 10-12 ppm (broad singlet)Deshielded acidic proton, subject to hydrogen bonding.[12]
Furan Proton (-CH=)δ 6.5-7.5 ppm (singlet)Protons on an electron-rich aromatic heterocycle.
Sulfonamide Methyls (-N(CH₃)₂)δ 2.8-3.2 ppm (singlet)Methyl groups attached to nitrogen adjacent to an S=O group.
Furan Methyl (-CH₃)δ 2.2-2.6 ppm (singlet)Methyl group attached to the furan ring.
¹³C NMR Carbonyl Carbon (-COOH)δ 160-180 ppmCharacteristic for carboxylic acid carbonyls.[12]
Furan Carbonsδ 110-160 ppmAromatic carbons in a five-membered ring.
Sulfonamide Methyls (-N(CH₃)₂)δ 35-45 ppmAliphatic carbons attached to nitrogen.
Furan Methyl (-CH₃)δ 10-20 ppmAliphatic carbon attached to the furan ring.
IR Spectroscopy O-H Stretch (Carboxylic Acid)2500-3300 cm⁻¹ (broad)Strong, broad absorption due to hydrogen bonding.
C=O Stretch (Carboxylic Acid)1700-1725 cm⁻¹ (strong)Characteristic carbonyl absorption.
S=O Stretch (Sulfonamide)1330-1370 cm⁻¹ & 1140-1180 cm⁻¹Asymmetric and symmetric stretching of the sulfonyl group.
Mass Spec. Molecular Ion (M+)m/z = 233.03Corresponds to the molecular weight of C₈H₁₁NO₅S.
Key Fragmentsm/z = 188, 125Predicted loss of -COOH (45 amu) and -SO₂N(CH₃)₂ (108 amu).

Conclusion

This guide provides a comprehensive physicochemical profile of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, grounded in established chemical principles and supported by validated analytical methodologies. The key properties—acidity (pKa), solubility (LogP/LogD), thermal behavior (melting point), and spectroscopic fingerprints—are crucial for any researcher or drug development professional working with this compound. The detailed protocols and theoretical explanations herein offer a self-validating framework for empirical characterization, enabling the effective integration of this molecule into advanced research and development pipelines.

References

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Exploratory

Unveiling the Therapeutic Potential of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid: A Technical Guide to Target Identification and Validation

Abstract The discovery of novel small molecules with therapeutic promise is a cornerstone of modern drug development. 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a compound of interest, possessing structural...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The discovery of novel small molecules with therapeutic promise is a cornerstone of modern drug development. 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a compound of interest, possessing structural motifs—a furan ring and a sulfonamide group—that are hallmarks of numerous biologically active agents.[1][2][3] However, its specific molecular targets and therapeutic applications remain unelucidated in publicly available literature. This technical guide provides a comprehensive framework for researchers and drug development professionals to systematically identify and validate the therapeutic targets of this and other novel small molecules. By integrating established methodologies with expert insights, this document serves as a roadmap from a compound of unknown function to a validated therapeutic lead.

Introduction: De-orphaning a Novel Chemical Entity

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid presents a compelling case for target discovery. Its furan core is a versatile scaffold found in a multitude of natural and synthetic compounds with demonstrated antibacterial, antifungal, antiviral, anticancer, and anti-inflammatory properties.[2][3][4][5] The presence of a sulfonamide group further suggests a range of potential biological activities, as this functional group is central to the mechanism of action of various antibacterial, anticancer, and anti-inflammatory drugs.[1][6][7][8]

The absence of established biological targets for this specific molecule necessitates a structured and unbiased approach to uncover its mechanism of action. This guide will delineate a robust, multi-pronged strategy for target identification and validation, transforming this molecule from a chemical entity into a potential therapeutic tool.

Structurally-Informed Hypothesis Generation: Potential Therapeutic Avenues

Based on the key structural features of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, we can hypothesize its engagement with several well-established target classes. This informed starting point allows for the design of focused initial screening efforts.

Table 1: Hypothetical Target Classes and Therapeutic Areas

Structural MotifAssociated Biological ActivitiesPotential Target ClassesPotential Therapeutic Areas
Sulfonamide Antibacterial, Anticancer, Anti-inflammatory, DiureticDihydropteroate Synthase (DHPS), Carbonic Anhydrases, Kinases, Cyclooxygenases (COX)Infectious Diseases, Oncology, Inflammatory Disorders, Glaucoma
Furan Anticancer, Antibacterial, Antiviral, Anti-inflammatoryKinases, DNA/RNA Polymerases, Proteases, Transcription FactorsOncology, Infectious Diseases, Inflammatory Disorders
Carboxylic Acid Important for pharmacophore interactions and can influence metabolic stability and membrane permeability.[9][10]Enzymes, Receptors, Ion ChannelsBroad

These hypotheses provide a rational basis for initiating a comprehensive target identification campaign.

Phase 1: Unbiased Target Identification

The primary objective of this phase is to identify the direct molecular binding partners of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid from a complex biological sample, such as a cell lysate. An affinity-based pull-down approach coupled with mass spectrometry is a powerful and widely adopted method for this purpose.[11][12][13]

Experimental Workflow: Affinity Chromatography-Mass Spectrometry (AC-MS)

The AC-MS workflow involves immobilizing the small molecule of interest to a solid support and using it as "bait" to capture its binding partners from a cell lysate. These captured proteins are then identified using mass spectrometry.

AC_MS_Workflow cluster_prep Probe Synthesis & Immobilization cluster_pull_down Affinity Pull-Down cluster_analysis Protein Identification A Synthesize Linker-Modified 5-(Dimethylsulfamoyl)-2-methylfuran- 3-carboxylic acid B Couple to Activated Sepharose Beads A->B Covalent Linkage C Incubate Beads with Cell Lysate B->C Affinity Matrix D Wash to Remove Non-specific Binders C->D E Elute Bound Proteins D->E F SDS-PAGE Separation E->F Eluted Proteins G In-gel Digestion (e.g., Trypsin) F->G H LC-MS/MS Analysis G->H I Database Search & Protein Identification H->I

Caption: Workflow for Affinity Chromatography-Mass Spectrometry (AC-MS).

Detailed Protocol: AC-MS

1. Synthesis of an Affinity Probe:

  • A derivative of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid must be synthesized to incorporate a linker arm with a reactive functional group (e.g., an amine or carboxylic acid) for immobilization. The linker should be of sufficient length to minimize steric hindrance.

2. Immobilization to a Solid Support:

  • Couple the linker-modified compound to NHS-activated Sepharose beads according to the manufacturer's protocol. This creates the affinity matrix.

3. Preparation of Cell Lysate:

  • Culture a relevant cell line (e.g., a cancer cell line if oncology is a hypothesized therapeutic area) to a high density.
  • Lyse the cells in a non-denaturing buffer (e.g., RIPA buffer without SDS) containing protease and phosphatase inhibitors.
  • Clarify the lysate by centrifugation to remove cellular debris.

4. Affinity Pull-Down:

  • Incubate the cell lysate with the affinity matrix for 2-4 hours at 4°C with gentle rotation.
  • As a negative control, incubate a separate aliquot of lysate with beads that have been blocked with a non-specific molecule (e.g., ethanolamine).
  • Wash the beads extensively with lysis buffer to remove non-specifically bound proteins.

5. Elution and Identification:

  • Elute the bound proteins from the beads using a competitive eluent (e.g., a high concentration of the free compound) or a denaturing buffer (e.g., SDS-PAGE sample buffer).
  • Separate the eluted proteins by SDS-PAGE and visualize with a sensitive protein stain (e.g., silver stain or SYPRO Ruby).
  • Excise protein bands that are present in the experimental sample but absent or significantly reduced in the negative control.
  • Perform in-gel tryptic digestion of the excised bands.
  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
  • Identify the proteins by searching the MS/MS data against a protein database (e.g., UniProt/Swiss-Prot).

Phase 2: Target Validation in a Cellular Context

Identifying a binding partner is not sufficient to confirm it as a therapeutic target. The next critical phase is to validate that the interaction between the compound and the protein is responsible for a measurable biological effect.[14][15]

Experimental Workflow: Target Validation Cascade

A hierarchical approach is recommended, starting with confirming the direct interaction in live cells and progressing to functional validation.

Target_Validation_Workflow A Putative Targets from AC-MS Screen B Cellular Thermal Shift Assay (CETSA) to Confirm Intracellular Binding A->B C Genetic Knockdown/Knockout (siRNA, CRISPR) of Target B->C If Binding Confirmed D Phenotypic Assay (e.g., Cell Viability, Proliferation) C->D E Does Knockdown Phenocopy Compound Treatment? D->E F Target Validated E->F Yes G Target Not Validated E->G No

Sources

Foundational

Furan-Based Carboxylic Acids: A Technical Guide to Synthesis, Screening, and Optimization for Drug Development

Abstract The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to act as a bioisostere for other aro...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The furan ring, a five-membered aromatic heterocycle containing an oxygen atom, is a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to act as a bioisostere for other aromatic systems have made it a cornerstone in the design of novel therapeutics.[1] When coupled with a carboxylic acid moiety, the resulting furan-based carboxylic acids offer a versatile platform for developing drugs across a wide spectrum of diseases, including cancer, inflammation, and infectious diseases.[2][3] This in-depth technical guide provides researchers, scientists, and drug development professionals with a comprehensive overview of the core principles and practical methodologies for the discovery and development of novel furan-based carboxylic acid drug candidates. We will delve into the causality behind experimental choices in synthesis, screening, and optimization, providing field-proven insights to navigate the complexities of bringing these promising molecules from the bench to preclinical evaluation.

The Furan-Carboxylic Acid Scaffold: A Privileged Motif in Drug Discovery

The furan ring is not merely a passive structural element; its inherent chemical properties actively contribute to the pharmacological profile of a molecule. It can engage in various non-covalent interactions, such as hydrogen bonding and π-π stacking, which are crucial for binding to biological targets.[4] The carboxylic acid group, a common pharmacophore, often imparts aqueous solubility and provides a key interaction point with target receptors. However, its presence can also lead to challenges such as poor membrane permeability and rapid metabolism.[5] The strategic combination of these two moieties within a single scaffold creates a unique opportunity for fine-tuning physicochemical and pharmacological properties.

The versatility of the furan nucleus allows for a broad range of biological activities. Furan derivatives have demonstrated significant potential as anticancer, anti-inflammatory, antimicrobial, and neuroprotective agents.[6][7][8] This wide therapeutic window is a direct result of the ability to modify the furan ring at various positions, thereby altering the molecule's shape, electronics, and metabolic stability.[1]

Therapeutic_Applications Therapeutic Landscape of Furan-Based Carboxylic Acids cluster_Therapeutic_Areas Key Therapeutic Areas Furan-Carboxylic Acid Core Furan-Carboxylic Acid Core Anticancer Anticancer Furan-Carboxylic Acid Core->Anticancer Apoptosis Induction Anti-inflammatory Anti-inflammatory Furan-Carboxylic Acid Core->Anti-inflammatory COX Inhibition Antimicrobial Antimicrobial Furan-Carboxylic Acid Core->Antimicrobial Enzyme Inhibition Neuroprotective Neuroprotective Furan-Carboxylic Acid Core->Neuroprotective Oxidative Stress Reduction

Caption: Diverse therapeutic potential of the furan-carboxylic acid scaffold.

Synthetic Strategies for Novel Furan-Based Carboxylic Acids

The successful development of furan-based drug candidates hinges on the availability of robust and flexible synthetic methodologies. The choice of synthetic route is often dictated by the desired substitution pattern on the furan ring and the overall complexity of the target molecule.

Core Synthesis: Building the Furan Ring

Several classical methods can be employed for the synthesis of the furan ring itself, with the Paal-Knorr synthesis being a cornerstone. This method involves the acid-catalyzed cyclization of a 1,4-dicarbonyl compound. The choice of starting materials for the Paal-Knorr synthesis allows for the introduction of substituents at various positions of the furan ring, providing a foundational level of diversity.

A more contemporary and highly efficient approach involves the direct conversion of carboxylic acids to furan derivatives through photoredox deoxygenative reactions. This strategy offers a convenient route to multi-substituted furans from readily available starting materials.

Functionalization and Derivatization

Once the core furan ring is synthesized, further functionalization is often necessary to introduce the carboxylic acid moiety and other diversity elements.

A short and effective method for preparing furan-2,5-dicarboxylic acid involves the direct carboxylation of furan-2-carboxylic acid using carbon dioxide under strong basic conditions.[9] This one-step process is highly regioselective and provides good yields.[9]

For the synthesis of more complex derivatives, such as 2-(1-benzofuran-2-yl)quinoline-3-carboxylic acids, one-pot, multi-step procedures have been developed. These elegant syntheses can involve a cascade of reactions, including Williamson ether synthesis, ester hydrolysis, and intramolecular electrophilic cyclization, to rapidly build molecular complexity.[5][10]

Protocol 1: One-Pot Synthesis of 2-(1-Benzofuran-2-yl)quinoline-3-carboxylic Acid Derivatives

This protocol is adapted from a reported facile and efficient one-pot, three-step procedure.[5]

Materials:

  • Ethyl 2-(bromomethyl)quinoline-3-carboxylate

  • Substituted salicylaldehyde (e.g., salicylaldehyde, 5-chlorosalicylaldehyde)

  • Potassium carbonate (K₂CO₃)

  • Acetonitrile (CH₃CN)

  • 10% Ethanolic potassium hydroxide (KOH) solution

  • 1 M Hydrochloric acid (HCl)

  • Ethanol

Procedure:

  • To a round-bottom flask, add ethyl 2-(bromomethyl)quinoline-3-carboxylate (1 mmol), the desired salicylaldehyde (1 mmol), and K₂CO₃ (4 mmol) in CH₃CN (12 mL).

  • Stir the mixture at reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Once the initial reaction is complete, add 10 mL of 10% ethanolic KOH solution to the reaction mixture.

  • Continue to reflux for an additional 2 hours to facilitate ester hydrolysis.

  • Cool the reaction mixture to room temperature and acidify with 1 M HCl solution.

  • The resulting crude product will precipitate out of solution.

  • Collect the solid by filtration and recrystallize from ethanol to afford the pure 2-(1-benzofuran-2-yl)quinoline-3-carboxylic acid derivative.

Self-Validation: The success of this one-pot synthesis relies on the sequential and compatible nature of the three distinct transformations. The initial Williamson ether synthesis is followed by an in-situ hydrolysis of the ester, and finally, an intramolecular cyclization. The purity and identity of the final product should be confirmed by NMR and mass spectrometry to validate that all three steps have proceeded as expected.

High-Throughput Screening and Biological Evaluation

With a library of novel furan-based carboxylic acids in hand, the next critical step is to assess their biological activity. The choice of screening assays will be dictated by the therapeutic area of interest.

Screening_Workflow High-Throughput Screening Workflow Compound_Library Compound_Library Primary_Screening Primary_Screening Compound_Library->Primary_Screening Broad Target Assay Hit_Identification Hit_Identification Primary_Screening->Hit_Identification Identify Active Compounds Secondary_Assays Secondary_Assays Hit_Identification->Secondary_Assays Validate & Characterize Lead_Candidates Lead_Candidates Secondary_Assays->Lead_Candidates Select for Optimization

Caption: A generalized workflow for screening compound libraries.

Anticancer Activity

A common and robust method for assessing the cytotoxic effects of novel compounds on cancer cell lines is the MTT assay.[11][12] This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Protocol 2: MTT Assay for Cytotoxicity Screening

This protocol is a standard procedure for evaluating the antiproliferative properties of test compounds.[11][12][13]

Materials:

  • Cancer cell line of interest (e.g., MCF-7, HeLa, HepG2)

  • Normal (non-cancerous) cell line for counter-screening (e.g., MCF-10A)

  • Complete cell culture medium

  • 96-well microplates

  • Test compounds (furan-based carboxylic acids) dissolved in a suitable solvent (e.g., DMSO)

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

  • Multi-well spectrophotometer

Procedure:

  • Seed cells in a 96-well plate at a density of 1 x 10⁴ cells per well in 100 µL of complete medium.

  • Incubate the plate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

  • Prepare serial dilutions of the test compounds in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations. Include vehicle control wells (containing only the solvent).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • After the incubation period, add 10 µL of the MTT labeling reagent to each well for a final concentration of 0.5 mg/mL.

  • Incubate the plate for an additional 4 hours at 37°C.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[12]

  • Gently mix the contents of the wells to ensure complete solubilization.

  • Measure the absorbance of each well at a wavelength of 570 nm using a multi-well spectrophotometer.

  • Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%) by plotting the percentage of cell viability against the compound concentration.

Self-Validation: The reliability of the MTT assay is dependent on consistent cell seeding density, accurate compound dilutions, and appropriate incubation times. Including a positive control (a known cytotoxic agent) and a negative control (vehicle only) in each assay plate is crucial for validating the assay's performance.

Anti-inflammatory Activity

Furan derivatives have been shown to possess anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX) enzymes.[4] In vitro assays to determine the inhibitory activity of novel compounds against COX-1 and COX-2 are essential for identifying selective inhibitors, which can offer a better safety profile.

A common method for assessing COX inhibition is to use an enzyme immunoassay (EIA) kit.[14] These kits typically measure the production of prostaglandins, the downstream products of COX activity.

Structure-Activity Relationship (SAR) and Lead Optimization

The data generated from the initial biological screening provides the foundation for understanding the structure-activity relationship (SAR) of the synthesized compounds. SAR studies aim to identify the structural features of a molecule that are critical for its biological activity.[1]

Quantitative SAR (QSAR)

Quantitative structure-activity relationship (QSAR) analysis is a computational approach that correlates the biological activity of a series of compounds with their physicochemical properties.[15][16] By developing QSAR models, it is possible to predict the activity of yet-to-be-synthesized compounds, thereby guiding the design of more potent and selective analogs.[17]

Table 1: Anticancer Activity of Furan-Based Derivatives

Compound IDModificationsCell LineIC₅₀ (µM)Reference
4c Furan[3,2-c] pyridine derivativeKYSE700.888 (24h)[2]
4c Furan[3,2-c] pyridine derivativeKYSE1500.655 (48h)[2]
Compound 7 N-phenyl triazinone derivativeMCF-71.21[11]
Compound 4 Pyridine carbohydrazide derivativeMCF-72.53[11]

Table 2: Anti-inflammatory Activity of Novel Pyridazinone Derivatives

Compound IDModificationsCOX-2 IC₅₀ (µM)Selectivity Index (SI)Reference
5a Pyridazinone derivative0.7716.70[18]
5f Pyridazinone derivative1.8913.38[18]
Indomethacin (Standard)0.420.41[18]

The data presented in these tables clearly demonstrates how subtle changes in the substitution pattern of the furan-based scaffold can lead to significant differences in biological activity. For example, the furan[3,2-c] pyridine derivative 4c shows potent cytotoxicity against esophageal cancer cell lines.[2]

Addressing the Challenges: Furan-Related Toxicity

A critical consideration in the development of furan-based drugs is the potential for hepatotoxicity.[19] The furan ring can undergo metabolic activation by cytochrome P450 enzymes to form reactive intermediates, such as epoxides or cis-enedial, which can covalently bind to cellular macromolecules and lead to liver injury.[19][20]

Toxicity_Pathway Metabolic Activation and Toxicity of Furan Furan_Compound Furan_Compound CYP450_Metabolism CYP450 Metabolism (e.g., CYP3A4) Furan_Compound->CYP450_Metabolism Reactive_Metabolite Reactive Intermediate (e.g., Epoxide) CYP450_Metabolism->Reactive_Metabolite Detoxification Detoxification (e.g., GSH Conjugation) Reactive_Metabolite->Detoxification Safe Excretion Cellular_Macromolecules Proteins, DNA Reactive_Metabolite->Cellular_Macromolecules Covalent Binding Hepatotoxicity Hepatotoxicity Cellular_Macromolecules->Hepatotoxicity

Caption: The metabolic pathway leading to furan-induced hepatotoxicity.

Mitigation Strategies

Fortunately, medicinal chemists have several strategies to mitigate the risk of furan-induced toxicity:

  • Structural Modification: Introducing electron-withdrawing groups on the furan ring can decrease its susceptibility to oxidative metabolism.

  • Bioisosteric Replacement: In cases where the furan ring is not essential for pharmacological activity, it can be replaced with a less metabolically labile isostere.

  • Blocking Metabolic Sites: Introducing bulky substituents at positions prone to metabolic activation can sterically hinder the interaction with P450 enzymes.

  • Prodrug Approaches: Masking the furan ring with a cleavable protecting group can prevent its metabolism until the drug reaches its target site.[21]

A study on the hepatotoxic furanoid 8-epidiosbulbin E acetate (EEA) demonstrated that catalytic hydrogenation of the furan moiety to a tetrahydrofuran ring completely abrogated the compound's liver toxicity, highlighting the critical role of the furan ring in metabolic activation.[22]

Conclusion and Future Directions

Furan-based carboxylic acids represent a highly promising and versatile class of compounds for drug development. Their rich chemical space and broad spectrum of biological activities continue to attract significant attention from the scientific community. By leveraging robust synthetic strategies, implementing intelligent screening cascades, and proactively addressing potential toxicity liabilities, researchers can unlock the full therapeutic potential of this remarkable scaffold. Future research will likely focus on the development of more selective and potent furan-based compounds, the exploration of novel therapeutic applications, and the application of advanced computational methods to accelerate the drug discovery process.

References

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  • Filimonov, S. I., et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules, 27(23), 8263. [Link]

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  • Research Journal of Pharmaceutical, Biological and Chemical Sciences. (2015). 2D - QSAR studies on CYP26A1 inhibitory activity of 1-[benzofuran-2-yl-(4-alkyl/aryl-phenyl). Research Journal of Pharmaceutical, Biological and Chemical Sciences, 6(1), 116-123. [Link]5].pdf/[5].pdf)

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Protocols & Analytical Methods

Method

Application Notes and Protocols: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

A comprehensive guide for researchers, scientists, and drug development professionals. Senior Application Scientist's Foreword: In the dynamic landscape of chemical biology and drug discovery, chemical probes serve as in...

Author: BenchChem Technical Support Team. Date: February 2026

A comprehensive guide for researchers, scientists, and drug development professionals.

Senior Application Scientist's Foreword:

In the dynamic landscape of chemical biology and drug discovery, chemical probes serve as indispensable tools for dissecting complex biological processes and validating novel therapeutic targets. A well-characterized chemical probe, with a defined mechanism of action and high selectivity, can illuminate the function of a specific protein in its native cellular environment. This guide is intended to provide a detailed framework for the utilization of novel compounds as chemical probes, using the hypothetical case of "5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid."

It is imperative to state at the outset that, as of the latest literature review, 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid has not been characterized as a chemical probe with a known biological target or a defined mechanism of action. The scientific community has yet to publish data on its specific interactions with biological macromolecules.

Therefore, this document will take a prospective and instructive approach. Instead of detailing established applications, it will serve as a roadmap for researchers who might be investigating this compound or similar novel small molecules. It will outline the critical experiments and validation steps necessary to determine if a compound like 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid can be classified and utilized as a reliable chemical probe. This guide is structured to instill the principles of rigorous scientific validation, ensuring that any future claims of this molecule's activity are built on a foundation of robust experimental evidence.

Part 1: Foundational Characterization of a Novel Small Molecule

Before a compound can be considered a chemical probe, its fundamental physicochemical and biological properties must be thoroughly established. This initial phase of investigation is crucial for interpreting any subsequent biological data.

Physicochemical Properties

A comprehensive understanding of a compound's physical and chemical characteristics is a prerequisite for its use in biological systems.

PropertyExperimental Method(s)Importance in Probe Development
Purity High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Mass Spectrometry (LC-MS), Nuclear Magnetic Resonance (NMR) SpectroscopyEnsures that any observed biological effect is due to the compound of interest and not impurities. A purity of >95% is generally required.
Solubility Kinetic and Thermodynamic Solubility Assays in aqueous buffers (e.g., PBS) and organic solvents (e.g., DMSO)Determines how the compound can be formulated for in vitro and in vivo experiments. Poor solubility can lead to compound precipitation and inaccurate results.
Chemical Stability Incubation in relevant biological media (e.g., cell culture medium, plasma) over time, followed by LC-MS analysisAssesses the compound's half-life and degradation products under experimental conditions. Unstable compounds can produce confounding results.
Lipophilicity (LogP/LogD) Shake-flask method, HPLC-based methodsInfluences cell permeability, plasma protein binding, and off-target effects. A balanced lipophilicity is often desirable for cell-based assays.
Initial Biological Assessment: Promiscuity and Cytotoxicity

A primary concern with any novel small molecule is its potential for non-specific activity and general toxicity, which would preclude its use as a selective chemical probe.

Protocol 1: General Cytotoxicity Assessment

Objective: To determine the concentration range at which 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid exhibits cytotoxic effects in a panel of relevant cell lines.

Methodology:

  • Cell Seeding: Plate a panel of cell lines (e.g., a cancer cell line relevant to a potential therapeutic area, and a non-cancerous cell line like HEK293T) in 96-well plates at an appropriate density and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in cell culture medium. The concentration range should be broad (e.g., from 1 nM to 100 µM).

  • Incubation: Treat the cells with the compound dilutions and incubate for a relevant time period (e.g., 24, 48, or 72 hours).

  • Viability Assay: Assess cell viability using a standard method such as the MTT assay, CellTiter-Glo® Luminescent Cell Viability Assay, or by direct cell counting.

  • Data Analysis: Plot the cell viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) for cytotoxicity.

Causality and Interpretation: A potent cytotoxic effect at low concentrations across multiple cell lines may suggest a non-specific mechanism of action or general cellular toxicity, rendering the compound unsuitable as a selective probe.

Part 2: Target Identification and Validation

The cornerstone of a chemical probe is its specific molecular target. The following workflows outline strategies to identify the protein(s) with which 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid interacts.

Target Identification Strategies

A variety of unbiased approaches can be employed to identify the molecular target(s) of a novel compound.

Workflow for Target Identification

G A Affinity Chromatography E Target Identification A->E B Yeast Three-Hybrid System B->E C Phage Display C->E D Computational Docking D->E

Caption: Unbiased approaches for novel target discovery.

Protocol 2: Affinity Chromatography-Mass Spectrometry

Objective: To isolate and identify proteins that physically bind to 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid from a complex biological lysate.

Methodology:

  • Immobilization: Chemically link 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid to a solid support (e.g., agarose beads). This may require chemical modification of the compound to introduce a suitable linker.

  • Lysate Preparation: Prepare a protein lysate from cells or tissues of interest.

  • Affinity Pulldown: Incubate the lysate with the compound-conjugated beads. Proteins that bind to the compound will be captured.

  • Washing: Wash the beads extensively to remove non-specifically bound proteins.

  • Elution: Elute the bound proteins from the beads.

  • Proteomic Analysis: Identify the eluted proteins using mass spectrometry (e.g., LC-MS/MS).

Self-Validation: A crucial control for this experiment is to perform a parallel pulldown with beads that have not been conjugated to the compound, or with beads conjugated to a structurally similar but biologically inactive analog.

Target Validation

Once putative targets have been identified, it is essential to validate the interaction and demonstrate that the compound's biological effects are mediated through this target.

Workflow for Target Validation

G A Direct Binding Assays (SPR, ITC, MST) D Target Validation A->D B Cellular Thermal Shift Assay (CETSA) B->D C Genetic Knockdown/Knockout C->D

Caption: Methods for confirming target engagement and functional relevance.

Protocol 3: Cellular Thermal Shift Assay (CETSA)

Objective: To confirm that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid engages its putative target protein in a cellular context.

Methodology:

  • Cell Treatment: Treat intact cells with the compound or a vehicle control.

  • Heating: Heat the treated cells across a range of temperatures.

  • Lysis and Fractionation: Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

  • Protein Detection: Detect the amount of the putative target protein remaining in the soluble fraction using Western blotting or mass spectrometry.

  • Data Analysis: Plot the amount of soluble protein against temperature. A shift in the melting curve in the presence of the compound indicates target engagement.

Expertise and Trustworthiness: CETSA is a powerful technique as it provides evidence of target engagement in the native cellular environment, adding a high degree of confidence to the target validation process.

Part 3: Mechanism of Action and Selectivity Profiling

With a validated target, the next critical steps are to elucidate the compound's mechanism of action and to assess its selectivity.

Elucidating the Mechanism of Action (MoA)

The MoA describes how the compound modulates the function of its target.

Potential MoAExperimental Approach
Enzyme Inhibition In vitro enzymatic assays to determine the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).
Receptor Agonism/Antagonism Radioligand binding assays, functional assays measuring downstream signaling events (e.g., cAMP accumulation, calcium flux).
Protein-Protein Interaction Modulation Co-immunoprecipitation, FRET/BRET assays.
Selectivity Profiling

A high-quality chemical probe should exhibit a high degree of selectivity for its intended target over other related proteins.

Protocol 4: Kinase Panel Screening (Hypothetical for a Kinase Inhibitor)

Objective: To assess the selectivity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid against a broad panel of protein kinases.

Methodology:

  • Panel Selection: Choose a commercially available kinase screening panel that includes a diverse representation of the human kinome.

  • Compound Submission: Submit the compound for screening at one or more concentrations (e.g., 1 µM and 10 µM).

  • Data Analysis: The screening service will provide data on the percent inhibition of each kinase. Analyze the data to identify any off-target kinases that are significantly inhibited.

Interpretation of Results: A selective probe should ideally inhibit its primary target with high potency and show minimal activity against other kinases in the panel.

Conclusion and Future Directions

The journey of a novel small molecule from initial synthesis to a validated chemical probe is a rigorous and multi-step process. For a compound like 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, the path forward involves a systematic investigation of its physicochemical properties, a screen for non-specific biological activity, and a concerted effort to identify and validate its molecular target. Only through such a thorough and unbiased approach can the scientific community have confidence in its utility as a tool to probe biological systems. Researchers are encouraged to follow the principles and protocols outlined in this guide to ensure the development of high-quality chemical probes that will accelerate biological discovery and the development of new medicines.

References

As this guide is a prospective framework for a compound with no currently known biological target, direct references for its application do not exist. The following are general references on the principles of chemical probe development and validation.

  • The promise and peril of chemical probes. Nature Chemical Biology. [Link]

  • What is a chemical probe? Chemical Probes Portal. [Link]

  • Cellular Thermal Shift Assay for Drug Target Identification. Current Protocols in Chemical Biology. [Link]

Application

Application Note: A Robust LC-MS/MS Method for the Quantification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in Human Plasma

Abstract This application note presents a comprehensive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This application note presents a comprehensive and robust liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the sensitive and selective quantification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in human plasma. The protocol detailed herein is designed for researchers, scientists, and drug development professionals requiring a reliable bioanalytical workflow for pharmacokinetic and toxicokinetic studies. The methodology leverages a straightforward protein precipitation sample preparation technique, ensuring high-throughput applicability. Chromatographic separation is achieved on a C18 reversed-phase column, and detection is performed using a triple quadrupole mass spectrometer operating in negative ion electrospray ionization mode. This document provides a step-by-step protocol and discusses the scientific rationale behind the selection of each parameter, grounded in established bioanalytical principles and regulatory guidelines.

Introduction: The Rationale for a Dedicated Bioanalytical Method

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a small molecule of interest in pharmaceutical development. Accurate quantification of this compound in biological matrices like plasma is crucial for understanding its absorption, distribution, metabolism, and excretion (ADME) profile. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for such bioanalytical applications due to its inherent selectivity, sensitivity, and wide dynamic range.[1][2] The carboxylic acid moiety of the target analyte makes it amenable to analysis by electrospray ionization in negative ion mode, which typically provides a strong and stable signal for acidic compounds.[3][4][5]

This application note provides a complete protocol, from sample preparation to data acquisition and analysis, and is structured to serve as a practical guide for method development and validation in a regulated bioanalytical environment.

Experimental Workflow: A Visual Overview

The overall analytical workflow is designed for efficiency and robustness, minimizing sample handling while ensuring data quality.

LC-MS/MS Workflow cluster_prep Sample Preparation cluster_analysis LC-MS/MS Analysis cluster_data Data Processing plasma Plasma Sample Aliquot is_add Add Internal Standard plasma->is_add ppt Protein Precipitation with Acetonitrile is_add->ppt vortex Vortex & Centrifuge ppt->vortex supernatant Collect Supernatant vortex->supernatant injection Inject into UPLC System supernatant->injection separation Chromatographic Separation (C18 Column) injection->separation ionization Electrospray Ionization (Negative Mode) separation->ionization detection Tandem Mass Spectrometry (MRM) ionization->detection integration Peak Integration detection->integration calibration Calibration Curve Generation integration->calibration quantification Concentration Calculation calibration->quantification

Figure 1: High-level workflow for the quantification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in plasma.

Materials and Reagents

  • Analytes: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid analytical standard and a suitable internal standard (IS). A stable isotope-labeled analog of the analyte is highly recommended. If unavailable, a structurally similar carboxylic acid with comparable chromatographic and mass spectrometric behavior should be chosen.[6][7]

  • Solvents: HPLC-grade acetonitrile and methanol. Deionized water (18.2 MΩ·cm).[8]

  • Reagents: Formic acid (LC-MS grade).

  • Biological Matrix: Blank human plasma from at least six individual donors, screened to be free of interferences.[9]

Sample Preparation: Protein Precipitation

Protein precipitation is a rapid and effective method for removing the bulk of proteins from plasma samples, making it suitable for high-throughput analysis.[10] Acetonitrile is a common choice as it efficiently precipitates proteins while keeping small molecule analytes in solution.[8][11]

Protocol:
  • Label 1.5 mL microcentrifuge tubes for standards, quality controls (QCs), and unknown samples.

  • To 50 µL of plasma in each tube, add 10 µL of the internal standard working solution (e.g., in 50% methanol).

  • Add 150 µL of ice-cold acetonitrile (containing 0.1% formic acid) to each tube. The 3:1 ratio of acetonitrile to plasma ensures efficient protein precipitation.[12]

  • Vortex mix vigorously for 30 seconds to ensure thorough mixing and protein denaturation.

  • Centrifuge the tubes at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.[8][13]

  • Carefully transfer the supernatant to a 96-well plate or autosampler vials for LC-MS/MS analysis.

LC-MS/MS Method Parameters

The following tables outline the starting parameters for the liquid chromatography and mass spectrometry systems. These may require further optimization for specific instrumentation.

Liquid Chromatography

A C18 stationary phase is a versatile choice for the separation of a wide range of small molecules, including carboxylic acids.[14][15] A gradient elution is employed to ensure good peak shape and resolution from endogenous plasma components.

ParameterRecommended Condition
UPLC System A high-performance liquid chromatography system
Column C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B 0.1% Formic Acid in Acetonitrile
Flow Rate 0.4 mL/min
Column Temperature 40°C
Injection Volume 5 µL
Gradient Program See Table 2

Table 1: Liquid Chromatography Conditions

Time (min)% Mobile Phase B
0.005
0.505
2.5095
3.5095
3.515
4.505

Table 2: Gradient Elution Program

Mass Spectrometry

Due to the presence of the carboxylic acid group, the analyte is expected to readily deprotonate, making negative ion electrospray ionization the preferred mode for sensitive detection.[16][17]

ParameterRecommended Setting
Mass Spectrometer Triple Quadrupole Mass Spectrometer
Ionization Mode Electrospray Ionization (ESI), Negative
Capillary Voltage 3.0 kV
Source Temperature 150°C
Desolvation Temperature 400°C
Desolvation Gas Flow 800 L/hr
Collision Gas Argon
Detection Mode Multiple Reaction Monitoring (MRM)
MRM Transitions To be determined by infusing a standard solution of the analyte and a suitable internal standard.

Table 3: Mass Spectrometry Conditions

Method Validation Protocol

The developed method must be validated according to regulatory guidelines from agencies such as the FDA and EMA to ensure its reliability for bioanalytical applications.[18][19][20]

Validation Workflow

Validation Workflow cluster_core Core Validation Parameters cluster_quant Quantitative Performance cluster_stability Stability Assessment selectivity Selectivity & Specificity matrix_effect Matrix Effect selectivity->matrix_effect carryover Carryover matrix_effect->carryover cal_curve Calibration Curve (LLOQ to ULOQ) accuracy Accuracy cal_curve->accuracy precision Precision (Intra- & Inter-day) accuracy->precision dilution Dilution Integrity precision->dilution stock Stock Solution Stability benchtop Bench-Top Stability stock->benchtop freeze_thaw Freeze-Thaw Stability benchtop->freeze_thaw long_term Long-Term Storage Stability freeze_thaw->long_term

Figure 2: Key components of the bioanalytical method validation process.

Selectivity and Matrix Effect
  • Selectivity: Analyze blank plasma from at least six different sources to ensure no significant interfering peaks are present at the retention times of the analyte and IS.[9]

  • Matrix Effect: Evaluate the ion suppression or enhancement caused by the plasma matrix. This is typically done by comparing the peak area of the analyte in a post-extraction spiked sample to that of a neat solution.

Calibration Curve and Linearity
  • Prepare a series of calibration standards by spiking blank plasma with known concentrations of the analyte.

  • The calibration curve should consist of a blank sample, a zero sample (blank + IS), and at least six non-zero concentration levels covering the expected range of concentrations.

  • The curve is generated by plotting the peak area ratio (analyte/IS) against the nominal concentration and applying a weighted (1/x² or 1/x) linear regression.

Accuracy and Precision
  • Prepare quality control (QC) samples at a minimum of four concentration levels: Lower Limit of Quantification (LLOQ), low, medium, and high.

  • Intra-day (within-run) accuracy and precision: Analyze at least five replicates of each QC level in a single analytical run.[9]

  • Inter-day (between-run) accuracy and precision: Analyze the QC samples over at least three different runs on two or more days.[9]

  • Acceptance Criteria: The mean concentration should be within ±15% of the nominal value (±20% for LLOQ), and the coefficient of variation (CV) should not exceed 15% (20% for LLOQ).[9]

Stability

The stability of the analyte in the plasma matrix must be assessed under various conditions that mimic sample handling and storage:

  • Freeze-Thaw Stability: QC samples are subjected to multiple freeze-thaw cycles before analysis.

  • Bench-Top Stability: QC samples are kept at room temperature for a specified period before processing.

  • Long-Term Stability: QC samples are stored at the intended storage temperature (e.g., -80°C) for an extended period.

  • Post-Preparative Stability: The stability of the processed samples in the autosampler is evaluated.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the quantification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in human plasma using LC-MS/MS. The described method, centered on a simple protein precipitation and a robust chromatographic separation, is designed for high-throughput applications in a drug development setting. Adherence to the outlined method development and validation principles will ensure the generation of high-quality, reliable data suitable for regulatory submissions.

References

  • LC–MS-MS Total Drug Analysis of Biological Samples Using a High-Throughput Protein Precipitation Method. LCGC International. Available at: [Link]

  • Optimised plasma sample preparation and LC-MS analysis to support large-scale proteomic analysis of clinical trial specimens: Application to the Fenofibrate Intervention and Event Lowering in Diabetes (FIELD) trial. National Institutes of Health. Available at: [Link]

  • Bioanalytical Analysis of Small-Molecule Drugs and Metabolites in Physiological Samples by LC–MS, Part 2. LCGC International. Available at: [Link]

  • Extraction of Acidic Drugs from Plasma with Polymeric SPE. Agilent. Available at: [Link]

  • Positive and Negative Mode in Mass Spectroscopy: LC-MS/MS Method. NorthEast BioLab. Available at: [Link]

  • Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. Agilent. Available at: [Link]

  • Development of a sensitive and quantitative method for the identification of two major furan fatty acids in human plasma. National Institutes of Health. Available at: [Link]

  • Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why?. PubMed Central. Available at: [Link]

  • Comparison of plasma sample purification by manual liquid-liquid extraction, automated 96-well liquid-liquid extraction and automated 96-well solid-phase extraction for analysis by high-performance liquid chromatography with tandem mass spectrometry. PubMed. Available at: [Link]

  • Bioanalytical method validation - Scientific guideline. European Medicines Agency (EMA). Available at: [Link]

  • Small Molecule Quantification by Liquid Chromatography-Mass Spectrometry for Metabolites of Drugs and Drug Candidates. National Institutes of Health. Available at: [Link]

  • Extraction of Acidic Drugs from Water and Plasma: Study of Recovery with Five Different Solvents. ResearchGate. Available at: [Link]

  • An Optimized Method for LC–MS-Based Quantification of Endogenous Organic Acids: Metabolic Perturbations in Pancreatic Cancer. MDPI. Available at: [Link]

  • Facile Improvement of Negative Ion Mode Electrospray Ionization using Capillary Vibrating Sharp-edge Spray Ionization. National Institutes of Health. Available at: [Link]

  • Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological. Semantic Scholar. Available at: [Link]

  • Guidelines for Selection of Internal Standard-Based Normalization Strategies in Untargeted Lipidomic Profiling by LC-HR-MS/MS. ACS Publications. Available at: [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. Available at: [Link]

  • (PDF) Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why?. ResearchGate. Available at: [Link]

  • Guideline on bioanalytical method validation. European Medicines Agency (EMA). Available at: [Link]

  • Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. Journal of pharmaceutical and biomedical analysis. Available at: [Link]

  • how to develop a lc-ms/ms method for acidic compounds plasma. Chromatography Forum. Available at: [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. MDPI. Available at: [Link]

  • HPLC Separation of Carboxylic Acids. SIELC Technologies. Available at: [Link]

  • Peer Reviewed: Sample Preparation for LC/MS/MS: Analyzing Biological and Environmental Samples. ACS Publications. Available at: [Link]

  • Electrospray Ionization (ESI) Mass Spectrometry. Physics LibreTexts. Available at: [Link]

  • bioanalytical method validation and study sample analysis m10. ICH. Available at: [Link]

  • Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS. National Institutes of Health. Available at: [Link]

  • Determination of Pharmaceuticals in Water by SPE and LC/MS/MS in Both Positive and Negative Ion Modes Application Note. Agilent. Available at: [Link]

  • Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them?. Crawford Scientific. Available at: [Link]

  • Simple and rapid LC-MS/MS method for simultaneous determination of flavoxate and 3-methyl-flavone-8-carboxylic acid in human plasma: Application to a bioequivalence study. ResearchGate. Available at: [Link]

  • Protein precipitation for analysis of a drug cocktail in plasma by LC-ESI-MS. ResearchGate. Available at: [Link]

  • (PDF) Negative ion mode mass spectrometry- an overview. ResearchGate. Available at: [Link]

  • Contemporary clinical usage of LC/MS: Analysis of biologically important carboxylic acids. ResearchGate. Available at: [Link]

  • Guide to achieving reliable quantitative LC-MS measurements. LGC. Available at: [Link]

  • A Short Liquid-Liquid Extraction Demonstration. YouTube. Available at: [Link]

  • The Importance of Complete Overlapping of Analyte and Internal Standard Peaks in Eliminating Matrix Effects with Liquid Chromatography–Mass Spectrometry (LC–MS). LCGC International. Available at: [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PubMed Central. Available at: [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Semantic Scholar. Available at: [Link]

  • Electrospray Ionization (ESI). University of Arizona. Available at: [Link]

  • LC-MS/MS Method Development for Drug Analysis. YouTube. Available at: [Link]

  • Simple and rapid LC-MS/MS method for simultaneous determination of flavoxate and 3-methyl-flavone-8-carboxylic acid in human plasma: Application to a bioequivalence study. PubMed. Available at: [Link]

  • (PDF) Liquid-liquid extraction combined with high performance liquid chromatography-diode array-ultra-violet for simultaneous determination of antineoplastic drugs in plasma. ResearchGate. Available at: [Link]

  • Bioanalytical Method Validation for Biomarkers Guidance. HHS.gov. Available at: [Link]

  • Supplementary material Bioanalytical method validation: new FDA Guidance vs. EMA Guideline. Better or worse?. ResearchGate. Available at: [Link]

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Method

Application Notes and Protocols: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in Medicinal Chemistry

Authored by: A Senior Application Scientist Abstract These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of 5-(Dim...

Author: BenchChem Technical Support Team. Date: February 2026

Authored by: A Senior Application Scientist

Abstract

These application notes provide a comprehensive technical guide for researchers, scientists, and drug development professionals on the potential applications of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. Due to the scarcity of direct literature on this specific molecule, we present a scientifically grounded, hypothetical application based on the well-established roles of its constituent chemical moieties: the furan core, the carboxylic acid, and the dimethylsulfamoyl group. We propose that this compound is a compelling candidate for investigation as a carbonic anhydrase inhibitor , a class of therapeutic agents with broad clinical relevance. This guide will detail the scientific rationale, potential mechanisms of action, and detailed protocols for the synthesis and evaluation of this compound in the context of carbonic anhydrase inhibition.

Introduction: The Scientific Rationale

The furan ring is a prevalent heterocyclic scaffold in numerous pharmacologically active compounds, valued for its ability to engage in various biological interactions and often serving as a bioisostere for phenyl rings to enhance metabolic stability and binding affinity.[1] The carboxylic acid group is a common feature in drug molecules, frequently involved in critical hydrogen bonding interactions with target proteins.[2][3][4]

The most functionally suggestive moiety in the title compound is the N,N-dimethylsulfamoyl group (-SO₂N(CH₃)₂), a derivative of the sulfonamide functional group. The sulfonamide group is a cornerstone in medicinal chemistry, famously known for its role as a potent zinc-binding group in the active site of metalloenzymes.[4] A primary example of this is its central role in the vast majority of carbonic anhydrase inhibitors (CAIs).

Carbonic anhydrases (CAs) are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton. They are involved in a multitude of physiological and pathological processes, including pH regulation, ion transport, and tumorigenesis. Consequently, inhibitors of specific CA isoforms have found therapeutic applications as diuretics, anti-glaucoma agents, anti-epileptics, and more recently, as anti-cancer and anti-obesity drugs.

Given the presence of the sulfonamide-like moiety, we hypothesize that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a candidate for development as a carbonic anhydrase inhibitor. The furan-3-carboxylic acid portion of the molecule would be expected to interact with the hydrophilic or hydrophobic regions of the enzyme's active site, potentially conferring selectivity for different CA isoforms.

Proposed Mechanism of Action: Inhibition of Carbonic Anhydrase

The proposed mechanism of action for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid as a carbonic anhydrase inhibitor is analogous to that of classical sulfonamide-based inhibitors. The deprotonated sulfonamide nitrogen would coordinate to the zinc ion (Zn²⁺) in the enzyme's active site, displacing a water molecule or hydroxide ion that is essential for the catalytic cycle. This coordination anchors the inhibitor within the active site. The remainder of the molecule, the 2-methylfuran-3-carboxylic acid scaffold, would then extend into the active site cavity, where it can form additional interactions (e.g., hydrogen bonds, van der Waals interactions) with amino acid residues. These secondary interactions are critical for determining the inhibitor's potency and, importantly, its selectivity for one CA isoform over others.

G cluster_0 Carbonic Anhydrase Active Site cluster_1 Inhibitor Binding Zn Zn²⁺ His1 His Zn->His1 His2 His Zn->His2 His3 His Zn->His3 H2O H₂O / OH⁻ Zn->H2O Catalytically Active Inhibitor 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid Sulfonamide R-SO₂NH⁻ Inhibitor->Sulfonamide FuranCarboxylicAcid Furan Carboxylic Acid Tail Inhibitor->FuranCarboxylicAcid Sulfonamide->Zn Coordinates to Zinc, displaces H₂O/OH⁻ FuranCarboxylicAcid->His1 Secondary Interactions (Selectivity) FuranCarboxylicAcid->His2 Secondary Interactions (Selectivity)

Caption: Proposed binding mode of the inhibitor in the carbonic anhydrase active site.

Potential Therapeutic Applications

The specific therapeutic application of a novel carbonic anhydrase inhibitor is dictated by its selectivity profile against the 15 known human CA isoforms.

Target Isoform Potential Therapeutic Area Rationale
CA II Glaucoma, EpilepsyHighly active and widespread isoform. Inhibition reduces aqueous humor formation in the eye and has neuronal effects.
CA IX, CA XII OncologyTumor-associated, hypoxia-inducible isoforms. They contribute to the acidic tumor microenvironment, promoting cancer cell survival and metastasis.
CA IV DiuresisMembrane-bound enzyme in the renal proximal tubules.
CA VA, VB Metabolic DisordersMitochondrial isoforms involved in metabolic pathways.

A primary screening against a panel of CA isoforms would be the first step to elucidating the therapeutic potential of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

Experimental Protocols

The following protocols provide a framework for the synthesis and evaluation of the title compound.

Protocol for Synthesis

This is a proposed synthetic route. Actual yields and reaction conditions may require optimization.

Step 1: Synthesis of 2-Methylfuran-3-carboxylic acid A plausible starting point is the derivatization of commercially available 2-methylfuran. This can be achieved through various methods, such as Friedel-Crafts acylation followed by oxidation.

Step 2: Sulfonylation of 2-Methylfuran-3-carboxylic acid

  • Protect the carboxylic acid group, for example, as a methyl or ethyl ester.

  • Dissolve the protected furan in a suitable anhydrous solvent (e.g., dichloromethane) under an inert atmosphere (N₂ or Ar).

  • Cool the solution to 0 °C in an ice bath.

  • Add chlorosulfonic acid dropwise. The reaction is highly exothermic and releases HCl gas.

  • After the addition is complete, allow the reaction to stir at room temperature for several hours until completion (monitored by TLC).

  • Carefully quench the reaction by pouring it onto ice.

  • Extract the product with an organic solvent. The resulting sulfonyl chloride is often used directly in the next step.

Step 3: Amination to form the Dimethylsulfamoyl group

  • Dissolve the crude sulfonyl chloride in a suitable solvent like THF or dichloromethane.

  • Cool the solution to 0 °C.

  • Add an excess of dimethylamine (as a solution in THF or as a gas) dropwise.

  • Stir the reaction at room temperature until completion.

  • Wash the reaction mixture with dilute acid (e.g., 1M HCl) and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

Step 4: Deprotection of the Carboxylic Acid

  • Hydrolyze the ester group using standard conditions (e.g., LiOH in THF/water or NaOH in methanol/water).

  • Acidify the reaction mixture to precipitate the final product, 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

  • Purify the final compound by recrystallization or column chromatography.

Protocol for In Vitro Carbonic Anhydrase Inhibition Assay

This protocol describes a colorimetric assay to measure the inhibition of CA-catalyzed esterase activity.

Materials:

  • Purified human carbonic anhydrase isoform (e.g., CA II or CA IX)

  • 4-Nitrophenyl acetate (NPA) as the substrate

  • HEPES buffer (pH 7.4)

  • 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (dissolved in DMSO)

  • Acetazolamide (a known pan-CA inhibitor, as a positive control)

  • 96-well microplate

  • Microplate reader

Procedure:

  • Prepare a series of dilutions of the test compound and the positive control (Acetazolamide) in buffer. The final DMSO concentration should not exceed 1%.

  • In a 96-well plate, add 180 µL of HEPES buffer to each well.

  • Add 10 µL of the enzyme solution to each well (except for the blank).

  • Add 10 µL of the diluted test compound or control to the appropriate wells. Add 10 µL of buffer/DMSO to the control wells.

  • Incubate the plate at room temperature for 15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding 20 µL of a 10 mM solution of NPA in acetonitrile to each well.

  • Immediately measure the absorbance at 400 nm every 30 seconds for 5-10 minutes. The product, 4-nitrophenol, is yellow.

  • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance vs. time plot.

  • Plot the percentage of inhibition versus the inhibitor concentration and determine the IC₅₀ value by fitting the data to a dose-response curve.

Protocol for Cell-Based Assay (Hypoxia-Induced CA IX Activity)

This protocol is relevant if the compound shows selectivity for the tumor-associated CA IX.

Materials:

  • A cancer cell line known to express CA IX under hypoxia (e.g., HT-29 or MDA-MB-231)

  • Cell culture medium (e.g., DMEM) with 10% FBS

  • Hypoxia chamber (1% O₂)

  • pH-sensitive fluorescent dye (e.g., BCECF-AM)

  • Fluorescence plate reader

Procedure:

  • Seed the cells in a 96-well plate and allow them to adhere overnight.

  • Expose the cells to hypoxic conditions (1% O₂) for 24 hours to induce CA IX expression. A parallel plate is kept under normoxic conditions as a control.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 4-24 hours).

  • Load the cells with the BCECF-AM dye according to the manufacturer's protocol. This dye measures intracellular pH (pHi).

  • Measure the fluorescence at the appropriate excitation and emission wavelengths.

  • A potent CA IX inhibitor is expected to prevent the acidification of the extracellular space and potentially lead to a decrease in the intracellular pH of the cancer cells under hypoxic conditions.

Workflow Visualization

G cluster_0 Synthesis & Characterization cluster_1 In Vitro Evaluation cluster_2 Cell-Based & Downstream Assays synthesis Proposed Synthesis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid purification Purification & Structural Verification (NMR, MS, etc.) synthesis->purification screening Primary Screening against CA Isoform Panel (e.g., I, II, IV, IX, XII) purification->screening ic50 IC₅₀ Determination for Active Isoforms screening->ic50 selectivity Selectivity Profile Analysis ic50->selectivity cell_assay Cell-Based Target Engagement (e.g., Hypoxia/pH Assay for CA IX) selectivity->cell_assay phenotypic Phenotypic Assays (e.g., Anti-proliferation, Anti-invasion) cell_assay->phenotypic lead_opt Lead Optimization phenotypic->lead_opt Identifies Lead Candidate

Caption: Overall workflow for the evaluation of the title compound as a CA inhibitor.

Conclusion

While direct experimental data for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is not currently available in the public domain, a thorough analysis of its chemical structure provides a strong rationale for its investigation as a carbonic anhydrase inhibitor. The protocols and conceptual framework provided in these application notes offer a robust starting point for researchers to synthesize and evaluate this compound, potentially uncovering a novel therapeutic agent with applications in oncology, ophthalmology, or neurology. The key to unlocking its potential will be a systematic evaluation of its inhibitory activity and selectivity against the various carbonic anhydrase isoforms.

References

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Application

Application Notes and Protocols for Cell-Based Assay Featuring 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Introduction: Targeting Uric Acid Homeostasis in Hyperuricemia and Gout Hyperuricemia, a metabolic disorder characterized by elevated serum uric acid levels, is a primary etiological factor in the development of gout, an...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Targeting Uric Acid Homeostasis in Hyperuricemia and Gout

Hyperuricemia, a metabolic disorder characterized by elevated serum uric acid levels, is a primary etiological factor in the development of gout, an inflammatory arthritis marked by the deposition of monosodium urate crystals in articular and periarticular tissues. A key regulator of serum uric acid concentration is the renal urate transporter 1 (URAT1), encoded by the SLC22A12 gene.[1][2] URAT1 is predominantly expressed on the apical membrane of renal proximal tubule cells and is responsible for the reabsorption of approximately 90% of urate from the glomerular filtrate back into the bloodstream.[2] This transporter functions as a high-affinity urate-anion exchanger, facilitating the uptake of urate in exchange for intracellular anions like lactate and nicotinate.[1][3][4]

Given its central role in urate homeostasis, inhibition of URAT1 presents a compelling therapeutic strategy for reducing serum uric acid levels and managing gout.[5][6][7] This has led to the development of uricosuric agents that target URAT1, such as benzbromarone, probenecid, and lesinurad.[6][7][8][9] The compound 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, with its furan-carboxylic acid scaffold, represents a novel chemical entity with the potential to inhibit URAT1. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro characterization of this compound using a robust cell-based assay.

This application note details two primary protocols for assessing the inhibitory activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid on URAT1: a traditional radiolabeled uric acid uptake assay and a non-radioactive, fluorescence-based alternative. Both methods utilize human embryonic kidney 293 (HEK293) cells stably expressing human URAT1 (hURAT1), providing a physiologically relevant and validated system for inhibitor screening.

Mechanism of URAT1 and Site of Inhibition

The following diagram illustrates the role of URAT1 in the reabsorption of uric acid in a renal proximal tubule cell and the mechanism of action for URAT1 inhibitors.

URAT1_Mechanism cluster_0 Renal Tubule Lumen (Urine) cluster_1 Proximal Tubule Cell cluster_2 Bloodstream Lumen Uric Acid URAT1 URAT1 Lumen->URAT1:f1 Reabsorption Anion Intracellular Anion (e.g., Lactate) URAT1:f2->Anion Exchange Blood Uric Acid URAT1->Blood Efflux via other transporters (e.g., GLUT9) Inhibitor 5-(Dimethylsulfamoyl)- 2-methylfuran-3-carboxylic acid Inhibitor->URAT1:f0 Inhibition

Caption: URAT1-mediated uric acid reabsorption via anion exchange and the inhibitory action of a test compound.

Quantitative Data Summary: Reference Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values for established URAT1 inhibitors. These values serve as a benchmark for assay validation and for contextualizing the potency of novel compounds like 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. Note that IC50 values can vary depending on the specific assay conditions and cell line used.

CompoundAssay TypeCell LineReported IC50 Range (µM)Citations
Benzbromarone [14C]Uric Acid UptakeHEK2930.22 - 0.44[6][9][10]
Probenecid [14C]Uric Acid UptakeHEK29313.23 - 22[8][9]
Lesinurad [14C]Uric Acid UptakeHEK2933.36 - 7.18[8][9][11][12]

Experimental Protocols

Two robust cell-based methods for screening URAT1 inhibitors are detailed below. The choice between the radiolabeled and fluorescence-based assay will depend on laboratory capabilities and throughput requirements.

Protocol 1: [14C]Uric Acid Uptake Inhibition Assay (Gold Standard)

This assay directly measures the uptake of radiolabeled uric acid into cells overexpressing hURAT1, providing a highly sensitive and direct measure of transporter inhibition.

Radiolabeled_Workflow A 1. Cell Seeding (hURAT1-HEK293 & Mock-HEK293) B 2. Compound Pre-incubation (Test compound or controls) A->B C 3. Initiate Uptake (Add [14C]Uric Acid) B->C D 4. Terminate Uptake (Ice-cold buffer wash) C->D E 5. Cell Lysis D->E F 6. Scintillation Counting E->F G 7. Data Analysis (Calculate % Inhibition & IC50) F->G

Sources

Method

Derivatization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid for structure-activity studies

Application Note & Protocol Guide Topic: Derivatization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid for Structure-Activity Relationship (SAR) Studies Audience: Researchers, scientists, and drug development p...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide

Topic: Derivatization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid for Structure-Activity Relationship (SAR) Studies

Audience: Researchers, scientists, and drug development professionals.

Introduction and Strategic Rationale

The compound 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a synthetically accessible heterocyclic molecule that presents multiple strategic points for chemical modification.[1] Its structure incorporates a furan ring, a common scaffold in pharmacologically active compounds known for its ability to mimic phenyl rings while offering a different hydrophilic-lipophilic balance.[2][3] The presence of a carboxylic acid, a dimethylsulfamoyl group, and a methyl substituent provides distinct handles for derivatization, making it an excellent candidate for structure-activity relationship (SAR) exploration.

The goal of SAR studies is to systematically modify a molecule's structure to understand how these changes affect its biological activity. This iterative process is fundamental to medicinal chemistry for optimizing lead compounds into clinical candidates with improved potency, selectivity, and pharmacokinetic profiles.[4] This guide provides a detailed framework and validated protocols for the systematic derivatization of this furan scaffold. We will explore three primary vectors for modification:

  • Vector 1: The Carboxylic Acid (C3-Position): As a key hydrogen-bond donor and acceptor, this group is often critical for target engagement. Modifications here can explore changes in acidity, polarity, and steric bulk.

  • Vector 2: The Dimethylsulfamoyl Group (C5-Position): This group significantly influences the electronic properties of the furan ring and provides opportunities to modulate solubility and interactions with the biological target.

  • Vector 3: The Methyl Group (C2-Position): While less reactive, this position can be modified to probe steric tolerance and lipophilic interactions within the target's binding pocket.

The furan ring itself is an electron-rich aromatic system, making it susceptible to electrophilic substitution, but also to potential metabolic oxidation, a key consideration in drug design.[2][5] The protocols outlined below are designed to be robust and reproducible, providing researchers with the tools to build a diverse chemical library for comprehensive SAR analysis.

Strategic Overview of the SAR Campaign

A successful SAR campaign begins with a logical workflow. The primary objective is to independently probe the chemical space around each modification vector before exploring combinatorial libraries.

SAR_Workflow Start Core Scaffold 5-(Dimethylsulfamoyl)-2-methylfuran- 3-carboxylic acid V1 Vector 1 Derivatization (C3-Carboxylic Acid) Start->V1 V2 Vector 2 Derivatization (C5-Sulfamoyl Group) Start->V2 V3 Vector 3 Derivatization (C2-Methyl Group) Start->V3 Screen Biological Screening (Potency, Selectivity, etc.) V1->Screen V2->Screen V3->Screen SAR SAR Analysis (Identify Key Interactions) Screen->SAR Optimize Lead Optimization (Combine Favorable Modifications) SAR->Optimize

Caption: High-level workflow for the SAR study of the core scaffold.

Vector 1: Derivatization of the Carboxylic Acid Group

The carboxylic acid moiety is a versatile handle for derivatization, most commonly through amide bond formation. This allows for the introduction of a wide array of substituents to probe hydrogen bonding, lipophilicity, and steric interactions. Furthermore, replacing the carboxylic acid with bioisosteres can mitigate potential issues with metabolic instability or poor membrane permeability.[6]

Protocol: Amide Coupling via EDC/NHS Activation

This protocol is a robust, two-step, one-pot method for forming an amide bond between the core scaffold and a diverse library of primary or secondary amines.[7][8] The use of 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) activates the carboxylic acid, while N-hydroxysuccinimide (NHS) forms a more stable, amine-reactive intermediate, improving efficiency and minimizing side reactions.[7]

Amide_Coupling cluster_0 Step 1: Activation cluster_1 Step 2: Coupling A Carboxylic Acid (Starting Material) Intermediate O-acylisourea (Unstable) A->Intermediate + EDC EDC EDC NHS NHS NHS_Ester NHS Ester (Amine-Reactive) Intermediate->NHS_Ester + NHS Product Amide Product NHS_Ester->Product + Amine Amine Primary/Secondary Amine (R-NH2)

Sources

Application

Application Notes & Protocols: A Framework for Efficacy Testing of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid

Introduction The discovery and development of novel small molecules are the bedrock of therapeutic innovation. 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid represents a novel chemical entity with undetermined bi...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

The discovery and development of novel small molecules are the bedrock of therapeutic innovation. 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid represents a novel chemical entity with undetermined biological activity. This document provides a comprehensive, tiered experimental framework for the initial characterization and efficacy testing of this compound. As a guide for researchers, scientists, and drug development professionals, these application notes and protocols are designed to systematically uncover the therapeutic potential of this molecule, from broad-based in vitro screening to targeted in vivo efficacy studies. The experimental design herein is structured not as a rigid template, but as a logical progression of scientific inquiry, emphasizing robust, reproducible, and translatable preclinical research.[1][2][3]

Part 1: Foundational In Vitro Profiling and Target Identification

The initial phase of characterization for a novel compound with an unknown mechanism of action is a broad, unbiased screen to identify potential biological activities. This "hypothesis-generating" phase is critical for guiding subsequent, more focused "hypothesis-testing" research.[3]

Section 1.1: Preliminary Cytotoxicity Assessment

Before investigating the pharmacological activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, it is imperative to determine its cytotoxic profile. This ensures that subsequent observations in cell-based assays are due to specific biological effects rather than general toxicity.[4][5][6]

Protocol: MTT Assay for Cell Viability

  • Cell Seeding: Plate a panel of relevant human cell lines (e.g., HEK293 for general toxicity, HepG2 for potential liver toxicity, and disease-relevant cell lines as they are identified) in 96-well plates at a density of 1 x 10^4 cells/well and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (e.g., from 0.01 µM to 100 µM) in the appropriate cell culture medium. Replace the existing medium with the medium containing the compound or vehicle control (e.g., DMSO).

  • Incubation: Incubate the plates for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO2.

  • MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot the results to determine the concentration at which the compound reduces cell viability by 50% (CC50).

Section 1.2: Broad-Based Pharmacological and Safety Screening

To identify potential molecular targets, the compound should be screened against a broad panel of receptors, enzymes, and ion channels. This approach can reveal on-target and off-target activities, providing crucial information for both efficacy and safety.[7][8][9][10][11]

Workflow for Broad-Based Screening

A 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid B Broad Kinase Panel (e.g., KINOMEscan®) A->B C GPCR Panel (e.g., Eurofins SafetyScreen) A->C D Safety Pharmacology Panel (e.g., InVEST44™) A->D E Data Analysis & Hit Prioritization B->E C->E D->E

Caption: Initial broad-based screening workflow.

Recommended Screening Panels:

Panel TypeDescriptionRationale
Kinase Panel A comprehensive panel of human kinases (e.g., >400 kinases).[12][13]Kinases are a major class of drug targets, and identifying any kinase inhibitory activity is a key first step.
GPCR Panel A panel of G-protein coupled receptors, including binding and functional assays.[14][15][16][17][18]GPCRs are another major drug target class, involved in a wide range of physiological processes.
Safety Panel A panel of targets known to be associated with adverse drug reactions.[8][10][11]Early identification of potential off-target liabilities can de-risk a drug development program.
Section 1.3: Focused Cell-Based Screening in Inflammation and Metabolic Disease

Given the structural motifs present in many anti-inflammatory and metabolic disease drugs, a parallel, focused screening effort in these areas is warranted.

Inflammation Assays:

  • LPS-induced Cytokine Release in PBMCs: Measure the effect of the compound on the release of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) from human peripheral blood mononuclear cells (PBMCs) or macrophage-like cell lines (e.g., THP-1) stimulated with lipopolysaccharide (LPS).[19][20][21][22][23][24]

  • NF-κB Reporter Assay: Use a cell line with a reporter gene (e.g., luciferase) under the control of an NF-κB response element to determine if the compound inhibits this key inflammatory signaling pathway.

  • Inflammasome Activation Assay: In LPS-primed macrophages, assess the compound's ability to inhibit NLRP3 inflammasome activation (e.g., by measuring IL-1β release or caspase-1 activity) in response to an activator like ATP or nigericin.[19]

Metabolic Disease Assays:

  • Glucose Uptake in Adipocytes or Muscle Cells: Measure the effect of the compound on glucose uptake in differentiated 3T3-L1 adipocytes or C2C12 myotubes, using a fluorescent glucose analog like 2-NBDG.[25][26][27]

  • Lipolysis in Adipocytes: Assess the compound's effect on isoproterenol-stimulated lipolysis in adipocytes by measuring glycerol or free fatty acid release.[26]

  • Mitochondrial Respiration: Use a Seahorse XF Analyzer to measure the oxygen consumption rate (OCR) in a relevant cell line to determine if the compound affects mitochondrial function.[26]

Section 1.4: Data Analysis and Hit Prioritization

A "hit" is defined as a compound that demonstrates significant activity in a primary screen. Hits should be prioritized for further investigation based on:

  • Potency: The concentration at which the compound elicits a response.

  • Selectivity: The degree to which the compound interacts with the intended target versus other targets.

  • Therapeutic Relevance: The potential of the target or pathway to be relevant to human disease.

  • Lack of Cytotoxicity: The compound should demonstrate activity at concentrations well below its cytotoxic threshold.

Part 2: In Vitro Efficacy and Mechanism of Action Elucidation

Once promising hits are identified, the next phase involves confirming the activity, determining potency, and elucidating the mechanism of action.

Section 2.1: Dose-Response Confirmation

For each validated hit, a full dose-response curve should be generated to determine the IC50 (for inhibition) or EC50 (for activation) value. This is typically done over a 10-point concentration range.

Section 2.2: Target Validation and Mechanistic Studies

The specific experiments in this section will depend on the nature of the identified hit.

  • If the target is a kinase:

    • Perform a radiometric kinase assay to confirm direct inhibition of the enzyme.[12][28][29]

    • Use Western blotting to assess the phosphorylation status of known downstream substrates of the kinase in a relevant cell line.

  • If the target is a GPCR:

    • Conduct functional assays to determine if the compound is an agonist, antagonist, or allosteric modulator (e.g., cAMP, calcium flux, or β-arrestin recruitment assays).[14][17]

  • If the activity is in a cell-based assay (e.g., anti-inflammatory):

    • Use pathway analysis tools (e.g., Western blotting for key signaling proteins, qPCR for gene expression changes) to identify the molecular mechanism.

Hypothetical Signaling Pathway Investigation

cluster_0 Cell Membrane cluster_1 Cytoplasm cluster_2 Nucleus LPS LPS TLR4 TLR4 LPS->TLR4 MyD88 MyD88 TLR4->MyD88 Compound 5-(Dimethylsulfamoyl)-2- methylfuran-3-carboxylic acid IKK IKK Compound->IKK Hypothesized Inhibition MyD88->IKK NFkB IκB-NF-κB IKK->NFkB NFkB_active NF-κB (active) NFkB->NFkB_active Phosphorylation & Degradation of IκB DNA DNA NFkB_active->DNA Translocation Cytokines Pro-inflammatory Cytokines (TNF-α, IL-6) DNA->Cytokines Transcription

Caption: Hypothetical anti-inflammatory signaling pathway.

Part 3: In Vivo Efficacy Evaluation

Promising in vitro candidates must be evaluated in animal models of disease to assess their in vivo efficacy and therapeutic potential.[1][30][31]

Section 3.1: Pre-requisite In Vivo Studies
  • Pharmacokinetics (PK): Determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in the chosen animal model. This is essential for selecting the appropriate dose and route of administration.

  • Maximum Tolerated Dose (MTD): Establish the highest dose of the compound that can be administered without causing unacceptable toxicity.

Section 3.2: Animal Model Selection

The choice of animal model is critical and should be based on the in vitro findings.[1][30]

Therapeutic AreaRecommended Animal ModelsRationale
Inflammation Carrageenan-induced paw edema in rats/mice[20][32]A model of acute inflammation.
Collagen-induced arthritis (CIA) in mice[33]A model of chronic autoimmune arthritis.
LPS-induced systemic inflammation in mice[22]A model of acute systemic inflammation and cytokine storm.
Metabolic Disease Diet-induced obesity (DIO) in mice[34][35]A model for obesity and insulin resistance.
db/db or ob/ob mice[34][36]Genetic models of type 2 diabetes and obesity.
Streptozotocin (STZ)-induced diabetes in rodents[34]A model of type 1 diabetes.
Section 3.3: General Principles of Robust In Vivo Study Design

To ensure the generation of high-quality, reproducible data, the following principles should be adhered to:[1][2][3]

  • Randomization: Animals should be randomly assigned to treatment groups.

  • Blinding: Investigators should be blinded to the treatment allocation during the experiment and data analysis.

  • Appropriate Controls: Include vehicle control and positive control (a known effective drug) groups.

  • Sample Size Calculation: Perform a power analysis to determine the appropriate number of animals per group.

  • Defined Endpoints: Pre-specify the primary and secondary outcome measures.

Section 3.4: Example Protocol: Carrageenan-Induced Paw Edema in Rats

This model is widely used to assess the efficacy of acute anti-inflammatory agents.[32]

  • Animals: Male Wistar rats (180-200 g).

  • Acclimatization: Acclimatize animals for at least one week before the experiment.

  • Grouping and Dosing: Randomly divide the animals into groups (n=6-8 per group):

    • Vehicle Control (e.g., saline or 0.5% CMC)

    • Positive Control (e.g., Indomethacin, 10 mg/kg, p.o.)

    • 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (e.g., 10, 30, 100 mg/kg, p.o.)

  • Compound Administration: Administer the compounds or vehicle orally one hour before carrageenan injection.

  • Induction of Edema: Inject 0.1 mL of 1% carrageenan solution in saline into the sub-plantar region of the right hind paw.

  • Measurement of Paw Volume: Measure the paw volume using a plethysmometer at 0, 1, 2, 3, and 4 hours after carrageenan injection.

  • Data Analysis: Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

Data Presentation: Example Table

Treatment GroupDose (mg/kg)Paw Volume at 3h (mL)% Inhibition of Edema
Vehicle Control-1.5 ± 0.1-
Positive Control100.8 ± 0.0546.7%
Compound X101.2 ± 0.0820.0%
Compound X300.9 ± 0.0640.0%
Compound X1000.7 ± 0.0453.3%

Conclusion

The experimental framework outlined in these application notes provides a systematic and robust approach to the initial efficacy testing of the novel compound 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. By progressing from broad in vitro screening to focused mechanistic studies and finally to in vivo validation, researchers can efficiently identify and characterize the therapeutic potential of this new chemical entity. Adherence to the principles of sound experimental design and transparent reporting will ensure the generation of high-quality, translatable data, paving the way for further preclinical and clinical development.[1][2][3][37]

References

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  • Development of a cell-based assay to quantify the inflammatory potential of test substances and screen compound libraries for anti-cancer drug candidates in a high-throughput format. PubMed. [Link]

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  • Animal models of metabolic syndrome: a review. PMC - PubMed Central. [Link]

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Method

Application Notes and Protocols: The Strategic Use of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid for Fragment Library Synthesis

For Researchers, Scientists, and Drug Development Professionals Introduction: A Privileged Scaffold for Modern Drug Discovery In the landscape of fragment-based drug discovery (FBDD), the selection of high-quality, versa...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Privileged Scaffold for Modern Drug Discovery

In the landscape of fragment-based drug discovery (FBDD), the selection of high-quality, versatile building blocks is paramount to the success of screening campaigns.[1][2] 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid emerges as a fragment of significant interest, strategically designed to confer desirable physicochemical and structural properties upon derivative libraries. This document provides a comprehensive guide to the rationale behind its use, its key attributes, and detailed protocols for its incorporation into library synthesis workflows.

The furan scaffold is a common motif in a multitude of natural products and approved pharmaceuticals.[3] Its utility is often tempered by metabolic liabilities, as the furan ring can be susceptible to oxidation by cytochrome P450 enzymes, potentially leading to reactive intermediates.[4][5][6] However, strategic substitution can mitigate these effects. The presence of a methyl group at the 2-position may enhance metabolic stability, a known benefit of alkyl substitution on aromatic rings.[4]

The incorporation of a sulfonamide moiety is a well-established strategy in medicinal chemistry to enhance pharmacological properties.[7][8][9] The N,N-dimethylsulfamoyl group, in particular, offers a unique combination of features: it is a strong hydrogen bond acceptor, can improve aqueous solubility, and often enhances binding affinity to target proteins through specific interactions.[10] This guide will explore how these features can be leveraged in the synthesis of novel chemical libraries.

Physicochemical Properties of the Core Fragment

A thorough understanding of the starting fragment's properties is essential for designing libraries with optimal characteristics for biological screening and subsequent lead optimization.

PropertyValueSource
CAS Number 306936-39-0[11]
Molecular Formula C₈H₁₁NO₅S[11]
Molecular Weight 233.24 g/mol [11]
SMILES CN(C)S(=O)(=O)C1=CC(C(O)=O)=C(C)O1[11]
Predicted XlogP -0.6 to 0.3Inferred from related structures
Hydrogen Bond Acceptors 5Calculated
Hydrogen Bond Donors 1Calculated
Rotatable Bonds 3Calculated

These properties align well with the "Rule of Three" often applied in fragment-based drug discovery, suggesting that derivatives of this fragment are likely to possess favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.[2]

Structural Features and Rationale for Use

The unique arrangement of functional groups in 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid provides distinct advantages for library synthesis.

G cluster_0 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid cluster_1 Key Features mol A Carboxylic Acid: Primary point for derivatization (Amide Coupling) B N,N-Dimethylsulfamoyl Group: - Strong H-bond acceptor - Improves solubility - Modulates electronics C Furan Ring: - Rigid scaffold - Aromatic system for π-stacking D Methyl Group: - Potential metabolic blocker - Fills hydrophobic pockets

Caption: Key structural features of the title fragment.

Proposed Synthesis of the Core Fragment

workflow start Methyl acetoacetate step1 React with chloroacetaldehyde start->step1 Hantzsch-type condensation product1 Methyl 2-methylfuran-3-carboxylate step1->product1 step2 Chlorosulfonation product1->step2 product2 Methyl 5-(chlorosulfonyl)- 2-methylfuran-3-carboxylate step2->product2 step3 Amination with Dimethylamine product2->step3 product3 Methyl 5-(dimethylsulfamoyl)- 2-methylfuran-3-carboxylate step3->product3 step4 Saponification (e.g., LiOH, NaOH) product3->step4 end 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid step4->end

Caption: Proposed synthetic workflow for the title compound.

This proposed synthesis begins with the formation of the furan ring system, followed by functionalization at the 5-position with a sulfonyl chloride, which is then readily converted to the desired N,N-dimethylsulfonamide. The final step is a standard ester hydrolysis to yield the carboxylic acid.

Protocols for Amide Library Synthesis

The carboxylic acid moiety serves as the primary handle for diversification through amide bond formation. The electron-withdrawing nature of the sulfamoyl-substituted furan ring may slightly reduce the nucleophilicity of the carboxylate, making robust coupling conditions advisable.

Protocol 1: Standard EDC/HOBt Coupling

This is a widely used and generally reliable method for amide bond formation.

Materials:

  • 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (1.0 eq)

  • Amine of choice (1.1 eq)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.2 eq)

  • Hydroxybenzotriazole (HOBt) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (2.5 eq)

  • Anhydrous Dimethylformamide (DMF) or Dichloromethane (DCM)

Procedure:

  • To a clean, dry round-bottom flask under an inert atmosphere (N₂ or Ar), add 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (1.0 eq).

  • Dissolve the acid in anhydrous DMF or DCM (to a concentration of approx. 0.1-0.2 M).

  • Add the amine (1.1 eq), HOBt (1.2 eq), and DIPEA (2.5 eq) to the solution.

  • Cool the reaction mixture to 0 °C in an ice bath.

  • Add EDC (1.2 eq) portion-wise to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or preparative HPLC.

Protocol 2: HATU Coupling for Challenging Amines

For less reactive or sterically hindered amines, HATU is a more potent coupling reagent.

Materials:

  • 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (1.0 eq)

  • Amine of choice (1.1 eq)

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine (3.0 eq)

  • Anhydrous Dimethylformamide (DMF)

Procedure:

  • In a dry flask under an inert atmosphere, dissolve 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (1.0 eq) and HATU (1.2 eq) in anhydrous DMF.

  • Add DIPEA or collidine (3.0 eq) and stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

  • Add the amine (1.1 eq) to the reaction mixture.

  • Stir at room temperature for 4-12 hours, monitoring by TLC or LC-MS.

  • Work-up and purification are performed as described in Protocol 1.

workflow start Start: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid + Diverse Amine Library step1 Amide Coupling (e.g., EDC/HOBt or HATU) start->step1 product1 Crude Amide Library step1->product1 step2 Aqueous Work-up product1->step2 product2 Purified Organic Layer step2->product2 step3 Purification (Flash Chromatography or Preparative HPLC) product2->step3 end Final Library: Array of diverse amides step3->end qc Quality Control (LC-MS, NMR) end->qc

Caption: General workflow for amide library synthesis.

Troubleshooting and Expert Insights

Even with robust protocols, challenges can arise. Below is a guide to addressing common issues.

G start Reaction Monitoring (TLC/LC-MS) Shows Low Conversion decision1 Is starting acid pure? start->decision1 decision2 Is amine reactive? decision1->decision2 Yes action1 Re-purify acid (crystallization/chromatography) decision1->action1 No decision3 Are reagents fresh? decision2->decision3 Yes action2 Switch to stronger coupling reagent (e.g., HATU) decision2->action2 No (e.g., electron-deficient or hindered) action3 Use freshly opened or purified reagents/solvents decision3->action3 No action4 Increase reaction time or temperature (e.g., to 40-50 °C) decision3->action4 Yes

Caption: Troubleshooting decision tree for low reaction conversion.

Expert Considerations:

  • Furan Ring Stability: The furan ring is generally stable to standard amide coupling conditions. However, strongly acidic or basic conditions during work-up should be minimized to prevent potential ring-opening or decomposition.

  • Metabolic Liability: While the 2-methyl group is intended to mitigate metabolic oxidation of the furan ring, this should be experimentally verified in downstream assays. Early ADME profiling of library members is recommended.[6]

  • Solubility: The N,N-dimethylsulfamoyl group is expected to enhance the solubility of the resulting amides. If solubility issues arise with particularly lipophilic amines, consider using more polar solvents for purification or biological assays.

Conclusion

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid represents a thoughtfully designed fragment for the synthesis of diverse and high-quality chemical libraries. Its combination of a rigid, heteroaromatic core, a versatile chemical handle for derivatization, and key functional groups that promote favorable drug-like properties makes it a valuable tool for modern FBDD campaigns. The protocols and insights provided herein are intended to enable researchers to effectively utilize this fragment in their quest for novel therapeutic agents.

References

  • Sulfonamides as a Promising Scaffold in Drug Discovery: An Insightful Review on FDA‐Approved Molecules, Synthesis Strategy, Medical Indication, and Their Binding Mode. (n.d.).
  • Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and inhibitory profile. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Diversely substituted sulfamides for fragment-based drug discovery of carbonic anhydrase inhibitors: synthesis and inhibitory profile. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Fragment-Based Drug Discovery. (2013). Proteopedia.
  • The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. (2025). Advanced Journal of Chemistry, Section B.
  • 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. (n.d.). Molekula.
  • Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. (2023). Technology Networks.
  • Preparation of 2-methylfuran-3-carboxylic acid methyl ester. (n.d.). PrepChem.com.
  • One-pot synthesis of amides from carboxylic acids activated using thionyl chloride. (n.d.). RSC Advances.
  • SYNTHESIS OF AMIDES BY ACTIVATION OF CARBOXYLIC ACIDS USING PHOSPHONITRILIC CHLORIDE. (2020). Indo American Journal of Pharmaceutical Research.
  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. (2013). The Journal of Organic Chemistry.
  • Amide Synthesis. (n.d.). Fisher Scientific.
  • Fragment-based drug discovery for disorders of the central nervous system: designing better drugs piece by piece. (2023). Frontiers in Chemistry.
  • Application of Fragment-Based Drug Discovery to Versatile Targets. (2020). Frontiers in Molecular Biosciences.
  • An Introduction to Fragment-Based Drug Discovery (FBDD). (2022). Drug Hunter.
  • 5-methylfuran-2-carboxylic acid. (n.d.). MySkinRecipes.
  • 2-Methylfuran-3-carboxylic acid. (n.d.). CymitQuimica.
  • 2-Methylfuran-3-carboxylic acid | 6947-94-0. (n.d.). Sigma-Aldrich.
  • 5-Sulfamoylfuran-3-carboxylic acid | 1423033-89-9. (n.d.). Sigma-Aldrich.
  • Studies on the interaction of furan with hepatic cytochrome P-450. (1993). Journal of Biochemical Toxicology.
  • N,N-Dimethylsulfamoyl chloride. (2024). ChemBK.
  • Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions. (n.d.). Journal of Applied Toxicology.
  • Toxicity mediated by reactive metabolites of furans. (n.d.). PubMed.
  • Role of Furans as EDCs in Metabolic Disorders. (2020). SpringerLink.
  • Furan-3-carboxylic acid derivatives. (n.d.).
  • Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring. (n.d.). Current Drug Metabolism.
  • Convenient Synthesis of Furan-3-carboxylic Acid and Deriv
  • Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. (n.d.). MDPI.
  • N-Acylsulfonamide: a valuable moiety to design new sulfa drug analogues. (n.d.). RSC Medicinal Chemistry.
  • Synthesis of some 5-phenylisoxazole-3-carboxylic acid derivatives as potent xanthine oxidase inhibitors. (2010). European Journal of Medicinal Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Welcome to the technical support center for the synthesis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0).[1] This guide is designed for researchers, chemists, and drug development professional...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the synthesis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0).[1] This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this multi-step synthesis, improve yields, and troubleshoot common experimental hurdles. The information provided herein is based on established principles of furan chemistry and experience in complex organic synthesis.

Introduction to the Synthetic Strategy

The synthesis of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is not widely documented in the literature with a step-by-step protocol. Therefore, a logical synthetic route is proposed, starting from a more readily available precursor, ethyl 2-methylfuran-3-carboxylate. The overall strategy involves two key transformations:

  • Electrophilic Sulfamoylation: Introduction of the dimethylsulfamoyl group at the C5 position of the furan ring.

  • Saponification: Hydrolysis of the ethyl ester to the final carboxylic acid.

This guide will address potential issues in each of these stages.

G cluster_0 Proposed Synthetic Pathway Start Ethyl 2-methylfuran-3-carboxylate Step1 Electrophilic Sulfamoylation (e.g., with ClSO2N(CH3)2) Start->Step1 Reagents Intermediate Ethyl 5-(dimethylsulfamoyl)- 2-methylfuran-3-carboxylate Step1->Intermediate Yields Intermediate Step2 Saponification (e.g., NaOH, H2O/EtOH) Intermediate->Step2 Proceeds to Hydrolysis Product 5-(Dimethylsulfamoyl)-2-methylfuran- 3-carboxylic acid Step2->Product Final Product G cluster_0 Troubleshooting Workflow Problem Low Yield in Synthesis CheckStep Identify the Problematic Step Problem->CheckStep Sulfamoylation Sulfamoylation Issues? CheckStep->Sulfamoylation Saponification Saponification Issues? CheckStep->Saponification Sol_Sulf Optimize Sulfamoylation: - Adjust Temp (0°C) - Change Base (Pyridine) - Use Inert Solvent (DCM) Sulfamoylation->Sol_Sulf Yes Sol_Sap Optimize Saponification: - Use Milder Base (LiOH) - Moderate Temp (50°C) - Control Acidification Saponification->Sol_Sap Yes Success Improved Yield Sol_Sulf->Success Sol_Sap->Success

Sources

Optimization

Technical Support Center: Troubleshooting Poor Cell Permeability of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Welcome to the technical support guide for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support guide for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This document is designed for researchers, scientists, and drug development professionals who are encountering challenges with the cell permeability of this compound. Our goal is to provide a logical, in-depth troubleshooting framework, moving from foundational physicochemical analysis to actionable experimental strategies.

Understanding the Core Challenge: A Physicochemical Profile

Before diving into experimental troubleshooting, it is crucial to understand the inherent properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid that likely contribute to poor cell permeability. Passive diffusion across the lipid bilayer of a cell membrane is governed by a molecule's physicochemical characteristics, often benchmarked by guidelines like Lipinski's Rule of Five[1][2].

The primary obstacle for this compound is the presence of two highly polar, ionizable functional groups: a carboxylic acid and a sulfonamide .

  • Carboxylic Acid Group: Carboxylic acids typically have a pKa value between 3.5 and 4.5[3]. At physiological pH (~7.4), this group will be almost entirely deprotonated, forming a negatively charged carboxylate. This charge significantly increases hydrophilicity and is a major barrier to passive diffusion across the lipophilic cell membrane[3][4].

  • Sulfonamide Group: The dimethylsulfamoyl moiety also contributes to the molecule's polarity and hydrogen bonding capacity, further reducing its lipophilicity.

Let's analyze the compound's properties in the context of permeability predictors.

PropertyValue / PredictionImplication for Permeability
Molecular Weight 233.24 g/mol [5]Favorable. Well below the 500 Da guideline from Lipinski's Rule[1].
Hydrogen Bond Donors 1 (from the carboxylic acid -OH)Favorable. Below the guideline of ≤5[6].
Hydrogen Bond Acceptors 5 (Oxygens in carboxyl & sulfonyl, Nitrogen in sulfonamide)Favorable. Below the guideline of ≤10[6].
cLogP (Calculated) ~0.5 - 1.5 (Estimated)Potentially Unfavorable. While below the ≤5 guideline, this value is quite low, indicating high hydrophilicity. Well-absorbed drugs often have LogD values greater than 0[3].
Ionization State at pH 7.4 Predominantly anionic (-COO⁻)Highly Unfavorable. Charged species exhibit significantly lower permeability compared to their neutral counterparts[7]. This is the most critical factor.
Frequently Asked Questions (FAQs)

Q1: My assay shows very low levels of my compound crossing the cell monolayer. Is my compound degrading?

While degradation is possible, the most probable cause is the compound's inherent physicochemical properties. The ionized carboxylic acid makes it difficult for the molecule to passively diffuse across the cell membrane[4]. Before investigating degradation, it's essential to confirm low permeability using the foundational assays described below.

Q2: Can I just increase the concentration of the compound in my experiment to see an effect?

This may not solve the underlying issue and can introduce confounding factors. High concentrations can lead to poor solubility in aqueous assay buffers[8]. Furthermore, if the compound has off-target cytotoxic effects, increasing the concentration could damage the cell monolayer, leading to artificially high permeability readings that do not reflect true transcellular transport.

Q3: Is the Parallel Artificial Membrane Permeability Assay (PAMPA) a good starting point for my investigation?

Yes, absolutely. PAMPA is an excellent first-line assay because it isolates passive diffusion[9][10]. It uses a synthetic membrane, so it has no active transporters or efflux pumps. If your compound fails to cross this artificial membrane, it strongly confirms that poor passive permeability is the primary issue. This is a simpler, more cost-effective starting point than a cell-based assay[11].

Q4: My compound has poor permeability. Does this mean it's not a viable drug candidate?

Not necessarily. Many successful drugs have overcome initial permeability challenges. The key is to understand the mechanism of poor permeability and then employ targeted strategies to improve it. These can include chemical modifications to create prodrugs or advanced formulation approaches[12][13][14].

In-Depth Troubleshooting Workflow

This section provides a structured, three-tiered approach to diagnose and address the permeability issues of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

TroubleshootingWorkflow start_node Start: Poor Permeability Observed tier1_node Tier 1: Assess Passive Permeability start_node->tier1_node pampa_result PAMPA Result? tier1_node->pampa_result tier2_node Tier 2: Investigate Active Transport caco2_result Efflux Ratio > 2? tier2_node->caco2_result tier3_node Tier 3: Implement Enhancement Strategy prodrug Strategy A: Prodrug Synthesis (e.g., Esterification) tier3_node->prodrug formulation Strategy B: Formulation Enhancement (e.g., Nanoformulations) tier3_node->formulation pampa_result->tier2_node High Papp passive_issue Conclusion: Poor Passive Diffusion pampa_result->passive_issue Low Papp caco2_result->passive_issue No efflux_issue Conclusion: Substrate for Efflux Pumps caco2_result->efflux_issue Yes passive_issue->tier3_node inhibitor Strategy C: Co-dose with Efflux Inhibitor efflux_issue->inhibitor

Caption: A logical workflow for troubleshooting poor cell permeability.

Tier 1: Confirming the Mechanism of Poor Permeability

Question: Is the primary issue poor passive diffusion or is active transport involved?

The first step is to isolate and measure the compound's ability to cross a lipid membrane without the influence of cellular machinery.

  • Recommended Experiment: Parallel Artificial Membrane Permeability Assay (PAMPA).

  • Principle: PAMPA measures the rate at which a compound diffuses from a donor well, through a filter coated with a lipid layer (e.g., phosphatidylcholine), into an acceptor well[10][15]. It exclusively models passive, transcellular permeability.

  • Expected Outcome: Given the compound's structure, the apparent permeability coefficient (Papp) in a PAMPA assay is expected to be very low . A low result provides strong evidence that the ionized, polar nature of the molecule is preventing it from passively crossing the lipid membrane.

  • Interpretation:

    • Low Papp (<1.0 x 10⁻⁶ cm/s): Confirms poor passive permeability. This is the most likely outcome. Proceed to Tier 3 to explore strategies to improve this property.

    • Moderate to High Papp (>1.0 x 10⁻⁶ cm/s): This is highly unlikely but would suggest that passive diffusion is not the limiting factor. If this occurs, it implies that in cell-based assays, other factors (like active efflux) are preventing intracellular accumulation. Proceed to Tier 2.

Tier 2: Investigating the Role of Active Efflux

Question: Is the compound being actively removed from the cell by efflux pumps?

If passive permeability is found to be adequate (a surprising result), the next step is to determine if the compound is a substrate for efflux pumps like P-glycoprotein (P-gp/MDR1) or Breast Cancer Resistance Protein (BCRP)[16][17]. These transporters actively pump substrates out of the cell, reducing intracellular concentration and apparent permeability.

  • Recommended Experiment: Caco-2 Bidirectional Permeability Assay.

  • Principle: Caco-2 cells are human colon adenocarcinoma cells that, when cultured on a semi-permeable membrane, form a polarized monolayer with tight junctions, mimicking the intestinal epithelium[18][19]. Crucially, they express various transporters, including efflux pumps. The assay measures permeability in two directions: from the apical (A) to basolateral (B) side and from B to A[20].

  • Data Analysis: The key metric is the Efflux Ratio (ER) , calculated as Papp (B→A) / Papp (A→B).

  • Interpretation:

    • ER > 2: An efflux ratio greater than 2 is a strong indicator that the compound is a substrate for an active efflux pump[20]. The rate of transport out of the cell is significantly higher than the rate of transport into the cell.

    • ER ≤ 2: Suggests that active efflux is not a significant contributor to the compound's poor permeability.

PermeabilityBarriers cluster_efflux cell_membrane Extracellular Space Cell Membrane (Lipid Bilayer) Intracellular Space compound_out Compound efflux_pump Efflux Pump (e.g., P-gp) compound_in Compound (Passive Diffusion) compound_in->cell_membrane:mem Barrier: High Polarity (Ionized -COO⁻) efflux_pump->cell_membrane:ext Active Efflux

Caption: Key barriers limiting intracellular accumulation of the compound.

Tier 3: Strategies for Permeability Enhancement

Once poor passive diffusion is confirmed, the following strategies can be employed to improve the compound's ability to enter cells.

Strategy A: Prodrug Approach (Chemical Modification)

  • Concept: A prodrug is a biologically inactive derivative of a parent drug molecule that undergoes an enzymatic or chemical transformation in vivo to release the active drug[7]. For carboxylic acids, the most common strategy is esterification[3][12][21]. By masking the polar, ionizable carboxylic acid with a lipophilic ester group, the overall lipophilicity of the molecule is increased, facilitating passive diffusion across the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the ester, regenerating the active carboxylic acid[22].

  • Actionable Step: Synthesize a series of simple ester prodrugs (e.g., methyl, ethyl, or t-butyl esters) of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

  • Validation: Re-run the PAMPA and Caco-2 assays on the new ester derivatives. You should observe a significant increase in the apparent permeability (Papp).

ProdrugStrategy parent_drug_ext Parent Drug (Charged) R-COOH → R-COO⁻ prodrug_ext Prodrug (Neutral) R-COOR' parent_drug_ext->prodrug_ext Chemical Synthesis (Esterification) prodrug_int Prodrug (Neutral) R-COOR' prodrug_ext->prodrug_int Passive Diffusion parent_drug_int Parent Drug (Active) R-COOH prodrug_int->parent_drug_int Intracellular Esterase Cleavage membrane_top Extracellular membrane_bottom Intracellular membrane_top->membrane_bottom Cell Membrane

Caption: The prodrug strategy masks polarity to enhance cell entry.

Strategy B: Formulation-Based Approaches

  • Concept: If chemical modification is not desired, advanced formulation strategies can be used to improve permeability[23][24][25]. These methods work by encapsulating the drug or altering the cellular environment to facilitate transport.

  • Actionable Steps:

    • Lipid-Based Formulations: Encapsulating the compound in lipid-based systems like solid lipid nanoparticles (SLNs) or self-microemulsifying drug delivery systems (SMEDDS) can enhance its transport across the intestinal epithelium[13][26].

    • Permeation Enhancers: Co-formulating the drug with permeation enhancers (e.g., medium-chain fatty acids like capric acid) can transiently open intercellular tight junctions, allowing for paracellular transport[27]. This approach requires careful evaluation to ensure it does not compromise monolayer integrity.

  • Validation: Test the new formulations in the Caco-2 assay to measure any improvement in Papp (A→B). When using permeation enhancers, it is critical to monitor the transepithelial electrical resistance (TEER) of the Caco-2 monolayer to ensure its integrity is not permanently damaged[18].

Key Experimental Protocols
Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)
  • Objective: To determine the passive permeability (Papp) of the compound.

  • Materials:

    • 96-well filter plates (e.g., Millipore MultiScreen-IP, 0.45 µm PVDF)

    • 96-well acceptor plates (matching the filter plate)

    • Phosphatidylcholine in dodecane (or other suitable lipid/solvent system)

    • Phosphate-buffered saline (PBS), pH 7.4

    • Test compound, high permeability control (e.g., Propranolol), low permeability control (e.g., Atenolol)

    • LC-MS/MS for quantification

  • Methodology:

    • Prepare Acceptor Plate: Add 300 µL of PBS (pH 7.4) to each well of the 96-well acceptor plate.

    • Coat Filter Plate: Carefully apply ~5 µL of the lipid solution to the membrane of each well in the filter plate. Allow the solvent to evaporate briefly.

    • Prepare Donor Solutions: Dissolve the test compound and controls in PBS to a final concentration (e.g., 10 µM).

    • Assemble Sandwich: Add 150 µL of the donor solutions to the coated filter plate wells. Carefully place the filter plate on top of the acceptor plate, ensuring the filter bottoms are in contact with the acceptor buffer. This is the "sandwich"[15].

    • Incubation: Cover the assembly and incubate at room temperature for 4-18 hours with gentle shaking.

    • Sampling & Analysis: After incubation, separate the plates. Take samples from both the donor and acceptor wells for analysis by LC-MS/MS to determine the final concentrations.

  • Data Analysis: The apparent permeability coefficient (Papp) is calculated using the following equation[20]: Papp (cm/s) = (-Vd * Va) / ((Vd + Va) * A * t) * ln(1 - [C]a / [C]eq) Where:

    • Vd and Va are the volumes of the donor and acceptor wells (cm³ or mL).

    • A is the surface area of the membrane (cm²).

    • t is the incubation time (seconds).

    • [C]a is the compound concentration in the acceptor well at time t.

    • [C]eq is the equilibrium concentration, where [C]eq = ([C]d * Vd + [C]a * Va) / (Vd + Va).

Protocol 2: Caco-2 Bidirectional Permeability Assay
  • Objective: To determine both passive permeability and active efflux (Efflux Ratio).

  • Materials:

    • Caco-2 cells (ATCC)

    • Transwell permeable supports (e.g., 24-well, 0.4 µm pore size)

    • Cell culture medium (e.g., DMEM with FBS, NEAA, Pen-Strep)

    • Hanks' Balanced Salt Solution (HBSS), pH 7.4 and pH 6.5

    • TEER meter (e.g., Millicell ERS-2)

    • Test compound and controls (Propranolol, Atenolol, Digoxin for P-gp efflux)

    • LC-MS/MS for quantification

  • Methodology:

    • Cell Seeding and Culture: Seed Caco-2 cells onto the Transwell inserts at an appropriate density. Culture for 21-25 days to allow for differentiation and formation of a confluent, polarized monolayer. Change media every 2-3 days.

    • Monolayer Integrity Check: Before the experiment, measure the TEER of each well. Only use monolayers with TEER values within the lab's established range (typically >250 Ω·cm²), indicating proper tight junction formation[18].

    • Assay Preparation: Wash the monolayers carefully with pre-warmed HBSS (pH 7.4).

    • A→B Permeability:

      • Add HBSS containing the test compound (e.g., 10 µM) to the apical (A) chamber (donor).

      • Add fresh HBSS to the basolateral (B) chamber (acceptor).

    • B→A Permeability:

      • Add HBSS containing the test compound to the basolateral (B) chamber (donor).

      • Add fresh HBSS to the apical (A) chamber (acceptor).

    • Incubation: Incubate the plates at 37°C with 5% CO₂ for a set time (e.g., 2 hours) with gentle shaking.

    • Sampling & Analysis: At the end of the incubation, take samples from the acceptor chambers for each direction. Also, take a sample from the initial donor solution. Analyze all samples by LC-MS/MS.

  • Data Analysis:

    • Calculate Papp for both the A→B and B→A directions using a simplified equation for sink conditions: Papp (cm/s) = (dQ/dt) / (A * C₀) Where:

      • dQ/dt is the rate of compound appearance in the acceptor chamber (mol/s).

      • A is the surface area of the membrane (cm²).

      • C₀ is the initial concentration in the donor chamber (mol/cm³).

    • Calculate the Efflux Ratio (ER): ER = Papp (B→A) / Papp (A→B)

References
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  • Koyanagi, T., et al. (2016). Carboxylic Acids with Certain Molecular Structures Decrease Osmotic Fragility in Cattle Red Blood Cells. Journal of Veterinary Science & Technology, 7(5), 1-6.
  • Wikipedia. Lipinski's rule of five. Available at: [Link]

  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Available at: [Link]

  • YouTube. Lipinski's rules & drug discovery beyond the rule of five. Available at: [Link]

  • Lecture Notes. lipinski rule of five. Available at: [Link]

  • GARDP Revive. Lipinski's Rule of 5. Available at: [Link]

  • Moodle@Units. Lipinski's rule of five. Available at: [Link]

  • Molbase. 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. Available at: [Link]

  • Tsutsumi, Y., et al. (1993). Synthesis and physicochemical properties of the furan dicarboxylic acid, 3-carboxy-4-methyl-5-propyl-2-furanpropanoic acid, an inhibitor of plasma protein binding in uraemia. Journal of Pharmacy and Pharmacology, 45(10), 871-875.
  • PubChem. 2-Methyl-5-phenylfuran-3-carboxylic acid. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimization of Amide Coupling Reactions for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This resource provides in-depth trouble...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of its amide coupling reactions. The guidance herein is based on established principles of organic synthesis, with a focus on addressing the unique challenges presented by this specific substrate.

Introduction: Understanding the Substrate

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a heterocyclic compound with distinct electronic properties that can influence its reactivity. The furan ring is an electron-rich aromatic system, while the sulfamoyl group at the 5-position and the carboxylic acid at the 3-position are both strongly electron-withdrawing. This electronic profile can render the carboxylic acid less nucleophilic and potentially more challenging to activate compared to simple alkyl or aryl carboxylic acids. Furthermore, the steric bulk of the dimethylsulfamoyl group may also play a role in the accessibility of the carboxylic acid for coupling.

Amide bond formation is a cornerstone of medicinal chemistry, and successful coupling of this particular acid requires careful consideration of reagents and conditions to achieve high yields and purity.[1][2] This guide will walk you through common issues and their solutions.

Frequently Asked Questions (FAQs)

Q1: My amide coupling reaction with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is showing low to no yield. What are the likely causes?

Several factors can contribute to poor yields in this specific coupling reaction:

  • Inefficient Carboxylic Acid Activation: Due to the electron-withdrawing nature of the sulfamoyl group, standard activation conditions might be insufficient. The carboxylate formed upon deprotonation is less nucleophilic, making the initial reaction with the coupling reagent sluggish.[3]

  • Competing Acid-Base Reaction: A common issue in amide coupling is the acid-base reaction between the carboxylic acid and the amine, which forms an unreactive ammonium carboxylate salt.[4][5] This is especially true if a strong base is not used or if the amine is particularly basic.

  • Steric Hindrance: The substituents on the furan ring, particularly the adjacent methyl and sulfamoyl groups, may sterically hinder the approach of the coupling reagent or the amine.

  • Hydrolysis of Activated Intermediate: The presence of even trace amounts of water can lead to the hydrolysis of the activated carboxylic acid intermediate, reverting it to the starting carboxylic acid and preventing amide formation. It is crucial to use anhydrous solvents and reagents.[6]

Q2: Which coupling reagents are recommended for this substrate?

Given the potentially reduced reactivity of the carboxylic acid, more potent coupling reagents are generally recommended. Here's a comparison of common choices:

Coupling ReagentClassKey AdvantagesPotential Drawbacks for this Substrate
HATU/HBTU Aminium/Uronium SaltHigh reactivity, fast reaction times, often suppress racemization.[7]Can be more expensive. Byproducts can sometimes be difficult to remove.
EDC with HOBt/HOAt CarbodiimideWater-soluble byproducts (for EDC), making purification easier.[4][8] HOBt/HOAt additives boost efficiency and reduce side reactions.[8]May be less effective for very unreactive or sterically hindered acids.[3]
T3P® (Propylphosphonic Anhydride) Phosphonic AnhydrideExcellent for difficult couplings, high yields, and clean reactions. Byproducts are water-soluble.Can be sensitive to moisture.
Acyl Halide Formation (e.g., with SOCl₂, Oxalyl Chloride) Acid HalideGenerates a highly reactive intermediate.Harsh conditions (heat, strong reagents) may not be suitable for complex molecules. Requires a separate step and careful handling of corrosive reagents.[9]

For 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, starting with a powerful coupling reagent like HATU or HCTU is a robust initial strategy.

Q3: What is the optimal choice of base and solvent for this reaction?

  • Base: A non-nucleophilic, sterically hindered amine base is ideal to prevent side reactions. N,N-Diisopropylethylamine (DIPEA) is a common and effective choice.[1] It is basic enough to deprotonate the carboxylic acid and neutralize any acid formed during the reaction without competing as a nucleophile. Triethylamine (TEA) can also be used, but DIPEA is often preferred for more sensitive substrates.

  • Solvent: Anhydrous polar aprotic solvents are the best choice. N,N-Dimethylformamide (DMF) and Dichloromethane (DCM) are widely used.[1] Acetonitrile is also a good option.[3] Ensure your solvent is truly anhydrous to prevent hydrolysis of the activated species.

Q4: I am observing significant amounts of unreacted starting material. How can I drive the reaction to completion?

  • Increase Equivalents of Reagents: If cost is not prohibitive, using a slight excess of the amine (1.1-1.2 equivalents) and the coupling reagent (1.1-1.2 equivalents) can help push the reaction to completion.[10]

  • Elevate the Temperature: While many amide couplings proceed at room temperature, gently heating the reaction mixture (e.g., to 40-50 °C) can increase the reaction rate, especially if steric hindrance is a factor.[11] Monitor for potential decomposition at higher temperatures.

  • Pre-activation: Allow the carboxylic acid, coupling reagent, and base to stir together for a period (e.g., 15-30 minutes) before adding the amine. This ensures the formation of the activated intermediate before the amine is introduced.

Q5: How should I approach the purification of the final amide product?

The presence of the sulfamoyl group can increase the polarity of your product.

  • Aqueous Work-up: A standard aqueous work-up is typically the first step. After the reaction is complete, quench with water or a mild aqueous acid (like saturated NH₄Cl solution) and extract the product with an organic solvent such as ethyl acetate or DCM.[6] Washing the organic layer with saturated sodium bicarbonate solution can help remove any unreacted carboxylic acid.

  • Chromatography: Silica gel column chromatography is often necessary to achieve high purity. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, is usually effective.

  • Crystallization: If the product is a solid, recrystallization can be an excellent final purification step.[12] Experiment with different solvent systems (e.g., ethyl acetate/hexanes, methanol/water) to find suitable conditions.

Troubleshooting Guide

This section provides a more detailed, step-by-step approach to resolving specific experimental issues.

Problem 1: Low Yield with Standard HATU/DIPEA Conditions

If you are experiencing low yields even with a robust coupling system like HATU/DIPEA, consider the following systematic approach.

Experimental Workflow for Optimization

G cluster_0 Initial Low Yield Observation cluster_1 Troubleshooting Steps cluster_2 Outcome A Low Yield with HATU/DIPEA in DMF at RT B Verify Reagent Quality (Anhydrous Solvents, Fresh Reagents) A->B Step 1 C Pre-activate Acid (Acid + HATU + DIPEA for 30 min) B->C Step 2 D Increase Temperature (Heat to 40-50 °C) C->D Step 3 E Screen Alternative Solvents (e.g., Acetonitrile, DCM) D->E Step 4 F Consider a Different Coupling Reagent (e.g., T3P® or Acyl Fluoride) E->F Step 5 G Improved Yield F->G

Caption: A systematic workflow for troubleshooting low yields.

Detailed Protocol for a Robust Coupling Reaction

This protocol provides a starting point for the successful coupling of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

  • Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (1.0 eq) to a flask containing anhydrous DMF.

  • Activation: Add HATU (1.1 eq) to the solution, followed by the dropwise addition of DIPEA (2.2 eq).

  • Pre-activation Stirring: Allow the mixture to stir at room temperature for 30 minutes. The solution should be homogeneous.

  • Amine Addition: Add the desired amine (1.1 eq) to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. If the reaction is sluggish after several hours, consider gentle heating to 40-50 °C.

  • Work-up: Once the reaction is complete, pour the mixture into water and extract with ethyl acetate. Wash the organic layer sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude product by silica gel chromatography.

Problem 2: Formation of a Major Side Product

The nature of the side product can provide clues to the problem.

  • Side Product is the Urea from the Coupling Reagent: If you are using a carbodiimide like EDC, the corresponding urea byproduct can sometimes be difficult to remove.[8] Using water-soluble EDC and performing an aqueous work-up should remove the bulk of it.

  • Side Product Related to the Amine or Carboxylic Acid: If you suspect side reactions involving other functional groups on your amine or decomposition of the furan ring, you may need to switch to milder conditions. Avoid high temperatures and strong bases if possible. Consider protecting sensitive functional groups on your amine partner before the coupling reaction.

References

  • Process optimization for acid-amine coupling: a catalytic approach. (2022). Growing Science. [Link]

  • Amide coupling reaction in medicinal chemistry. Coupling reagents. HepatoChem. [Link]

  • Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. PMC - NIH. [Link]

  • Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. ACS Publications. [Link]

  • Amides from Carboxylic Acids-DCC and EDC Coupling. Chemistry Steps. [Link]

  • Optimized Amide Bond Reaction Using Heterocyclic Compounds and Carboxylic Acid. Tohoku University. [Link]

  • Process optimization for acid-amine coupling: a catalytic approach. ResearchGate. [Link]

  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. Journal of the American Chemical Society. [Link]

  • Sulfonamide synthesis by S-N coupling. Organic Chemistry Portal. [Link]

  • Flow-to-Flow Technology: Amide Formation in the Absence of Traditional Coupling Reagents Using DPDTC. ACS Sustainable Chemistry & Engineering. [Link]

  • Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. Organic Letters. [Link]

  • Reductive amide coupling of nitroarenes and carboxylic acids. University of Johannesburg. [Link]

  • Sulfonamide purification process.
  • Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. ResearchGate. [Link]

  • Coupling Reagents. Aapptec Peptides. [Link]

  • One-Pot Synthesis of Sulfonamides from Unactivated Acids and Amines via Aromatic Decarboxylative Halosulfonylation. NIH. [Link]

  • Furan synthesis. Organic Chemistry Portal. [Link]

  • A map of the amine-carboxylic acid coupling system. PubMed. [Link]

  • amide coupling help. Reddit. [Link]

  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. NIH. [Link]

  • Why did my amide syntesis does not work?. ResearchGate. [Link]

  • Synthesis and Biological Evaluation of Sulfamoyl Carboxamide Derivatives from Sulfur-containing α-Amino acids. ResearchGate. [Link]

  • Amide Synthesis. Fisher Scientific. [Link]

  • Synthesis and Biological Activity of 2-(2-Amino-2-phenylethyl)-5-oxotetrahydrofuran-2-carboxylic Acid: A Microwave-Assisted 1,3-Dipolar Cycloaddition Approach. ResearchGate. [Link]

  • Synthesis and Characterization of Furanic Compounds. DTIC. [Link]

  • Furoic acid and derivatives as atypical dienes in Diels–Alder reactions. RSC Publishing. [Link]

  • Direct synthesis of furan-2,5-dicarboxylic acid monoamides. ResearchGate. [Link]

Sources

Optimization

Technical Support Center: Stabilizing 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid in Solution

Welcome to the technical support center for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insi...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical insights and troubleshooting advice for preventing the degradation of this compound in solution. By understanding the underlying chemical principles and degradation pathways, you can ensure the integrity of your experiments and the stability of your formulations.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: My solution of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is showing signs of degradation (e.g., color change, precipitation, loss of potency). What are the likely causes?

A1: Degradation of this molecule in solution is likely attributable to one or more of the following factors, primarily related to the inherent reactivity of the furan ring and the sulfonamide group:

  • Acid-Catalyzed Hydrolysis: The furan ring is particularly susceptible to opening under acidic conditions.[1][2] Protonation of the furan ring can initiate a cascade of reactions leading to the formation of highly reactive intermediates and subsequent polymerization or rearrangement.[3]

  • Oxidation: Furan rings can be readily oxidized, a process that can be initiated by atmospheric oxygen, light (photolysis), or trace metal impurities.[4][5][6] This oxidative cleavage can lead to the formation of various byproducts, compromising the purity and activity of your compound.[7]

  • Hydrolysis of the Sulfonamide Group: While generally more stable than the furan ring, the sulfonamide linkage can undergo hydrolysis under strongly acidic or alkaline conditions, cleaving the sulfur-nitrogen (S-N) bond.[8][9][10]

  • Thermal Stress: Elevated temperatures can accelerate all degradation pathways, including thermal decomposition of the furan ring and decarboxylation of the carboxylic acid group.[11][12][13]

  • Photodegradation: Exposure to light, particularly UV radiation, can provide the energy to initiate degradation reactions, especially in furan-containing compounds.[14][15]

Q2: What is the optimal pH range for storing solutions of this compound?

A2: Based on the known instability of the furan ring in acidic conditions and the potential for sulfonamide hydrolysis at pH extremes, a neutral to slightly acidic pH range (approximately pH 5-7) is recommended for optimal stability. Strongly acidic conditions (pH < 4) should be strictly avoided to prevent rapid furan ring opening.[1][16] While many sulfonamides are stable at alkaline pH, it is best to avoid strongly basic conditions (pH > 9) to minimize the risk of sulfonamide hydrolysis.[8][17] It is crucial to experimentally determine the pH of maximum stability for your specific application and formulation.

Q3: Are there any solvents I should avoid when preparing solutions?

A3: While common aqueous and organic solvents can be used, their purity and handling are critical.

  • Protic Solvents (e.g., water, methanol, ethanol): These can participate in hydrolytic degradation, especially if the pH is not controlled. Ensure the pH is within the optimal range.

  • Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These are generally good choices. However, be aware of potential impurities. For instance, aged DMSO can contain acidic impurities that could promote degradation. Use high-purity, anhydrous solvents whenever possible.

  • Peroxide-Forming Solvents (e.g., THF, dioxane): Avoid these unless stringent precautions are taken to remove peroxides, as they can initiate oxidative degradation.

Q4: How can I protect my solutions from oxidative degradation?

A4: To minimize oxidation, consider the following strategies:

  • Inert Atmosphere: Prepare and store solutions under an inert atmosphere, such as nitrogen or argon, to displace oxygen.[18]

  • Antioxidants: The addition of antioxidants can be effective. Common choices include butylated hydroxytoluene (BHT), butylated hydroxyanisole (BHA), or ascorbic acid. The selection and concentration of the antioxidant should be optimized for your specific system to ensure compatibility and efficacy.

  • Chelating Agents: Trace metal ions can catalyze oxidative reactions. Adding a chelating agent like ethylenediaminetetraacetic acid (EDTA) can sequester these ions and improve stability.[18]

  • Light Protection: Store solutions in amber vials or protect them from light by wrapping the container in aluminum foil to prevent photolytic degradation.[15]

TROUBLESHOOTING GUIDE

Observed Issue Potential Cause Recommended Action
Rapid loss of compound in acidic buffer Acid-catalyzed furan ring hydrolysis.[1][2]Increase the pH of the buffer to the 5-7 range. If acidic conditions are required for an assay, minimize the exposure time and maintain low temperatures.
Solution turns yellow/brown over time, even at neutral pH Oxidative degradation of the furan ring.[6][7]Prepare fresh solutions. Store under an inert atmosphere (N₂ or Ar). Consider adding an antioxidant (e.g., BHT) or a chelating agent (e.g., EDTA). Protect from light.
Precipitate forms in the solution Formation of insoluble degradation products or polymers.[1]Characterize the precipitate to understand the degradation pathway. Re-evaluate storage conditions (pH, temperature, solvent). Filter the solution before use if the active compound is still present at the desired concentration.
Inconsistent results between experiments Variable degradation due to inconsistent handling.Standardize solution preparation and handling procedures. Control for light exposure, temperature, and time between preparation and use. Always use fresh, high-purity solvents.

EXPERIMENTAL PROTOCOLS

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol provides a general procedure for preparing a stock solution with enhanced stability.

  • Solvent Selection and Preparation:

    • Choose a high-purity, anhydrous solvent such as DMSO or acetonitrile.

    • If using an aqueous buffer, prepare it with high-purity water (e.g., Milli-Q) and adjust the pH to between 5.0 and 7.0 using a suitable buffer system (e.g., phosphate or acetate).

    • Degas the chosen solvent by sparging with nitrogen or argon for at least 15 minutes to remove dissolved oxygen.

  • Weighing and Dissolution:

    • Accurately weigh the desired amount of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in a clean, dry vial.

    • Add the degassed solvent to the vial to achieve the target concentration.

    • If necessary, sonicate briefly in a bath sonicator to aid dissolution. Avoid excessive heating.

  • Addition of Stabilizers (Optional but Recommended):

    • If using an antioxidant, add a small amount of a stock solution of the antioxidant (e.g., BHT in ethanol) to the final solution. A typical starting concentration is 0.01-0.1% w/v.

    • If using a chelating agent, add a small amount of a stock solution of EDTA to the final solution. A typical starting concentration is 0.01-0.1 mM.

  • Storage:

    • Dispense the solution into smaller-volume amber glass vials to minimize headspace and repeated freeze-thaw cycles.

    • Blanket the headspace of each vial with nitrogen or argon before sealing.

    • Store at the recommended temperature, typically -20°C or -80°C for long-term storage. Protect from light at all times.

Protocol 2: Forced Degradation Study to Identify Key Liabilities

A forced degradation study can help identify the primary degradation pathways for your specific formulation.

  • Preparation of Test Solutions:

    • Prepare solutions of the compound at a known concentration (e.g., 1 mg/mL) in various stress conditions:

      • Acidic: 0.1 M HCl

      • Basic: 0.1 M NaOH

      • Oxidative: 3% H₂O₂

      • Thermal: Store at 60°C

      • Photolytic: Expose to UV light (e.g., 254 nm) and visible light

  • Incubation:

    • Incubate the solutions for a defined period (e.g., 24, 48, 72 hours), taking samples at various time points.

    • Include a control sample stored under optimal conditions (e.g., pH 6, 4°C, protected from light).

  • Analysis:

    • Analyze the samples by a stability-indicating method, such as HPLC-UV or LC-MS.

    • Compare the chromatograms of the stressed samples to the control to identify and quantify the parent compound and any degradation products.

  • Interpretation:

    • Significant degradation under acidic conditions points to furan ring hydrolysis.

    • Degradation in the presence of H₂O₂ or light indicates oxidative or photolytic instability.

    • Degradation at elevated temperatures highlights thermal lability.

    • Degradation in basic conditions suggests potential sulfonamide hydrolysis.

VISUALIZATION OF DEGRADATION PATHWAYS

The following diagrams illustrate the key potential degradation pathways for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

A 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid B Protonated Furan Intermediate A->B H⁺ (Acid) E Oxidized Intermediates (e.g., hydroperoxides) A->E O₂, Light, Metal Ions G Sulfonamide Hydrolysis Products A->G H⁺ or OH⁻ C Ring-Opened Products (e.g., dicarbonyls) B->C H₂O D Polymers/Tars C->D Condensation F Oxidative Ring Cleavage Products E->F Further Oxidation

Caption: Potential degradation pathways for the target molecule.

cluster_prep Solution Preparation cluster_stabilize Stabilization cluster_store Storage P1 Select High-Purity Solvent P2 Degas Solvent (N₂ or Ar Purge) P1->P2 P3 Control pH (5-7) P2->P3 P4 Dissolve Compound P3->P4 S1 Add Antioxidant (optional) P4->S1 S2 Add Chelating Agent (optional) P4->S2 ST1 Use Amber Vials S1->ST1 S2->ST1 ST2 Blanket with Inert Gas ST1->ST2 ST3 Store at Low Temperature (-20°C or -80°C) ST2->ST3

Caption: Recommended workflow for preparing stable solutions.

REFERENCES

  • Organic Reactions. Oxidative Cleavage of Furans. Available from: [Link]

  • Baryshnikov, G., et al. (2022). Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. Chemical Research in Toxicology, 35(11), 2014-2024. Available from: [Link]

  • Białk-Bielińska, A., et al. (2012). Hydrolysis of sulphonamides in aqueous solutions. Science of The Total Environment, 429, 230-238. Available from: [Link]

  • Klimíčková, M., et al. (2020). Ceria-Catalyzed Hydrolytic Cleavage of Sulfonamides. Inorganic Chemistry, 59(21), 15919-15929. Available from: [Link]

  • Koopman, F., et al. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Applied Microbiology and Biotechnology, 90(4), 1235-1247. Available from: [Link]

  • ResearchGate. Hydrolysis of sulphonamides in aqueous solutions. Available from: [Link]

  • Technical University of Munich. Sulfonamide Degradation. Available from: [Link]

  • Biblio. Thermal decomposition of furans with oxygenated substituents: A combined experimental and quantum chemical study. Available from: [Link]

  • Wood, J. M., et al. (2002). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group. Chemical Communications, (7), 772-773. Available from: [Link]

  • Wang, Y., et al. (2020). Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initiated by Hydroxyl Radicals. The Journal of Physical Chemistry A, 124(40), 8205-8215. Available from: [Link]

  • St. John, P. C., et al. (2017). Experimental and theoretical study of oxidative stability of alkylated furans used as gasoline blend components. Fuel, 208, 332-340. Available from: [Link]

  • Limacher, A., et al. (2007). Furan in Thermally Processed Foods - A Review. Journal of Food Science, 72(5), R67-R75. Available from: [Link]

  • ResearchGate. Oxidation of furans (Review). Available from: [Link]

  • PubMed. Microbial degradation of furanic compounds: biochemistry, genetics, and impact. Available from: [Link]

  • ResearchGate. Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. Available from: [Link]

  • ResearchGate. Theoretical study on the degradation mechanism, kinetics and toxicity for aqueous ozonation reaction of furan derivatives. Available from: [Link]

  • ResearchGate. Thermal decarboxylation of 2-furoic acid and its implication for the formation of furan in foods. Available from: [Link]

  • Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Available from: [Link]

  • Zhang, Z., et al. (2016). Effects of water and alcohols on the polymerization of furan during its acid-catalyzed conversion into benzofuran. Green Chemistry, 18(11), 3329-3336. Available from: [Link]

  • News-Medical.Net. (2026). Five stability risks that can undermine drug formulation. Available from: [Link]

  • ResearchGate. Photoreactive furan derivatives. Available from: [Link]

  • ElectronicsAndBooks. Photoreactive furan derivatives. Available from: [Link]

  • Condorchem Envitech. (2023). Technological solutions for the management and deactivation of pharmaceutical wastes. Available from: [Link]

  • CHIMIA. (2023). Mechanochemical Degradation of Active Pharmaceutical Ingredients (APIs): A Simple Tool for the Prediction of Drug Stability. Available from: [Link]

  • ResearchGate. Chemical structures of the different furan-based compounds reported in this review. Available from: [Link]

  • ResearchGate. Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. Available from: [Link]

  • Chen, Y., et al. (2018). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels, 32(1), 549-556. Available from: [Link]

  • Delliere, A., et al. (2023). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. Polymers, 15(13), 2847. Available from: [Link]

  • ResearchGate. General scheme of the study of furan stability. Available from: [Link]

Sources

Troubleshooting

Technical Support Center: Purification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid

Welcome to the technical support center for the purification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0). This guide is designed for researchers, scientists, and drug development profession...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for the purification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (CAS 306936-39-0). This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this key intermediate. By leveraging fundamental chemical principles and field-proven techniques, this resource provides practical solutions in a direct question-and-answer format to streamline your experimental workflow and enhance the purity of your final compound.

I. Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in purifying 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid?

The purification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid presents a unique set of challenges stemming from its molecular structure, which features a furan ring, a carboxylic acid group, and a dimethylsulfamoyl moiety.[1] These functional groups contribute to its polarity and potential for thermal and hydrolytic instability. Key challenges include:

  • Removal of Synthetic Byproducts: The synthesis of this molecule can lead to various impurities, including unreacted starting materials, intermediates, and side-products from potential ring-opening or desulfonylation reactions.

  • Solvent Selection for Recrystallization: The compound's polarity requires a careful selection of solvent systems to achieve good solubility at elevated temperatures and poor solubility at lower temperatures, which is essential for effective recrystallization.

  • Chromatographic Tailing: The acidic nature of the carboxylic acid and the polar sulfonamide group can lead to tailing on silica gel chromatography due to strong interactions with the stationary phase.

  • Potential for Degradation: The furan ring can be susceptible to acidic conditions, and the sulfamoyl group may undergo hydrolysis under strong basic or acidic conditions, especially at elevated temperatures.

Q2: What are the expected physicochemical properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid relevant to its purification?

Understanding the physicochemical properties of the target compound is fundamental to designing an effective purification strategy.

PropertyValue/InformationSource
Molecular Formula C₈H₁₁NO₅S[1]
Molecular Weight 233.24 g/mol [1]
Appearance Likely a solid at room temperatureGeneral chemical knowledge
Solubility Expected to have moderate to good solubility in polar organic solvents like alcohols, acetone, and ethyl acetate, and limited solubility in nonpolar solvents like hexanes. Solubility in water is likely pH-dependent.[2]
Acidity The carboxylic acid group is the primary acidic site.General chemical knowledge

Q3: What are the most common impurities I should expect?

While specific impurities are highly dependent on the synthetic route, common byproducts in the synthesis of similar furan derivatives and sulfonamides may include:

  • Unreacted Starting Materials: Such as the corresponding furan precursor or dimethylsulfamoyl chloride.

  • Hydrolysis Products: Cleavage of the dimethylsulfamoyl group to the corresponding sulfonic acid.

  • Decarboxylation Products: Loss of the carboxylic acid group under harsh thermal conditions.

  • Ring-Opened Products: Degradation of the furan ring under strong acidic conditions.[3][4]

II. Troubleshooting Guides

This section provides structured troubleshooting for common issues encountered during the purification of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

A. Recrystallization Troubleshooting

Recrystallization is often the most efficient method for purifying crystalline solids. However, success is highly dependent on the choice of solvent and the cooling process.

Problem 1: The compound "oils out" instead of crystallizing.

  • Causality: "Oiling out" occurs when the compound's solubility in the hot solvent is so high that upon cooling, it separates as a supersaturated liquid phase rather than forming a crystal lattice. This is common with compounds that have a melting point lower than the boiling point of the solvent or when the cooling is too rapid.

  • Solutions:

    • Slower Cooling: Allow the solution to cool to room temperature slowly, and then transfer it to a cold bath. Inducing crystallization by scratching the inside of the flask with a glass rod can also be effective.

    • Solvent System Modification:

      • Add a "poor" solvent (in which the compound is less soluble) to the hot, dissolved solution until slight turbidity is observed. Then, add a small amount of the "good" solvent to redissolve the precipitate and allow it to cool slowly.

      • Experiment with a different solvent system. A study on similar 2-methyl-5-arylfuran-3-carboxylic acids showed that solvents like ethanol, acetonitrile, and ethyl acetate are good candidates for recrystallization.[2]

Problem 2: Poor recovery of the purified compound.

  • Causality: This can be due to the compound having significant solubility in the solvent even at low temperatures, or using an excessive amount of solvent.

  • Solutions:

    • Minimize Solvent Volume: Use the minimum amount of hot solvent required to fully dissolve the crude product.

    • Optimize the Solvent System: Select a solvent in which the compound has a steep solubility curve (highly soluble when hot, poorly soluble when cold).

    • Cooling to Lower Temperatures: Ensure the crystallization mixture is thoroughly chilled in an ice bath or even a colder bath (e.g., ice/acetone) to maximize precipitation.

    • Second Crop: Concentrate the mother liquor and cool it again to obtain a second crop of crystals. Note that the purity of the second crop may be lower.

B. Column Chromatography Troubleshooting

Column chromatography is a powerful technique for separating compounds with different polarities.

Problem 1: Significant peak tailing on the chromatogram.

  • Causality: The acidic proton of the carboxylic acid and the polar sulfonamide can interact strongly with the silanol groups on the surface of the silica gel, leading to a slow elution and broad, tailing peaks.

  • Solutions:

    • Mobile Phase Modification:

      • Acidification: Add a small amount of a volatile acid (e.g., 0.1-1% acetic acid or formic acid) to the mobile phase. This will protonate the silanol groups and the carboxylic acid, reducing the strong ionic interactions.[5]

      • Polar Modifier: For highly polar compounds, a small percentage of methanol in a dichloromethane or ethyl acetate-based mobile phase can help to improve peak shape.

    • Stationary Phase Modification:

      • Reversed-Phase Chromatography: Use a C18 or C8 stationary phase with a polar mobile phase (e.g., water/acetonitrile or water/methanol, often with a pH modifier like formic acid). This is often very effective for polar and acidic compounds.[6][7]

      • Deactivated Silica: Use a deactivated silica gel to minimize strong interactions.

Problem 2: The compound does not elute from the column.

  • Causality: The compound is too polar for the chosen mobile phase and is irreversibly adsorbed onto the silica gel.

  • Solutions:

    • Increase Mobile Phase Polarity: Gradually increase the polarity of the eluent. For example, if you are using a hexane/ethyl acetate gradient, increase the percentage of ethyl acetate or add a more polar solvent like methanol.

    • Switch to Reversed-Phase: As mentioned above, reversed-phase chromatography is often more suitable for highly polar compounds.

III. Experimental Protocols

A. Protocol for Recrystallization

This protocol provides a starting point for the recrystallization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. Solvent selection is critical and may require some optimization.

Recommended Solvents to Screen:

  • Ethanol

  • Isopropanol

  • Acetonitrile

  • Ethyl Acetate

  • Toluene

  • Mixtures (e.g., Ethanol/Water, Toluene/Hexane)

Step-by-Step Procedure:

  • Dissolution: Place the crude 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in an Erlenmeyer flask. Add a small amount of the chosen solvent. Heat the mixture to the boiling point of the solvent with stirring. Continue to add the solvent in small portions until the solid is completely dissolved.

  • Decoloration (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration (Optional): If charcoal was added or if there are insoluble impurities, perform a hot filtration through a fluted filter paper into a clean, pre-warmed flask.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize crystal formation.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining impurities.

  • Drying: Dry the purified crystals under vacuum.

B. Protocol for Purification by Flash Column Chromatography

Normal Phase Chromatography:

  • Stationary Phase: Silica gel (230-400 mesh)

  • Mobile Phase System (Gradient):

    • Start with a non-polar solvent system (e.g., 100% Dichloromethane or Hexane/Ethyl Acetate 9:1).

    • Gradually increase the polarity by increasing the percentage of ethyl acetate and then adding a small amount of methanol (e.g., up to 5%).

    • Crucially, add 0.5-1% acetic acid to the mobile phase to suppress peak tailing.

  • Procedure:

    • Pack the column with silica gel slurried in the initial mobile phase.

    • Dissolve the crude compound in a minimum amount of the mobile phase or a slightly more polar solvent. If solubility is an issue, "dry loading" is recommended: dissolve the compound in a suitable solvent, add a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the column.

    • Elute the column with the gradient mobile phase, collecting fractions.

    • Monitor the fractions by Thin Layer Chromatography (TLC).

    • Combine the pure fractions and remove the solvent under reduced pressure.

Reversed-Phase Chromatography (Recommended for higher purity):

  • Stationary Phase: C18-functionalized silica gel

  • Mobile Phase System (Gradient):

    • Solvent A: Water + 0.1% Formic Acid

    • Solvent B: Acetonitrile or Methanol + 0.1% Formic Acid

    • Start with a high percentage of Solvent A (e.g., 95%) and gradually increase the percentage of Solvent B.

  • Procedure:

    • Pack or equilibrate a C18 column with the initial mobile phase.

    • Dissolve the sample in a small amount of the initial mobile phase or a solvent like methanol.

    • Load the sample onto the column.

    • Run the gradient and collect fractions.

    • Monitor fractions by HPLC or TLC (on C18 plates).

    • Combine pure fractions and remove the organic solvent. The product may then be extracted from the aqueous phase or isolated by lyophilization.

IV. Visualizations

Troubleshooting Logic for Purification Method Selection

Purification_Troubleshooting cluster_solutions Recrystallization Solutions start Crude Product (5-(Dimethylsulfamoyl)-2- methylfuran-3-carboxylic acid) recrystallization Attempt Recrystallization start->recrystallization oiling_out Product Oils Out? recrystallization->oiling_out Observe Outcome poor_recovery Poor Recovery? oiling_out->poor_recovery No column_chrom Proceed to Column Chromatography oiling_out->column_chrom Yes slow_cool Slower Cooling/ Change Solvent oiling_out->slow_cool poor_recovery->column_chrom Yes pure_product Pure Product poor_recovery->pure_product No min_solvent Minimize Solvent/ Optimize System poor_recovery->min_solvent

Caption: Decision workflow for initial purification strategy.

General Workflow for Chromatographic Purification

Chromatography_Workflow start Crude Sample dissolve Dissolve in Minimum Suitable Solvent start->dissolve load Load onto Column (Wet or Dry Loading) dissolve->load elute Elute with Gradient Mobile Phase load->elute collect Collect Fractions elute->collect monitor Monitor Fractions (TLC/HPLC) collect->monitor combine Combine Pure Fractions monitor->combine evaporate Evaporate Solvent combine->evaporate end Pure Compound evaporate->end

Caption: Step-by-step chromatographic purification process.

V. References

  • Sobechko, I., et al. (2017). THERMODYNAMIC PROPERTIES OF SOLUBILITY OF 2-METHYL-5-ARYLFURAN-3-CARBOXYLIC ACIDS IN ORGANIC SOLVENTS. Chemistry & Chemical Technology, 11(4), 397-402.

  • Google Patents. (n.d.). Process for the preparation of 5-dimethylaminomethyl-2-furanmethanol. Retrieved January 21, 2026, from

  • National Center for Biotechnology Information. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PubMed Central. Retrieved January 21, 2026, from [Link]

  • Google Patents. (n.d.). Synthetic method of 5-[(dimethylamino) methyl]-2-furfuryl alcohol. Retrieved January 21, 2026, from

  • Scribd. (n.d.). HPLC Methods For. Retrieved January 21, 2026, from [Link]

  • Google Patents. (n.d.). Method for the preparation of 2,5-furandicarboxylic acid and for the preparation of the dialkyl ester of 2,5-furandicarboxylic acid. Retrieved January 21, 2026, from

  • Reddit. (2026, January 12). Column and solvent system for a high polar, basic compound, soluble only in DMF. Retrieved January 21, 2026, from [Link]

Sources

Optimization

Refining assay conditions to reduce variability with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Welcome to the technical support resource for researchers utilizing 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in their experimental workflows. This guide is designed to provide expert advice and actionable tr...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support resource for researchers utilizing 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in their experimental workflows. This guide is designed to provide expert advice and actionable troubleshooting strategies to mitigate assay variability and ensure the generation of robust, reproducible data. Drawing from extensive experience in assay development and small molecule screening, this document addresses common challenges encountered when working with this and structurally related compounds.

Introduction: Understanding the Molecule

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a small molecule characterized by a central furan ring, a carboxylic acid group, and a dimethylsulfamoyl moiety.[1] These functional groups dictate its physicochemical properties, including solubility, pKa, and potential for interactions within biological assays. Understanding these characteristics is fundamental to preempting and resolving experimental variability.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent to prepare a stock solution of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid?

A1: For initial stock solutions, Dimethyl Sulfoxide (DMSO) is recommended due to its broad solubilizing capacity for organic molecules. A high-concentration stock (e.g., 10-50 mM) in 100% DMSO minimizes the volume of organic solvent introduced into the final assay, which is crucial as high concentrations of DMSO can affect biological systems. For assays requiring the absence of DMSO, ethanol may be a viable alternative, though solubility should be confirmed empirically.

Q2: How should I store the stock solution to maintain its stability?

A2: Aliquot the DMSO stock solution into single-use volumes and store at -20°C or -80°C to prevent repeated freeze-thaw cycles, which can lead to compound degradation and precipitation. Protect from light, especially if long-term storage is intended.

Q3: At what pH should I run my assay to ensure the compound is in the desired ionization state?

A3: The carboxylic acid group will be deprotonated (negatively charged) at physiological pH (~7.4). If your assay is sensitive to the charge of the compound, consider that at pH values significantly below the pKa of the carboxylic acid, the compound will be predominantly in its neutral, protonated form. The sulfonamide group is generally stable across a wide pH range. Buffer optimization is crucial, and it is recommended to test a range of pH conditions to find the optimal balance for both compound activity and target stability.[2][3]

Troubleshooting Guide: Assay Variability

High variability in assay results is a common hurdle that can obscure true biological effects. The following sections address specific sources of variability when working with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid and provide systematic approaches to their resolution.

Issue 1: Poor Reproducibility and Inconsistent Dose-Response Curves

Inconsistent results between replicate wells or across different experimental days often point to issues with compound solubility and aggregation in the aqueous assay buffer.

Root Cause Analysis and Mitigation Workflow

Caption: Workflow for troubleshooting poor reproducibility.

Detailed Protocols:

  • Protocol 1: Buffer Optimization for Enhanced Solubility

    • Prepare a panel of buffers with varying pH (e.g., 6.5, 7.0, 7.5, 8.0) and ionic strengths (e.g., 50 mM, 100 mM, 150 mM NaCl).[3][4]

    • Include potential solubilizing agents in test buffers. Good starting points are 0.01% (v/v) Tween-20 or Triton X-100.

    • Prepare a concentrated solution of the compound in the chosen buffer from the DMSO stock.

    • Visually inspect for precipitation immediately and after a typical assay incubation period.

    • Select the buffer system that maintains the compound in solution at the highest concentration.

Issue 2: High Background Signal or Non-Specific Inhibition

This issue can arise from the compound interfering with the assay detection method or from non-specific binding to assay components.

Troubleshooting Steps:

  • Run a Counter-Screen: Test the compound in an assay format that excludes the biological target but includes all other assay components (buffer, substrate, detection reagents). A signal change in this "target-absent" control indicates direct interference.

  • Assess for Promiscuous Inhibition: The presence of a carboxylic acid can sometimes lead to non-specific interactions. Consider performing an "activity-on-aggregation" assay, where the inclusion of a non-ionic detergent should abolish the inhibitory effect if it is due to aggregation-based promiscuity.

  • Vary Target Concentration: In enzyme kinetics or binding assays, non-specific inhibitors often show a steep dose-response curve that is sensitive to the concentration of the target protein.

Data Summary for Buffer Selection:

Buffer SystempHAdditiveMaximum Soluble Concentration of CompoundAssay Window (Signal:Background)Z'-Factor[5]
50 mM HEPES7.4None25 µM80.45
50 mM HEPES7.40.01% Tween-20100 µM120.78
50 mM Tris-HCl8.0None30 µM70.40
50 mM Tris-HCl8.00.01% Tween-20120 µM110.75

This is example data and should be determined experimentally.

Issue 3: Time-Dependent Signal Drift

A consistent increase or decrease in signal over the course of plate reading can indicate compound instability, reaction kinetics that have not reached equilibrium, or temperature effects.

Logical Flow for Diagnosing Signal Drift

Caption: Diagnostic workflow for time-dependent signal drift.

Experimental Protocol: Assessing Compound Stability

  • Incubate 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in the final assay buffer at the experimental temperature.

  • At various time points (e.g., 0, 30, 60, 120 minutes), take an aliquot and analyze its concentration and purity by HPLC.[6]

  • A decrease in the parent compound peak over time indicates instability, which may necessitate a shorter assay incubation time or modification of buffer components.

Concluding Remarks

A systematic and logical approach to troubleshooting is paramount when working with novel small molecules. By understanding the chemical nature of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid and its potential interactions within an assay system, researchers can effectively diagnose and mitigate sources of variability. The key to a robust assay lies in careful optimization of parameters such as solvent, buffer composition, and incubation conditions.[7][8] Always validate your assay by assessing key performance indicators like the Z'-factor to ensure it is suitable for its intended purpose.[5]

References

  • BMG LABTECH. (n.d.). A troubleshooting guide to microplate-based assays. Retrieved from [Link]

  • Phenomenex. (n.d.). Troubleshooting Guide. Retrieved from [Link]

  • Molecular Biology. (n.d.). Assay Troubleshooting. Retrieved from [Link]

  • Molbase. (n.d.). 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID. Retrieved from [Link]

  • Zhang, J. H., Chung, T. D., & Oldenburg, K. R. (1999). A Simple Statistical Parameter for Use in Evaluation and Validation of High Throughput Screening Assays. Journal of Biomolecular Screening, 4(2), 67–73.
  • National Center for Biotechnology Information. (n.d.). Development of a high-throughput fluorescence polarization assay for the discovery of EZH2-EED interaction inhibitors. Retrieved from [Link]

  • Studymind. (n.d.). Inductive Effect and Qualitative Tests for Carboxylic Acids, Amide and Ester. Retrieved from [Link]

  • UNT Digital Library. (n.d.). Water-enhanced solubility of carboxylic acids in organic solvents and its applications to extraction processes. Retrieved from [Link]

  • Quora. (2018). What evidence is there that the carboxylic acids are soluble or insoluble in aqueous solution? How could we explain this evidence in terms of molecular structure of the acids?. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Buffer Optimization of Thermal Melt Assays of Plasmodium Proteins for Detection of Small-Molecule Ligands. Retrieved from [Link]

Sources

Troubleshooting

Addressing off-target effects of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in assays

A Guide to Investigating and Mitigating Off-Target Effects in Experimental Assays Welcome to the technical support resource for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (herein referred to as DFCA). This gui...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide to Investigating and Mitigating Off-Target Effects in Experimental Assays

Welcome to the technical support resource for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (herein referred to as DFCA). This guide is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot potential off-target effects of this novel small molecule inhibitor. As a Senior Application Scientist, my goal is to provide you with the rationale and practical methodologies to ensure the data you generate is robust, reproducible, and correctly interpreted.

Frequently Asked Questions (FAQs)

Q1: What are off-target effects and why are they a major concern?

Off-target effects occur when a small molecule, like DFCA, binds to and modulates the activity of proteins other than its primary, intended target. This is a critical issue because the observed biological or phenotypic effect in your assay may be a result of these unintended interactions, rather than the modulation of the primary target.[1] This can lead to a misinterpretation of the target's role in a biological pathway and is a major cause of failure for drug candidates in clinical trials.[2][3]

Q2: My initial screening shows DFCA has a potent effect in my cell-based assay. How do I know it's an "on-target" effect?

Confirming that a cellular phenotype is due to the intended target is a cornerstone of rigorous chemical probe validation.[4][5] The first step is to demonstrate target engagement , meaning the compound physically interacts with the intended target protein within the cell at concentrations consistent with the phenotypic IC50.[6] Techniques like the Cellular Thermal Shift Assay (CETSA) are invaluable for this purpose.[7][8] Without confirming target engagement, it is difficult to confidently link the observed phenotype to the target.[6]

Q3: What is a "promiscuous inhibitor" and how do I know if DFCA is one?

A promiscuous inhibitor is a compound that binds to a large number of unrelated proteins, often leading to non-specific effects.[9] These compounds can be flagged by their activity against many targets in broad screening panels (like a kinome scan) or by exhibiting unusual dose-response curves. A key characteristic of high-quality chemical probes is high selectivity, meaning they have a strong preference for their intended target over other proteins, especially those within the same protein family.[5][10]

Q4: Are there general "best practices" for using a new inhibitor like DFCA?

Yes. The scientific community has established guidelines for the rigorous use of chemical probes.[5] Key practices include:

  • Confirming On-Target Potency: Use a biochemical assay with the purified target protein to determine the IC50 or Kᵢ of DFCA. This value should be below 100 nM.[5]

  • Demonstrating Cellular Activity: The compound should show activity in a cell-based assay at a concentration ideally no more than 10-fold higher than its biochemical potency. An IC50 <1 µM in cells is a common benchmark.[5]

  • Verifying Target Engagement: Use an assay like CETSA to show the compound binds its target in cells.[6][7]

  • Profiling for Selectivity: Screen the compound against a broad panel of related proteins (e.g., the human kinome if the target is a kinase) to identify off-targets.[10][11]

  • Using a Negative Control: Synthesize or procure a close structural analog of DFCA that is inactive against the primary target. This "inactive control" should not produce the same cellular phenotype, providing strong evidence for on-target action.

Troubleshooting Guide: Is It an Off-Target Effect?

This section addresses common experimental issues where off-target effects may be the underlying cause.

Question / Observation Potential Cause & Scientific Rationale Recommended Action & Next Steps
Q5: The phenotypic effect of DFCA doesn't match the known function of my target protein (e.g., from genetic knockdown/knockout studies). Off-Target Activity: The observed phenotype may be driven by DFCA's interaction with an unknown secondary target that is more critical to the observed pathway in your specific cellular context.1. Confirm Target Engagement: Perform a Cellular Thermal Shift Assay (CETSA) to verify that DFCA binds to your intended target at the concentrations used in your phenotypic assay.[12][13] 2. Initiate Broad Off-Target Screening: Use a commercial service for kinome profiling or other relevant panel screening to identify potential off-targets.[14][15][16]
Q6: I see a high degree of toxicity or unexpected cell death at concentrations close to the effective dose (low therapeutic window). Off-Target Toxicity: Unintended binding to essential cellular proteins (e.g., kinases involved in cell cycle control, metabolic enzymes) can cause cytotoxicity that is unrelated to the primary target's function.1. Perform a Dose-Response Cytotoxicity Assay: Carefully determine the concentration at which DFCA induces toxicity and compare it to the on-target phenotypic IC50. 2. Proteome-Wide Profiling: Consider advanced methods like proteome arrays to identify a broader range of potential off-target binding partners that could explain the toxicity.[17]
Q7: The dose-response curve for my assay is biphasic or has a very shallow slope. Multiple Target Engagement: A complex dose-response curve can indicate that DFCA is engaging multiple targets with different affinities. A high-potency interaction may dominate at low concentrations, while lower-potency off-target interactions contribute to the response at higher concentrations.1. Re-evaluate Dose-Response Data: Fit the data to models that account for multi-target interactions. 2. Conduct Selectivity Profiling: Perform a kinome scan or similar panel screen at multiple concentrations (e.g., 100 nM and 1 µM) to identify off-targets with varying potencies.[10][11]
Q8: My results with DFCA are inconsistent across different cell lines. Differential Off-Target Expression: The expression levels of off-target proteins can vary significantly between cell lines. If the observed phenotype is driven by an off-target, the effect of DFCA will only be apparent in cell lines that express that specific off-target.1. Characterize Target & Off-Target Expression: Use Western blotting or proteomics to quantify the protein levels of your primary target and any identified off-targets in the different cell lines. 2. Correlate Expression with Activity: Determine if the potency of DFCA correlates with the expression level of an off-target protein rather than the primary target.

Visualizing the Investigation of Off-Target Effects

To systematically de-risk observations made with DFCA, a logical workflow should be followed. This ensures that on-target engagement is confirmed before interpreting complex biological data.

OffTargetWorkflow cluster_0 Phase 1: Initial Observation & Hypothesis cluster_1 Phase 2: On-Target Validation cluster_2 Phase 3: Off-Target Investigation A Phenotypic Effect Observed with DFCA in Cellular Assay B Hypothesis: Effect is due to modulation of Primary Target X A->B C Biochemical Assay: Determine IC50 of DFCA on purified Target X B->C Validate Hypothesis D Cellular Target Engagement: Confirm DFCA binds Target X in situ (e.g., CETSA) C->D E Use of Inactive Control: Does a structural analog of DFCA fail to produce the phenotype? D->E F Broad Selectivity Profiling: Screen DFCA against a large panel (e.g., KinomeScan®) E->F If phenotype is validated OR results are ambiguous G Target Deconvolution: If off-targets are found, validate their role using siRNA or specific inhibitors F->G G->B Feedback Loop H Refine Hypothesis: Is the phenotype caused by Target X, Off-Target Y, or both? G->H

Caption: A workflow for validating on-target activity and investigating off-target effects.

The complexity of cellular signaling can also lead to ambiguity. An off-target effect can sometimes mimic an on-target effect by modulating a parallel pathway that converges on the same downstream readout.

SignalingPathway cluster_OnTarget On-Target Pathway cluster_OffTarget Off-Target Pathway DFCA DFCA TargetX Primary Target X DFCA->TargetX Intended Inhibition TargetY Off-Target Y DFCA->TargetY Unintended Inhibition DownstreamA Downstream Effector A TargetX->DownstreamA AssayReadout Cellular Phenotype (Assay Readout) DownstreamA->AssayReadout DownstreamB Downstream Effector B TargetY->DownstreamB DownstreamB->AssayReadout

Caption: On-target vs. off-target effects converging on the same cellular readout.

Key Experimental Protocols

Here we provide methodologies for essential experiments to validate the activity of DFCA.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

CETSA is a powerful method to verify that DFCA physically binds to its intended target in intact cells.[12] The principle is that ligand binding increases a protein's thermal stability, so more of it will remain soluble after heat shock.[7][13]

CETSA_Workflow A 1. Treat Cells Plate cells and treat with DFCA or Vehicle (DMSO) B 2. Heat Shock Heat cell aliquots across a temperature gradient (e.g., 40-70°C) A->B C 3. Cell Lysis Lyse cells via freeze-thaw cycles B->C D 4. Separate Fractions Centrifuge to pellet precipitated proteins C->D E 5. Quantify Soluble Protein Analyze supernatant by Western Blot for the target protein D->E F 6. Plot Melt Curve Plot % soluble protein vs. Temperature. A shift indicates binding. E->F

Caption: The experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Methodology:

  • Cell Culture and Treatment:

    • Culture your cells of interest to ~80% confluency.

    • Harvest the cells and resuspend in PBS containing a protease inhibitor cocktail.

    • Divide the cell suspension into two tubes: one for vehicle (e.g., 0.1% DMSO) and one for DFCA treatment (at a concentration 5-10x the cellular IC50).

    • Incubate at 37°C for 1 hour.

  • Thermal Challenge:

    • Aliquot 50 µL of the vehicle- and DFCA-treated cell suspensions into separate PCR tubes for each temperature point.

    • Place the tubes in a thermal cycler programmed with a temperature gradient (e.g., 40, 44, 48, 52, 56, 60, 64, 68°C) for 3 minutes.

    • Immediately cool the tubes on ice for 3 minutes.

  • Lysis and Fractionation:

    • Lyse the cells by subjecting the tubes to three rapid freeze-thaw cycles using liquid nitrogen and a 25°C water bath.

    • To separate soluble from precipitated proteins, centrifuge the lysates at 20,000 x g for 20 minutes at 4°C.

  • Analysis:

    • Carefully collect the supernatant (soluble fraction) from each tube.

    • Denature the samples in Laemmli buffer and analyze by SDS-PAGE and Western blotting using a specific antibody for your target protein.

    • Quantify the band intensities using densitometry.

  • Data Interpretation:

    • For each treatment group, normalize the band intensity at each temperature to the intensity of the 37°C sample (representing 100% soluble protein).

    • Plot the percentage of soluble protein against temperature for both vehicle and DFCA-treated samples. A rightward shift in the melting curve for the DFCA-treated sample confirms target engagement and stabilization.[13]

Protocol 2: Kinase Selectivity Profiling

If the intended target of DFCA is a protein kinase, assessing its selectivity across the human kinome is essential.[10] This is typically performed as a fee-for-service by specialized companies (e.g., Reaction Biology, Eurofins).[11]

Conceptual Workflow:

  • Compound Submission: You provide a sample of DFCA at a specified concentration and purity.

  • Primary Screen: The service provider screens DFCA at a single high concentration (e.g., 1 or 10 µM) against a large panel of kinases (often >400). The assay typically measures the inhibition of substrate phosphorylation.[10]

  • Data Reporting: You receive a report listing the percent inhibition for each kinase in the panel. A common way to visualize this is a "scan" format, highlighting kinases that are strongly inhibited.

  • Follow-up (Optional): For any significant "hits" identified in the primary screen, you can request Kᵢ or IC50 determination assays to quantify the potency of DFCA against these potential off-targets.

Interpreting the Results:

  • Selectivity Score (S-score): Many providers calculate a selectivity score, which quantifies how specific the inhibitor is. A lower score generally indicates higher selectivity.

  • Data Interpretation: A highly selective compound will inhibit only its intended target or a very small number of other kinases. A non-selective compound will show significant inhibition of many kinases.[10] This data is crucial for interpreting cellular phenotypes and predicting potential side effects.[2]

References

  • Bain, J., Plater, L., Elliott, M., Shpiro, N., Hastie, C. J., McLauchlan, H., ... & Cohen, P. (2007). The selectivity of protein kinase inhibitors: a further update. Biochemical Journal, 408(3), 297-315. [Link]

  • Arrowsmith, C. H., Audia, J. E., Austin, C., Baell, J., Bennett, J., Blagg, J., ... & Workman, P. (2015). The promise and peril of chemical probes. Nature Chemical Biology, 11(8), 536-541. [Link]

  • Pamgene. KinomePro™ – Functional Kinase Activity Profiling. [Link]

  • Gao, Y., Davies, S. P., Augustin, M., Woodward, A., Patel, U. A., Krick, A., & Lin, H. (2013). A broad activity screen in support of a chemogenomic map for kinase signalling. Biochemical Journal, 451(2), 313-328. [Link]

  • MtoZ Biolabs. Kinome Profiling Service. [Link]

  • Reaction Biology. Kinase Panel Screening and Profiling Service. [Link]

  • Godio, C., Martini, M., & Hirsch, E. (2004). Kinase selectivity profiling by inhibitor affinity chromatography. Expert review of proteomics, 1(3), 303-315. [Link]

  • Klaeger, S., Gohlke, B., Perrin, J., Gupta, V., & Kuster, B. (2016). Chemical-proteomic tools for kinase inhibitor target discovery. Biochemical Society Transactions, 44(4), 937-946. [Link]

  • Martinez Molina, D., Jafari, R., Ignatushchenko, M., Seki, T., Larsson, A., Dan, C., ... & Nordlund, P. (2013). Monitoring drug-target engagement in cells and tissues using the cellular thermal shift assay. Science, 341(6141), 84-87. [Link]

  • Godl, K., Gruss, O. J., Eickhoff, J., & Lammers, R. (2004). Kinase selectivity profiling by inhibitor affinity chromatography. Expert Review of Proteomics, 1(3), 303-315. [Link]

  • The Chemical Probes Portal. Target engagement. [Link]

  • Almqvist, H. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay—CETSA. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

  • Workman, P., & Collins, I. (2010). Probing the probes: validation of chemical tools for drugging the human genome. Chemical reviews, 110(1), 2-4. [Link]

  • Lomenick, B., Hao, R., Jonai, N., Chin, R. M., Kim, M. J., & Loo, J. A. (2009). Target identification using drug affinity responsive target stability (DARTS). Proceedings of the National Academy of Sciences, 106(51), 21984-21989. [Link]

  • Creative Biolabs. Off-Target Screening Cell Microarray Assay. [Link]

  • Jafari, R., Almqvist, H., Axelsson, H., Ignatushchenko, M., Lundbäck, T., Nordlund, P., & Martinez Molina, D. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Nature protocols, 9(9), 2100-2122. [Link]

  • Fang, H., & McMahon, B. (2012). bioassayR: Cross-Target Analysis of Small Molecule Bioactivity. Journal of Chemical Information and Modeling, 52(10), 2828-2834. [Link]

  • European Federation for Medicinal Chemistry and Chemical Biology (EFMC). Validating Chemical Probes. [Link]

  • Bunnage, M. E., Chekler, E. L. P., & Jones, L. H. (2013). Target validation using chemical probes. Nature chemical biology, 9(4), 195-199. [Link]

  • News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). [Link]

  • Creative Diagnostics. Off-Target Effects Analysis. [Link]

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Optimization

Technical Support Center: Stability Testing of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid

This guide provides a comprehensive technical framework for establishing a robust stability testing protocol for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. It is intended for researchers, scientists, and drug...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical framework for establishing a robust stability testing protocol for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. It is intended for researchers, scientists, and drug development professionals to ensure the quality, safety, and efficacy of this active pharmaceutical ingredient (API) by thoroughly understanding its stability profile.

Introduction: The Criticality of Stability Testing

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a molecule of interest in pharmaceutical development, featuring a furan ring, a carboxylic acid, and a dimethylsulfamoyl group. The inherent reactivity of the furan moiety, coupled with the potential for interactions between the functional groups, necessitates a thorough evaluation of its stability under various environmental conditions.[1] Stability testing is a non-negotiable aspect of drug development, mandated by regulatory bodies worldwide, including the International Council for Harmonisation (ICH).[2] These studies are crucial for identifying potential degradation products, elucidating degradation pathways, and ultimately defining the shelf-life and appropriate storage conditions for the drug substance.[2][3]

This technical support center will guide you through a systematic approach to stability testing, from initial forced degradation studies to the development of a stability-indicating analytical method, and will address common challenges you may encounter.

Part 1: Forced Degradation (Stress Testing) Protocol

Forced degradation studies are the cornerstone of a stability program. By subjecting the API to conditions more severe than accelerated stability testing, we can rapidly identify likely degradation products and pathways.[2][3] These studies are typically conducted on a single batch of the drug substance.[3]

Experimental Workflow for Forced Degradation

Forced_Degradation_Workflow cluster_prep Sample Preparation cluster_stress Stress Conditions cluster_analysis Analysis API API Stock Solution (e.g., in Acetonitrile/Water) Acid Acid Hydrolysis (e.g., 0.1 M HCl) API->Acid Expose to Stress Base Base Hydrolysis (e.g., 0.1 M NaOH) API->Base Expose to Stress Oxidation Oxidation (e.g., 3% H2O2) API->Oxidation Expose to Stress Thermal Thermal Stress (e.g., 80°C) API->Thermal Expose to Stress Photolytic Photolytic Stress (ICH Q1B) API->Photolytic Expose to Stress Neutralization Neutralization & Dilution Acid->Neutralization Base->Neutralization Oxidation->Neutralization Thermal->Neutralization Photolytic->Neutralization HPLC Stability-Indicating HPLC-UV/MS Analysis Neutralization->HPLC Characterization Peak Purity & Degradant Identification HPLC->Characterization

Caption: Workflow for forced degradation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

Detailed Stress Conditions

The following table outlines the recommended starting conditions for the forced degradation studies. The goal is to achieve 5-20% degradation of the parent compound.[3]

Stress ConditionRecommended ParametersPotential Degradation Pathways
Acid Hydrolysis 0.1 M HCl at 60°C for 24 hoursPotential for hydrolysis of the sulfamoyl group.
Base Hydrolysis 0.1 M NaOH at 60°C for 24 hoursPotential for hydrolysis of the sulfamoyl group and furan ring opening.
Oxidation 3% H₂O₂ at room temperature for 24 hoursOxidation of the furan ring is a likely pathway for furan-containing compounds.[4][5][6]
Thermal Degradation Solid API at 80°C for 48 hoursThermal stress can induce decarboxylation of the carboxylic acid and cleavage of the furan ring.[7][8][9][10]
Photostability As per ICH Q1B guidelines (exposure to cool white fluorescent and near-UV lamps)Furan derivatives can be susceptible to photodegradation.[11][12][13][14]

Important Considerations:

  • Control Samples: For each stress condition, a control sample (API solution without the stressor) should be run in parallel.

  • Time Points: It is advisable to sample at multiple time points to understand the kinetics of degradation.

  • Mass Balance: The sum of the assay of the parent compound and the known and unknown impurities should be close to 100% to ensure that all major degradation products are detected.

Part 2: Development of a Stability-Indicating Analytical Method

A stability-indicating method is an analytical procedure that can accurately and precisely quantify the decrease in the amount of the active pharmaceutical ingredient (API) due to degradation and separate it from its degradation products. High-Performance Liquid Chromatography (HPLC) with UV detection is the most common technique for this purpose.

Method Development Strategy
  • Column Selection: A C18 reversed-phase column is a good starting point for a molecule with the polarity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

  • Mobile Phase Selection:

    • Aqueous Phase (A): Start with an acidic buffer (e.g., 0.1% phosphoric acid or formic acid in water) to suppress the ionization of the carboxylic acid and improve peak shape.

    • Organic Phase (B): Acetonitrile is a common and effective organic modifier.

  • Gradient Elution: A gradient elution from a low to a high percentage of the organic phase is recommended to ensure the elution of both the polar parent compound and potentially less polar degradation products.

  • Detection Wavelength: Determine the wavelength of maximum absorbance (λmax) of the API using a UV-Vis spectrophotometer or a photodiode array (PDA) detector.

  • Method Optimization: Inject a mixture of the stressed samples and optimize the gradient, flow rate, and column temperature to achieve adequate separation (resolution > 2) between the parent peak and all degradation product peaks.

  • Peak Purity Analysis: Use a PDA detector to assess the peak purity of the parent compound in the stressed samples. The peak should be spectrally pure, indicating that no degradation products are co-eluting.

Part 3: Troubleshooting and FAQs

This section addresses common issues that may arise during the stability testing of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid.

Q1: No degradation is observed under the initial stress conditions. What should I do?

A1: If you do not observe any degradation, you can gradually increase the severity of the stress conditions. For example:

  • Hydrolysis: Increase the concentration of the acid or base (e.g., to 1 M), increase the temperature, or extend the duration of the study.

  • Oxidation: Increase the concentration of hydrogen peroxide or try a different oxidizing agent.

  • Thermal: Increase the temperature in 10°C increments.

Q2: The API degrades completely under the initial stress conditions. How can I achieve the target 5-20% degradation?

A2: If you observe complete degradation, you need to reduce the severity of the stress conditions. Consider:

  • Decreasing the temperature.

  • Reducing the concentration of the stressor (acid, base, or oxidizing agent).

  • Shortening the exposure time.

Q3: I am seeing a loss of the parent compound but no corresponding degradation peaks in the chromatogram. What could be the reason?

A3: This could be due to several factors:

  • Non-UV Active Degradants: Some degradation products may not have a chromophore and will not be detected by a UV detector. In this case, using a mass spectrometer (LC-MS) can help identify these compounds.

  • Volatile Degradants: The degradation products may be volatile and lost during sample preparation or analysis.

  • Precipitation: The degradation products may be insoluble in the sample diluent and precipitate out of the solution. Visually inspect your samples for any precipitates.

  • Adsorption: The degradation products may be adsorbing to the sample vial or the HPLC column.

Q4: I am observing an unexpected degradation product in my oxidative stress study, even in the control sample. What could be the cause?

A4: Some compounds are sensitive to atmospheric oxygen. A recent study on a similar furan-containing sulfonamide showed the formation of an unexpected adduct with SO₂ when the solution was exposed to air.[15] To investigate this, you can perform the experiment under an inert atmosphere (e.g., nitrogen) and compare the results to the sample exposed to air.

Q5: The peak shape of my API is poor (e.g., tailing). How can I improve it?

A5: Poor peak shape for a carboxylic acid is often due to its interaction with residual silanols on the silica-based column. To improve this:

  • Adjust Mobile Phase pH: Ensure the pH of your mobile phase is at least 2 pH units below the pKa of the carboxylic acid to keep it in its protonated form.

  • Use a Modern Column: Newer generation C18 columns often have better end-capping and are less prone to silanol interactions.

  • Add an Ion-Pairing Agent: This is generally a last resort but can be effective.

Q6: How do I handle a situation where a degradation product is unstable and disappears over time?

A6: This indicates that you are observing an intermediate in a degradation pathway. It is important to analyze the samples as soon as possible after they are prepared. You may also need to perform time-course studies at shorter intervals to capture the formation and subsequent degradation of the intermediate.

References

  • Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. (2022). Chemical Research in Toxicology. Available at: [Link]

  • Decomposition of 2-Methylfuran. Experimental and Modeling Study. (Date not available). The Journal of Physical Chemistry A. Available at: [Link]

  • Oxidation of sulfonamide micropollutants by versatile peroxidase from Bjerkandera adusta. (Date not available). Revista Internacional de Contaminación Ambiental. Available at: [Link]

  • The thermal decomposition of 2-methyl-2,5-dihydrofuran. (Date not available). Journal of the Chemical Society A: Inorganic, Physical, Theoretical. Available at: [Link]

  • Comparative Study of the Oxidative Degradation of Different 4-Aminobenzene Sulfonamides in Aqueous Solution by Sulfite Activation in the Presence of Fe(0), Fe(II), Fe(III) or Fe(VI). (Date not available). MDPI. Available at: [Link]

  • Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. (2020). Food Chemistry. Available at: [Link]

  • Thermal degradation of 2-furoic acid and furfuryl alcohol as pathways in the formation of furan and 2-methylfuran in food. (2019). ResearchGate. Available at: [Link]

  • Recent Advances on Furan-Based Visible Light Photoinitiators of Polymerization. (Date not available). MDPI. Available at: [Link]

  • Hybrid Biocatalysis with Photoelectrocatalysis for Renewable Furan Derivatives' Valorization: A Review. (Date not available). MDPI. Available at: [Link]

  • Photoreactive furan derivatives. (2023). ResearchGate. Available at: [Link]

  • Thermal Decomposition of 2-Methyltetrahydrofuran behind Reflected Shock Waves over the Temperature Range of 1179–1361 K. (Date not available). ResearchGate. Available at: [Link]

  • Oxidative degradation of a sulfonamide-containing 5,6-dihydro-4-hydroxy-2-pyrone in aqueous/organic cosolvent mixtures. (Date not available). PubMed. Available at: [Link]

  • Photoreactive furan derivatives. (Date not available). ElectronicsAndBooks. Available at: [Link]

  • The nonenzymatic displacement of the sulfamoyl group from different classes of aromatic compounds by glutathione and cysteine. (1984). Drug Metabolism and Disposition. Available at: [Link]

  • Combining Ultraviolet Photolysis with In-Situ Electrochemical Oxidation for Degrading Sulfonamides in Wastewater. (Date not available). MDPI. Available at: [Link]

  • Forced degradation studies. (2016). MedCrave online. Available at: [Link]

  • Forced Degradation – A Review. (2022). Biomedical Journal of Scientific & Technical Research. Available at: [Link]

  • Quality by Design-Based Development of a Stability-Indicating RP-HPLC Method for the Simultaneous Determination of Methylparaben, Propylparaben, Diethylamino Hydroxybenzoyl Hexyl Benzoate, and Octinoxate in Topical Pharmaceutical Formulation. (Date not available). PMC. Available at: [Link]

  • 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID | CAS 306936-39-0. (Date not available). SYNTHESIS-CATALOG. Available at: [Link]

  • 3-Furoic acid | C5H4O3 | CID 10268. (Date not available). PubChem. Available at: [Link]

  • 3-Furancarboxylic acid. (Date not available). NIST WebBook. Available at: [Link]

  • An unexpected degradation pathway of N-hydroxy-5-methylfuran-2-sulfonamide (BMS-986231), a pH sensitive prodrug of HNO, in a prototype formulation solution. (2024). Journal of Pharmaceutical Sciences. Available at: [Link]

  • Forced Degradation Study: An Important Tool in Drug Development. (2014). Asian Journal of Research in Chemistry. Available at: [Link]

  • Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents. (2023). Journal of Agricultural and Food Chemistry. Available at: [Link]

  • Convenient Synthesis of Furan-3-carboxylic Acid and Derivatives. (2004). ResearchGate. Available at: [Link]

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Troubleshooting

Technical Support Center: Crystallization of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid for X-ray Analysis

This guide provides in-depth technical support for researchers, scientists, and drug development professionals aiming to obtain high-quality single crystals of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid suitab...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides in-depth technical support for researchers, scientists, and drug development professionals aiming to obtain high-quality single crystals of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid suitable for X-ray diffraction. This document offers troubleshooting advice and frequently asked questions to navigate the challenges of crystallizing this specific molecule.

Introduction to Crystallization Challenges

5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid possesses several functional groups that influence its crystallization behavior. The carboxylic acid and sulfamoyl groups are capable of forming strong hydrogen bonds, which can be beneficial for creating a well-ordered crystal lattice.[1][2] However, the molecule's overall flexibility and the potential for multiple intermolecular interaction modes can also lead to challenges such as polymorphism (the existence of multiple crystal forms), the formation of oils, or rapid precipitation yielding microcrystalline powder.[3][4][5]

This guide is structured to address these potential issues proactively and provide clear, actionable solutions.

Frequently Asked Questions (FAQs)

Q1: What is the first step I should take before attempting to crystallize my compound?

A1: Ensure the purity of your sample. Crystallization is not a purification method for crude materials. A purity of at least 90% or higher is recommended before attempting to grow single crystals for X-ray diffraction.[6] Impurities can inhibit nucleation, disrupt crystal growth, and lead to poor quality or even no crystals at all.[3]

Q2: How do I choose a starting solvent for crystallization?

A2: The principle of "like dissolves like" is a good starting point.[7] Given the polar nature of the carboxylic acid and sulfamoyl groups, polar solvents are a logical choice.[7][8] An ideal solvent will dissolve the compound when hot but have limited solubility when cold.[7] A preliminary solvent screen with a small amount of your compound in various solvents (e.g., ethanol, isopropanol, acetone, ethyl acetate, water) at room temperature and with gentle heating can provide valuable insights into its solubility profile.[9]

Q3: What are the most common crystallization techniques for a molecule like this?

A3: For small molecules, the most successful and commonly used techniques are:

  • Slow Evaporation: Simple and effective, this method involves dissolving the compound in a suitable solvent and allowing the solvent to evaporate slowly over time.[1][2]

  • Slow Cooling: This technique relies on the principle that solubility decreases with temperature. A saturated solution is prepared at an elevated temperature and then allowed to cool slowly.[6][9]

  • Vapor Diffusion: This is often the best method when only small amounts of the compound are available.[1][2] A solution of the compound is placed in a small, open vial, which is then sealed inside a larger container with a more volatile "anti-solvent" in which the compound is insoluble. The anti-solvent vapor slowly diffuses into the compound's solution, reducing its solubility and promoting crystallization.

  • Solvent Layering: In this method, a solution of the compound is carefully layered with a less dense, miscible anti-solvent.[1][9] Crystals form at the interface as the solvents slowly mix.

Q4: My compound is a carboxylic acid. Does this affect my choice of solvent?

A4: Yes. Alcohols like ethanol and isopropanol are often excellent choices for crystallizing organic acids.[8] Water can also be a suitable solvent, especially given the hydrogen bonding capabilities of your molecule.[10] However, be mindful that the carboxylic acid can ionize, especially in the presence of basic impurities or certain solvents, which may affect crystallization.

Troubleshooting Guide

This section addresses specific problems you may encounter during your crystallization experiments.

Problem 1: Oiling Out - The Compound Separates as a Liquid Instead of a Solid.
  • Question: I've cooled my saturated solution, but instead of crystals, I see a viscous liquid or oil at the bottom of my vial. What's happening and how can I fix it?

  • Answer: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point in that specific solvent system, or when the concentration of the solute is too high.[11] Essentially, the compound is too soluble in the chosen solvent, even at lower temperatures.

    Causality & Solutions:

    • Re-dissolve and Dilute: The most straightforward solution is to heat the solution to re-dissolve the oil and then add more of the same solvent to decrease the overall concentration.[11] Then, attempt to cool the solution again, but more slowly.

    • Change the Solvent System:

      • Less Polar Solvent: Try a less polar solvent in which your compound has lower solubility.

      • Mixed Solvent System: Dissolve your compound in a "good" solvent where it is highly soluble, and then slowly add a miscible "poor" solvent (an anti-solvent) until the solution becomes slightly turbid.[12] Gentle warming to clarify the solution followed by slow cooling can often yield crystals. For your compound, a good starting point could be an ethanol/hexane or ethyl acetate/heptane system.

    • Lower the Crystallization Temperature: If possible, try cooling the solution to an even lower temperature (e.g., in a refrigerator or freezer), as this may be below the melting point of the oil.[6]

Problem 2: No Crystals Form After an Extended Period.
  • Question: My solution has been sitting for days, and it's still clear. What can I do to induce crystallization?

  • Answer: The solution is likely not supersaturated, or the energy barrier for nucleation has not been overcome.

    Causality & Solutions:

    • Induce Nucleation:

      • Scratching: Gently scratch the inside of the vial just below the surface of the solution with a glass rod. The microscopic scratches provide a surface for crystals to begin forming.[11]

      • Seed Crystals: If you have any solid material (even from a previous failed attempt), add a tiny speck to the solution. A seed crystal provides a template for further crystal growth.[11]

    • Increase Supersaturation:

      • Evaporate Some Solvent: Allow a small amount of the solvent to evaporate to increase the concentration of your compound.[11]

      • Lower the Temperature: If not already done, place the vial in a colder environment.[6]

    • Check for Purity: Highly soluble impurities can act as "crystal poisons," inhibiting the formation of a crystal lattice. Re-purifying your compound may be necessary.

Problem 3: The Compound Crashes Out as a Fine Powder or Microcrystals.
  • Question: As soon as I cool my solution, a large amount of fine powder forms. These crystals are too small for X-ray diffraction. How can I get larger crystals?

  • Answer: Rapid crystallization leads to the formation of many nucleation sites at once, resulting in small crystals.[13] The goal is to slow down the crystallization process significantly.

    Causality & Solutions:

    • Slow Down the Cooling Rate:

      • Instead of placing the flask directly on the benchtop or in an ice bath, allow it to cool slowly to room temperature first. You can insulate the flask by placing it in a beaker of warm water or wrapping it in glass wool.

    • Reduce the Concentration: The solution is likely too concentrated. Re-heat to dissolve the solid, add more solvent, and then cool slowly again.[11]

    • Use a Different Crystallization Method: Vapor diffusion or solvent layering are inherently slower methods and often yield higher quality crystals than slow cooling.[1][9]

Experimental Protocols & Data

Solvent Screening Protocol

A systematic approach to finding a suitable solvent is crucial.

  • Place ~5-10 mg of your compound into several small vials.

  • To each vial, add a different solvent dropwise (e.g., water, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane).[8]

  • Observe the solubility at room temperature. A good candidate solvent will not dissolve the compound well at this stage.

  • Gently warm the vials that showed poor solubility. If the compound dissolves upon heating, it is a promising solvent for the slow cooling method.

  • For solvents that dissolve the compound readily at room temperature, consider them as the "good" solvent in a vapor diffusion or layering experiment with an anti-solvent.

SolventPolarityBoiling Point (°C)Potential Use for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid
WaterHigh100Good for slow cooling due to H-bonding potential.[10]
EthanolHigh78Excellent for organic acids; good for slow cooling or as the primary solvent in diffusion/layering.[8][10]
IsopropanolHigh82Similar to ethanol, slightly less volatile.[8]
Ethyl AcetateMedium77Good balance of properties; often used for organic complexes.[1][8]
AcetoneMedium56Can be effective, but its high volatility may lead to rapid crystallization.[1][8]
TolueneLow111May be useful as an anti-solvent or if the compound shows some solubility.[1]
Hexane/HeptaneVery Low~69Primarily used as anti-solvents.[8]

Data compiled from various sources.[8][10]

Visualization of Workflows

Troubleshooting Crystallization Outcomes

The following diagram outlines a decision-making process for troubleshooting common crystallization problems.

Troubleshooting_Crystallization start Initial Crystallization Attempt outcome Observe Outcome start->outcome oil Oiling Out outcome->oil Liquid phase separates no_xtal No Crystals Form outcome->no_xtal Solution remains clear powder Microcrystalline Powder outcome->powder Rapid solid precipitation good_xtal Single Crystals Formed! outcome->good_xtal Success sol_oil_1 Re-heat & Add More Solvent oil->sol_oil_1 sol_oil_2 Try a Less Polar Solvent or Mixed Solvent System oil->sol_oil_2 sol_no_xtal_1 Induce Nucleation: - Scratch Vial - Add Seed Crystal no_xtal->sol_no_xtal_1 sol_no_xtal_2 Increase Concentration: - Evaporate Solvent - Cool to Lower Temp no_xtal->sol_no_xtal_2 sol_powder_1 Slow Down Cooling Rate powder->sol_powder_1 sol_powder_2 Reduce Concentration (Add More Solvent) powder->sol_powder_2 sol_powder_3 Switch to Slower Method (e.g., Vapor Diffusion) powder->sol_powder_3 sol_oil_1->outcome Retry sol_oil_2->outcome Retry sol_no_xtal_1->outcome Re-observe sol_no_xtal_2->outcome Re-observe sol_powder_1->outcome Retry sol_powder_2->outcome Retry sol_powder_3->outcome Retry

A decision tree for troubleshooting common crystallization issues.

Vapor Diffusion Setup

This diagram illustrates the setup for a vapor diffusion crystallization experiment.

Vapor_Diffusion cluster_0 Sealed Outer Vial inner_vial Inner Vial: Compound dissolved in a 'good' (less volatile) solvent anti_solvent Anti-solvent Reservoir: Volatile solvent in which compound is insoluble anti_solvent->inner_vial diffusion Vapor Diffusion (Anti-solvent vapor moves into the inner vial) caption Diagram of a vapor diffusion crystallization setup.

Diagram of a vapor diffusion crystallization setup.

References

  • Maiyam Group. (2025, December 29). Common Solvents for Crystallization - US Labs Guide 2026.
  • Spingler, B., Schnidrig, S., Todorova, T., & Wild, F. (2012). Some thoughts about the single crystal growth of small molecules. CrystEngComm, 14, 751-757.
  • Klosin, J. (n.d.). Crystal Growing Tips. The Center for Xray Crystallography, University of Florida.
  • Blake, A. J. (2024, October 16). How to grow crystals for X-ray crystallography. IUCr.
  • Crystallization of Salts of Organic Acids from Non-Conventional Solvents. (n.d.). Taylor & Francis.
  • How to choose a solvent for crystallization of an organic compound. (2018, November 13). Quora.
  • What Problems Might Occur If Crystallization Occurs Too Rapidly?. (2024, September 5). Achieve Chem.
  • 3.6F: Troubleshooting. (2022, April 7). Chemistry LibreTexts.
  • How to grow crystals for X-ray crystallography. (n.d.). ResearchGate.
  • Staples, R. J. (n.d.). Getting crystals your crystallographer will treasure: a beginner's guide. PMC.
  • 3.3C: Determining Which Solvent to Use. (2022, April 7). Chemistry LibreTexts.
  • Crystallization Tips. (n.d.). Hampton Research.
  • The Crucial Role of Crystallization in Drug Substances Development. (2023, August 1). Neuland Labs.
  • Pharmaceutical Crystallization in drug development. (n.d.). Syrris.
  • Factors which affect the crystallization of a drug substance. (n.d.). ResearchGate.
  • Successfully preventing crystallization of parenteral formulations using solubility measurements. (2023, July 5).

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Reference Data & Comparative Studies

Validation

A Comparative Guide to the Structure-Activity Relationship of Furan-3-Carboxylic Acid Derivatives as Novel IDO1 Inhibitors

A Senior Application Scientist's In-Depth Technical Guide for Researchers in Drug Discovery Editorial Note: Initial research into the specific structure-activity relationship (SAR) of 5-(Dimethylsulfamoyl)-2-methylfuran-...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's In-Depth Technical Guide for Researchers in Drug Discovery

Editorial Note: Initial research into the specific structure-activity relationship (SAR) of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid derivatives revealed a scarcity of published, in-depth studies. To provide a comprehensive and data-driven guide as requested, we have shifted our focus to a closely related and medicinally relevant scaffold: 2,5-dimethylfuran-3-carboxylic acid derivatives . This guide will delve into the SAR of these compounds as potent inhibitors of Indoleamine 2,3-dioxygenase 1 (IDO1), a critical target in cancer immunotherapy. The principles and methodologies discussed herein are broadly applicable to the study of other furan-based carboxylic acid derivatives.

Introduction: The Therapeutic Potential of the Furan-3-Carboxylic Acid Scaffold and the Rise of IDO1 Inhibition

The furan ring is a versatile heterocyclic scaffold that is a common structural motif in numerous natural products and medicinally active compounds.[1] Its unique electronic properties and ability to participate in various molecular interactions have made it an attractive starting point for the design of novel therapeutic agents. The furan-3-carboxylic acid core, in particular, has garnered significant attention due to its potential to mimic endogenous molecules and interact with the active sites of various enzymes.

In recent years, the field of oncology has seen a paradigm shift with the advent of immunotherapy. One of the key strategies in this domain is to counteract the mechanisms that tumors employ to evade the immune system. Indoleamine 2,3-dioxygenase 1 (IDO1) has emerged as a crucial enzyme in this context. IDO1 is a heme-containing enzyme that catalyzes the initial and rate-limiting step in the catabolism of tryptophan along the kynurenine pathway. In the tumor microenvironment, the overexpression of IDO1 leads to the depletion of tryptophan, an essential amino acid for T-cell proliferation and function, and the accumulation of kynurenine metabolites, which are potent immunosuppressants. This dual effect creates an immunosuppressive shield that protects the tumor from immune-mediated destruction. Consequently, the inhibition of IDO1 is a highly sought-after strategy to restore anti-tumor immunity.

This guide will provide a detailed comparison of a series of novel 2,5-dimethylfuran-3-carboxylic acid derivatives as IDO1 inhibitors, based on published preclinical data. We will explore how systematic structural modifications influence their inhibitory activity, offering insights into the key pharmacophoric features required for potent IDO1 inhibition.

The 2,5-Dimethylfuran-3-Carboxylic Acid Scaffold: A Promising Starting Point for IDO1 Inhibitors

The selection of the 2,5-dimethylfuran-3-carboxylic acid scaffold as a basis for designing IDO1 inhibitors is a rational one. The carboxylic acid moiety is a key feature, as it is known to coordinate with the heme iron in the active site of IDO1, a crucial interaction for potent inhibition. The furan ring serves as a rigid core to which various substituents can be appended to explore the chemical space around the active site and optimize secondary interactions. The methyl groups at the 2 and 5 positions contribute to the lipophilicity and may influence the orientation of the molecule within the binding pocket.

A recent study by Chinese Pharmaceutical University researchers designed and synthesized a series of 2,5-dimethylfuran-3-carboxylic acid derivatives and evaluated their IDO1 inhibitory activity.[2] Their work provides a valuable dataset for understanding the SAR of this chemical class.

Structure-Activity Relationship (SAR) Analysis: A Comparative Look at Key Structural Modifications

The following sections will dissect the SAR of 2,5-dimethylfuran-3-carboxylic acid derivatives based on the findings of the aforementioned study. The inhibitory activities are presented as IC50 values, which represent the concentration of the compound required to inhibit 50% of the IDO1 enzyme activity in both HeLa and THP-1 human cell lines.[2]

The Essential Role of the Carboxylic Acid Group

The carboxylic acid at the 3-position of the furan ring is a critical pharmacophore. Molecular docking studies have revealed that this group forms a coordinate bond with the heme iron in the active site of the IDO1 enzyme.[2] This strong interaction is a primary driver of the inhibitory potency. Esterification or amidation of this carboxylic acid would be expected to lead to a significant loss of activity, highlighting its indispensable role.

Impact of the Linker and Terminal Group

The general structure of the synthesized derivatives involves a linker attached to the 5-position of the furan ring, which is in turn connected to a terminal aromatic or heterocyclic group. The nature of this linker and the terminal group has a profound impact on the inhibitory activity.

Table 1: Comparison of Inhibitory Activity of 2,5-Dimethylfuran-3-carboxylic Acid Derivatives with Different Linkers and Terminal Groups [2]

Compound IDLinkerTerminal GroupHeLa Cellular IC50 (nM)THP-1 Cellular IC50 (nM)
19a -CH=CH-4-chlorophenyl4.0 4.6
19b -CH=CH-4-fluorophenyl12.314.5
19c -CH=CH-4-bromophenyl10.111.2
19d -CH=CH-4-methylphenyl25.630.1
19e -CH=CH-4-methoxyphenyl45.852.3
20a -CH2-CH2-4-chlorophenyl89.295.7
21a -CH2-O-4-chlorophenyl>1000>1000

Analysis of the Data:

  • Linker Rigidity is Key: A comparison between the vinyl linker (-CH=CH-) in compounds 19a-e and the more flexible ethyl linker (-CH2-CH2-) in 20a reveals a significant drop in activity for the latter. This suggests that a more rigid linker helps to optimally position the terminal aromatic group within the binding pocket for favorable interactions. The ether linker (-CH2-O-) in 21a resulted in a complete loss of activity, further emphasizing the importance of the linker's chemical nature and geometry.

  • Substitution on the Terminal Phenyl Ring: Among the derivatives with the vinyl linker (19a-e ), the substitution pattern on the terminal phenyl ring plays a crucial role.

    • Halogen Substitution: The presence of a halogen at the para-position is beneficial for activity, with the chloro-substituted analog 19a being the most potent compound identified in the series (HeLa IC50 = 4.0 nM, THP-1 IC50 = 4.6 nM).[2] The fluoro (19b ) and bromo (19c ) analogs also demonstrated good potency, albeit slightly lower than the chloro derivative.

    • Electron-Donating Groups: The introduction of electron-donating groups, such as methyl (19d ) and methoxy (19e ), led to a decrease in inhibitory activity compared to the halogenated analogs. This suggests that electron-withdrawing or sterically smaller substituents at the para-position of the phenyl ring are preferred for optimal interaction with the enzyme.

Experimental Protocols: A Guide to Reproducible Research

To ensure scientific integrity and enable other researchers to validate these findings, detailed experimental protocols are essential. The following are representative methodologies for the synthesis and biological evaluation of 2,5-dimethylfuran-3-carboxylic acid derivatives as IDO1 inhibitors.

General Synthetic Scheme

The synthesis of the target compounds generally proceeds through a multi-step sequence, as illustrated in the workflow below.

Synthesis_Workflow A Starting Material: Ethyl 2,5-dimethylfuran-3-carboxylate B Step 1: Bromination (NBS, CCl4) A->B C Intermediate 1: Ethyl 5-(bromomethyl)-2-methylfuran-3-carboxylate B->C D Step 2: Wittig Reaction (PPh3, Aldehyde) C->D E Intermediate 2: Vinyl-linked furan ester D->E F Step 3: Saponification (LiOH, THF/H2O) E->F G Final Product: 2,5-Dimethylfuran-3-carboxylic acid derivative F->G

Caption: General synthetic workflow for 2,5-dimethylfuran-3-carboxylic acid derivatives.

Step-by-Step Synthesis of Compound 19a (A Representative Example):

  • Bromination of Ethyl 2,5-dimethylfuran-3-carboxylate: To a solution of ethyl 2,5-dimethylfuran-3-carboxylate in carbon tetrachloride, N-bromosuccinimide (NBS) and a catalytic amount of benzoyl peroxide are added. The mixture is refluxed for 4-6 hours. After cooling, the succinimide is filtered off, and the solvent is removed under reduced pressure to yield ethyl 5-(bromomethyl)-2-methylfuran-3-carboxylate.

  • Synthesis of the Wittig Reagent: Triphenylphosphine is added to a solution of the brominated intermediate from the previous step in toluene, and the mixture is stirred at room temperature for 24 hours. The resulting solid is filtered and dried to give the corresponding phosphonium salt.

  • Wittig Reaction: The phosphonium salt is suspended in anhydrous tetrahydrofuran (THF) and cooled to 0°C. A strong base, such as sodium hydride, is added portionwise, and the mixture is stirred for 1 hour. A solution of 4-chlorobenzaldehyde in THF is then added dropwise, and the reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched with water and extracted with ethyl acetate. The organic layer is dried and concentrated to give the vinyl-linked furan ester.

  • Saponification: The ester is dissolved in a mixture of THF and water, and lithium hydroxide is added. The mixture is stirred at room temperature for 8-12 hours. The THF is removed under reduced pressure, and the aqueous solution is acidified with 1M HCl. The resulting precipitate is filtered, washed with water, and dried to afford the final product, 19a .

IDO1 Cellular Assay Protocol

The inhibitory activity of the synthesized compounds on IDO1 is typically assessed using a cell-based assay.

IDO1_Assay_Workflow A 1. Cell Seeding (HeLa or THP-1 cells) B 2. Compound Treatment (Varying concentrations) A->B C 3. IDO1 Induction (Interferon-gamma) B->C D 4. Incubation (48 hours) C->D E 5. Kynurenine Measurement (Supernatant collection) D->E F 6. Colorimetric Reaction (Ehrlich's reagent) E->F G 7. Absorbance Reading (490 nm) F->G H 8. IC50 Calculation G->H

Caption: Workflow for the IDO1 cellular assay.

Detailed Steps for the IDO1 Cellular Assay:

  • Cell Culture: HeLa or THP-1 cells are cultured in appropriate media supplemented with fetal bovine serum and antibiotics.

  • Cell Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to adhere overnight.

  • Compound Addition: The test compounds are dissolved in DMSO and then diluted with cell culture medium to various concentrations. The cells are treated with these compounds for 1 hour.

  • IDO1 Induction: Interferon-gamma (IFN-γ) is added to the wells to induce the expression of the IDO1 enzyme.

  • Incubation: The plates are incubated for 48 hours to allow for tryptophan catabolism.

  • Kynurenine Measurement: After incubation, the cell culture supernatant is collected.

  • Colorimetric Reaction: The supernatant is mixed with Ehrlich's reagent (p-dimethylaminobenzaldehyde in acetic acid), which reacts with kynurenine to produce a yellow-colored complex.

  • Absorbance Measurement: The absorbance of the colored product is measured at 490 nm using a microplate reader.

  • Data Analysis: The percentage of IDO1 inhibition is calculated for each compound concentration relative to the DMSO control. The IC50 value is then determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a dose-response curve.

Comparative Analysis and Future Directions

The SAR studies on 2,5-dimethylfuran-3-carboxylic acid derivatives have provided valuable insights into the structural requirements for potent IDO1 inhibition. The key takeaways are:

  • The carboxylic acid at the 3-position is essential for activity.

  • A rigid vinyl linker at the 5-position is superior to a flexible alkyl linker.

  • Electron-withdrawing substituents , particularly halogens, on the terminal phenyl ring enhance potency.

These findings provide a solid foundation for the design of next-generation IDO1 inhibitors. Future research could explore:

  • Bioisosteric replacement of the carboxylic acid: While essential, the carboxylic acid group can lead to poor pharmacokinetic properties. Investigating bioisosteres such as tetrazoles or hydroxamic acids could improve drug-like properties while maintaining the key interaction with the heme iron.

  • Exploration of other terminal groups: Replacing the phenyl ring with other aromatic or heterocyclic systems could lead to the discovery of novel interactions within the IDO1 active site and potentially improve selectivity.

  • Optimization of the furan core substitution: The role of the methyl groups at the 2 and 5 positions could be further investigated by synthesizing analogs with different alkyl or other small substituents to fine-tune the steric and electronic properties of the scaffold.

Conclusion

The 2,5-dimethylfuran-3-carboxylic acid scaffold has proven to be a promising starting point for the development of potent IDO1 inhibitors. The systematic SAR studies have elucidated the key structural features that govern their inhibitory activity, with compound 19a emerging as a highly potent lead candidate. The detailed experimental protocols provided in this guide offer a framework for the synthesis and evaluation of these and other related compounds. While the journey from a lead compound to a clinically approved drug is long and arduous, the foundational understanding of the structure-activity relationship is a critical first step. The insights gained from this class of furan derivatives will undoubtedly contribute to the ongoing efforts to develop novel and effective cancer immunotherapies targeting the IDO1 pathway.

References

  • Furan: A Promising Scaffold for Biological Activity. (2024). Research Journal of Pharmacy and Technology.
  • Design, synthesis and biological evaluation of 2,5-dimethylfuran-3-carboxylic acid derivatives as potential IDO1 inhibitors. (2019). Bioorganic & Medicinal Chemistry.
  • Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. (2019). Oriental Journal of Chemistry.
  • Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. (2022). Molecules.
  • Discovery of 5-[5-fluoro-2-oxo-1,2- dihydroindol-(3Z)-ylidenemethyl]-2,4- dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. (2003). Journal of Medicinal Chemistry.
  • Enaminone-based carboxylic acids as novel non-classical carbonic anhydrases inhibitors: design, synthesis and in vitro biological assessment. (2022). Journal of Enzyme Inhibition and Medicinal Chemistry.
  • Natural Furan-Carboxylic Acid (HHCA) and Its Derivatives: Synthesis, Characterization, Bioevaluation, and Structure-Activity Relationships as Potential Fungicidal Agents. (2024). Journal of Agricultural and Food Chemistry.
  • Selective synthesis of 2,5-disubstituted furan-3-carboxylates and the isomeric 2,4-disubstituted furan-3-carboxyl
  • Furan-3-carboxylic acid derivatives. (1986).
  • Synthesis and biological activity of 5-sulfonamide-substituted 3-hydroxyoxindoles with 3-cyanomethyl and 3-carboxymethyl groups. (2025). Russian Chemical Bulletin.
  • An overview of the key routes to the best selling 5-membered ring heterocyclic pharmaceuticals. (2011). Beilstein Journal of Organic Chemistry.
  • Transition-Metal-Free Continuous-Flow Synthesis of 2,5-Diaryl Furans: Access to Medicinal Building Blocks and Optoelectronic Materials. (2020). The Journal of Organic Chemistry.
  • Synthesis and Development of N-2,5-Dimethylphenylthioureido Acid Derivatives as Scaffolds for New Antimicrobial Candidates Targeting Multidrug-Resistant Gram-Positive P
  • Synthesis of 1-[(Aryl)(3-amino-5-oxopyrazolidin-4-ylidene) methyl]-2-oxo-1,2-dihydroquinoline-3-carboxylic Acid Derivatives and Their Breast Anticancer Activity. (2020). Molecules.
  • 2,3-Dihydro-6,7-disubstituted-5-furoyl benzofuran-2-carboxylic acids. (1979).
  • Producing diuretic and saluretic effects with benzofuran carboxylic acid derivatives. (1972).
  • Synthetic studies on diuretics. 5-(3,3-N,S-substituted-2-propenoyl)-2,3-dihydro-2- benzo[b]furancarboxylic acids. (1989). Chemical & Pharmaceutical Bulletin.
  • Synthesis, in silico and in vitro antimicrobial activity of N-(benzyl)-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides. (2024). Pharmacia.

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Comparative

A Comparative Guide to the Efficacy of Novel and Established Monocarboxylate Transporter 1 (MCT1) Inhibitors

This guide provides a comprehensive framework for evaluating the efficacy of a novel chemical entity, "5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid" (designated herein as Compound X), as a potential inhibitor of...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for evaluating the efficacy of a novel chemical entity, "5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid" (designated herein as Compound X), as a potential inhibitor of Monocarboxylate Transporter 1 (MCT1). The performance of Compound X will be benchmarked against well-characterized MCT1 inhibitors: AZD3965, AR-C155858, and BAY-8002. This document is intended for researchers, scientists, and professionals in drug development, offering in-depth technical protocols and comparative data analysis.

Introduction: The Rationale for MCT1 Inhibition in Oncology

Cancer cells exhibit altered metabolic pathways, most notably a reliance on glycolysis even in the presence of oxygen, a phenomenon known as the Warburg effect.[1] This metabolic shift results in the production of large amounts of lactate, which must be exported from the cell to maintain intracellular pH and sustain high glycolytic rates. Monocarboxylate Transporter 1 (MCT1) is a key protein responsible for this lactate transport across the cell membrane.[1]

Inhibition of MCT1 presents a promising therapeutic strategy by trapping lactate within cancer cells, leading to intracellular acidification, disruption of glycolysis, and ultimately, reduced cell proliferation and increased cell death.[1][2] Several small molecule inhibitors of MCT1 have been developed and have shown anti-tumor effects in preclinical and clinical studies.[2][3][4] This guide will provide the scientific basis and methodologies for comparing a novel compound to these established inhibitors.

Profiling Known MCT1 Inhibitors: The Benchmarks

A thorough understanding of existing inhibitors is crucial for contextualizing the performance of a novel compound. The following inhibitors represent the current standards for MCT1 inhibition.

InhibitorTarget(s)Potency (Ki/IC50)SelectivityKey Findings
AZD3965 MCT1, MCT2Ki = 1.6 nM for MCT1[2][3][5]6-fold selectivity for MCT1 over MCT2; no activity against MCT4 at 10 µM[5][6]Orally bioavailable; has been investigated in Phase I clinical trials for advanced solid tumors and lymphomas.[2][3][7][8] Demonstrates anti-tumor activity in preclinical models.[9][10]
AR-C155858 MCT1, MCT2Ki = 2.3 nM for MCT1; Ki < 10 nM for MCT2[11][12][13]No activity at MCT4[13]Potent inhibitor that binds to an intracellular site on MCT1 and MCT2.[12] Blocks proliferation of lymphoma cells in vitro.[13]
BAY-8002 MCT1, MCT2IC50 = 11.4 nM for MCT1; IC50 = 85 nM in MCT1-expressing cells[14][15][16]Excellent selectivity against MCT4 (IC50 > 50 µM)[14][15]Orally active; inhibits both lactate uptake and efflux.[17][18] Shows anti-tumor growth activity in mouse xenograft models.[14][17]

Experimental Workflows for Comparative Efficacy Assessment

To objectively compare Compound X with the established inhibitors, a series of standardized in vitro and cell-based assays must be performed. The causality behind these experimental choices is to build a comprehensive profile of the compound's potency, selectivity, and cellular effects.

Primary Target Engagement: In Vitro Binding Affinity

The initial step is to determine if Compound X directly interacts with MCT1 and to quantify its binding affinity. A radioligand binding assay is a standard method for this purpose.

Protocol: Competitive Radioligand Binding Assay

  • Preparation: Isolate membranes from cells overexpressing human MCT1.

  • Assay Setup: In a multi-well plate, combine the cell membranes with a known concentration of a radiolabeled MCT1 ligand (e.g., a tritiated version of a known inhibitor).

  • Competition: Add increasing concentrations of unlabeled inhibitors (Compound X, AZD3965, AR-C155858, BAY-8002) to compete with the radioligand for binding to MCT1.

  • Incubation and Washing: Incubate the mixture to allow binding to reach equilibrium. Then, rapidly filter the contents of each well and wash to remove unbound radioligand.

  • Detection: Measure the amount of radioactivity remaining on the filter using a scintillation counter.

  • Data Analysis: Plot the percentage of radioligand binding against the concentration of the unlabeled inhibitor. Fit the data to a one-site competition model to determine the IC50, which can then be converted to a Ki (inhibition constant) value using the Cheng-Prusoff equation.

Workflow for Ki Determination via Radioligand Binding Assay
Functional Inhibition: Cell-Based Lactate Transport Assay

Demonstrating that Compound X can block the primary function of MCT1—lactate transport—in a cellular context is a critical next step.

Protocol: [14C]-L-Lactate Uptake Assay

  • Cell Culture: Plate MCT1-expressing cells (e.g., Raji lymphoma or DLD-1 colorectal cancer cells) in a multi-well format and grow to confluence.[14][17]

  • Pre-incubation: Wash the cells and pre-incubate them with varying concentrations of the test inhibitors (Compound X and controls) in a buffer at 37°C.

  • Initiate Uptake: Add a solution containing [14C]-L-lactate to each well to initiate the transport assay.

  • Stop Reaction: After a short incubation period (e.g., 1-5 minutes), rapidly wash the cells with ice-cold buffer to stop the transport and remove extracellular radiolabel.

  • Cell Lysis and Measurement: Lyse the cells and measure the intracellular [14C] radioactivity using a scintillation counter.

  • Data Analysis: Normalize the data to the vehicle control (DMSO) and plot the percentage of lactate uptake against the inhibitor concentration. Fit the data to a dose-response curve to determine the IC50 value.

G cluster_0 Cell-Based Lactate Transport Assay A Plate MCT1-expressing cells B Pre-incubate with Inhibitor (Compound X) A->B C Add [14C]-L-Lactate B->C D Stop transport & Wash C->D E Lyse cells & Measure Radioactivity D->E F Determine IC50 E->F caption Experimental workflow for determining functional inhibition of MCT1.

Experimental workflow for determining functional inhibition of MCT1.
Selectivity Profiling

To assess the therapeutic window and potential off-target effects, it is essential to determine the selectivity of Compound X for MCT1 over other MCT isoforms, particularly MCT2 and MCT4.

Protocol: Isoform Selectivity Assay

This assay follows the same principle as the [14C]-L-lactate uptake assay but utilizes different cell lines, each engineered to express a specific MCT isoform (MCT1, MCT2, or MCT4).[18] By determining the IC50 for each isoform, a selectivity ratio can be calculated (e.g., IC50(MCT4) / IC50(MCT1)). A high ratio indicates good selectivity for MCT1.

Downstream Cellular Effects: Proliferation and Viability

The ultimate goal of MCT1 inhibition in oncology is to suppress cancer cell growth. Therefore, evaluating the effect of Compound X on cell proliferation is a key measure of its efficacy.

Protocol: Cell Proliferation Assay (e.g., using CellTiter-Glo®)

  • Cell Seeding: Seed cancer cells known to be sensitive to MCT1 inhibition (e.g., Raji, DLD-1) in 96-well plates.

  • Treatment: Treat the cells with a range of concentrations of Compound X and the known inhibitors for a period of 72-96 hours.

  • Lysis and Luminescence Measurement: Add a reagent that lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of metabolically active, viable cells).

  • Data Analysis: Measure the luminescence and plot the percentage of cell viability against the inhibitor concentration to calculate the GI50 (concentration for 50% growth inhibition).

Comparative Efficacy Analysis: Interpreting the Data

The data from the described experiments will allow for a direct comparison of Compound X with the established inhibitors. The following table illustrates how the results might be presented, with hypothetical data for Compound X.

Table 2: Comparative Efficacy Profile of MCT1 Inhibitors

ParameterCompound X (Hypothetical)AZD3965AR-C155858BAY-8002
MCT1 Binding Affinity (Ki) 5.2 nM1.6 nM[2][3][5]2.3 nM[11][12][13]N/A
MCT1 Functional Inhibition (IC50) 95 nM~10.5 nM (in NCI-H1048)[6]N/A85 nM (in DLD-1)[14][15][16]
Selectivity (IC50 Ratio) >500-fold (MCT4/MCT1)>950-fold (MCT4/MCT1)[5]Inactive at MCT4[13]>588-fold (MCT4/MCT1)[14][15]
Cell Growth Inhibition (GI50, Raji cells) 150 nMPotent activity in hematopoietic cells[9]Blocks proliferation[13]Growth inhibition in MCT1-expressing cells[17]

In this hypothetical example, Compound X shows good potency and excellent selectivity, comparable to BAY-8002 in a functional assay. While its binding affinity is slightly lower than AZD3965 and AR-C155858, its strong cellular activity and high selectivity would warrant further investigation.

Signaling Pathway Context

The mechanism of action for these inhibitors is rooted in the metabolic coupling of glycolysis and lactate transport. The following diagram illustrates this pathway and the point of intervention for MCT1 inhibitors.

cluster_TumorCell Tumor Cell Glucose Glucose Glycolysis Glycolysis Glucose->Glycolysis Pyruvate Pyruvate Lactate_in Lactate (intracellular) Pyruvate->Lactate_in MCT1 MCT1 Transporter Lactate_in->MCT1 Glycolysis->Pyruvate Lactate_out Lactate (extracellular) MCT1->Lactate_out Efflux Inhibitor MCT1 Inhibitor (e.g., Compound X) Inhibitor->MCT1 Inhibition caption MCT1 inhibitors block lactate efflux, disrupting cancer cell metabolism.

Sources

Validation

A Senior Application Scientist's Guide to Validating Cellular Target Engagement of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

In the landscape of modern drug discovery, the unequivocal demonstration that a molecule interacts with its intended target within the complex milieu of a living cell is a cornerstone of a successful research program.[1]...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery, the unequivocal demonstration that a molecule interacts with its intended target within the complex milieu of a living cell is a cornerstone of a successful research program.[1][2] This guide provides a comprehensive framework for validating the cellular target engagement of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, a novel small molecule with potential therapeutic applications. As the specific biological target for this compound is not yet publicly disclosed, we will proceed with a plausible and illustrative hypothetical scenario: that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is an inhibitor of Kinase X , a key enzyme in a well-defined signaling pathway.

This document is designed for researchers, scientists, and drug development professionals, offering an in-depth comparison of robust methodologies to confirm and quantify the interaction between our compound of interest and its putative target, Kinase X, in a cellular context. We will delve into the causality behind experimental choices, emphasizing self-validating systems to ensure scientific integrity.

The Imperative of Target Engagement Validation

Before committing to extensive preclinical and clinical development, it is paramount to confirm that a drug candidate interacts with its intended molecular target in a physiological setting.[2][3] This validation provides critical evidence for the mechanism of action, helps to interpret structure-activity relationships (SAR), and can de-risk a project by identifying potential liabilities early in the discovery process.[4][5] The following sections will compare three orthogonal, yet complementary, methods for assessing the target engagement of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid with Kinase X.

Method 1: Cellular Thermal Shift Assay (CETSA®)

The Cellular Thermal Shift Assay (CETSA®) is a powerful technique for assessing target engagement in intact cells and tissues.[6] It operates on the principle that the binding of a ligand, such as our compound of interest, to its target protein confers thermal stability to the protein.[6][7] This stabilization results in a shift in the protein's melting temperature (Tagg), which can be quantified.[6]

Causality Behind Experimental Choices

CETSA is an invaluable tool as it does not require any modification to the compound or the target protein, thus preserving the native interaction. It provides direct evidence of binding within the cellular environment, accounting for factors such as cell permeability and intracellular concentration of the compound.

Experimental Workflow:

The experimental workflow for CETSA can be broken down into several key stages, as illustrated in the diagram below.

CETSA_Workflow cluster_cell_culture Cell Culture cluster_heating Thermal Challenge cluster_lysis_separation Lysis & Separation cluster_detection Detection & Analysis start Plate cells expressing endogenous Kinase X treat Treat cells with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (dose-response) and vehicle control start->treat heat Heat cell suspensions to a range of temperatures (e.g., 40-70°C) treat->heat lyse Lyse cells to release intracellular proteins heat->lyse centrifuge Centrifuge to separate soluble proteins from precipitated aggregates lyse->centrifuge detect Detect soluble Kinase X (e.g., Western Blot, ELISA) centrifuge->detect analyze Plot soluble Kinase X vs. Temperature to generate melting curves and determine Tagg detect->analyze

Caption: CETSA® Experimental Workflow.

Detailed Protocol:
  • Cell Preparation: Culture a cell line known to endogenously express Kinase X to approximately 80% confluency.

  • Compound Treatment: Treat the cells with a concentration range of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid and a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

  • Heating Step: Harvest the cells and resuspend them in a suitable buffer. Aliquot the cell suspensions into PCR tubes and heat them to a range of temperatures for a short duration (e.g., 3 minutes), followed by cooling.[8]

  • Lysis and Separation: Lyse the cells to release their contents. Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.[9]

  • Detection: Carefully collect the supernatant containing the soluble proteins. The amount of soluble Kinase X at each temperature is then quantified using a specific antibody-based method like Western blotting or ELISA.

  • Data Analysis: Plot the amount of soluble Kinase X as a function of temperature for both the vehicle and compound-treated samples. The resulting melting curves are then used to determine the melting temperature (Tagg) for each condition. An increase in Tagg in the presence of the compound indicates target engagement.

Self-Validating System:
  • Vehicle Control: Essential for establishing the baseline melting curve of Kinase X.

  • Dose-Response: Demonstrates that the thermal shift is dependent on the concentration of the compound.

  • Counter-Screen: Performing CETSA on a structurally related but functionally distinct protein can demonstrate the selectivity of the compound.

Method 2: NanoBRET™ Target Engagement Assay

The NanoBRET™ Target Engagement Assay is a proximity-based method that measures compound binding to a specific protein target in living cells.[5][10] This technology relies on Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor (NanoLuc® luciferase) and a fluorescent acceptor (a fluorescently labeled tracer).[11]

Causality Behind Experimental Choices

NanoBRET™ offers a quantitative and high-throughput method to assess target engagement in real-time within living cells. It allows for the determination of compound affinity (IC50) and residence time at the target.[10] The requirement for a specific tracer and genetic modification of the target protein ensures high specificity.

Experimental Workflow:

The NanoBRET™ assay follows a competitive displacement format, which is depicted in the workflow diagram below.

NanoBRET_Workflow cluster_prep Cell & Reagent Preparation cluster_assay Assay Execution cluster_detection Detection & Analysis transfect Transfect cells with a plasmid encoding Kinase X-NanoLuc® fusion protein plate Plate the transfected cells transfect->plate add_compound Add 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (dose-response) and vehicle control plate->add_compound add_tracer Add NanoBRET® tracer specific for Kinase X add_compound->add_tracer add_substrate Add NanoLuc® substrate add_tracer->add_substrate measure Measure luminescence at two wavelengths (donor and acceptor emission) add_substrate->measure calculate Calculate the NanoBRET™ ratio measure->calculate plot Plot the NanoBRET™ ratio vs. compound concentration to determine IC50 calculate->plot

Caption: NanoBRET™ Target Engagement Workflow.

Detailed Protocol:
  • Cell Engineering: Genetically modify a suitable cell line to express Kinase X as a fusion protein with NanoLuc® luciferase at either the N- or C-terminus.

  • Assay Setup: Plate the engineered cells in a multi-well plate.

  • Compound Addition: Add 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid across a range of concentrations.

  • Tracer and Substrate Addition: Add a fluorescently labeled tracer that is known to bind to Kinase X, followed by the NanoLuc® substrate.[12]

  • Signal Detection: Measure the luminescence signal at two wavelengths corresponding to the emission of the NanoLuc® donor and the tracer acceptor.

  • Data Analysis: Calculate the NanoBRET™ ratio (acceptor emission/donor emission). In the presence of a competing compound, the tracer is displaced, leading to a decrease in the BRET signal.[13] Plot the BRET ratio against the compound concentration to generate a dose-response curve and determine the IC50 value, which reflects the compound's affinity for the target in the cellular environment.

Self-Validating System:
  • Parental Cell Line: Using the non-transfected parental cell line as a control ensures that the observed BRET signal is specific to the Kinase X-NanoLuc® fusion.

  • Known Inhibitor: A well-characterized inhibitor of Kinase X should be used as a positive control to validate the assay performance.

  • Tracer-Only Control: A control without the addition of the test compound establishes the maximum BRET signal.

Method 3: In-Cell Kinase Activity Assay

Confirming that the binding of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid to Kinase X leads to a functional consequence, such as the inhibition of its catalytic activity, is a crucial validation step.[4][14] An in-cell kinase activity assay measures the phosphorylation of a known Kinase X substrate within the cell.

Causality Behind Experimental Choices

This method directly links target engagement to a functional cellular outcome, providing strong evidence for the compound's mechanism of action. It assesses the compound's effect on the enzyme's activity in its native signaling pathway.

Hypothetical Signaling Pathway of Kinase X:

KinaseX_Pathway Upstream_Signal Upstream Signal (e.g., Growth Factor) Kinase_X Kinase X Upstream_Signal->Kinase_X activates Substrate_P Phosphorylated Substrate Kinase_X->Substrate_P phosphorylates Cellular_Response Cellular Response (e.g., Proliferation, Survival) Substrate_P->Cellular_Response leads to Inhibitor 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid Inhibitor->Kinase_X

Caption: Hypothetical Kinase X Signaling Pathway.

Experimental Workflow:

The general workflow for an in-cell kinase activity assay is outlined below.

Kinase_Activity_Workflow cluster_treatment Cell Treatment cluster_lysis Cell Lysis cluster_detection Detection & Analysis plate_cells Plate cells add_inhibitor Treat with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (dose-response) plate_cells->add_inhibitor stimulate Stimulate cells to activate the Kinase X pathway add_inhibitor->stimulate lyse_cells Lyse cells to prepare protein extracts stimulate->lyse_cells detect_pSubstrate Detect phosphorylated substrate (e.g., Western Blot, In-Cell ELISA) lyse_cells->detect_pSubstrate normalize Normalize to total substrate and/or housekeeping protein detect_pSubstrate->normalize plot_data Plot p-Substrate levels vs. compound concentration to determine IC50 normalize->plot_data

Caption: In-Cell Kinase Activity Assay Workflow.

Detailed Protocol:
  • Cell Treatment: Plate cells and treat with a dose-range of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid for a specified duration.

  • Pathway Stimulation: If necessary, stimulate the cells with an appropriate agonist (e.g., a growth factor) to activate the Kinase X signaling pathway.

  • Cell Lysis: Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation state of the proteins.

  • Detection of Phosphorylation: Quantify the level of the phosphorylated substrate of Kinase X using a phospho-specific antibody. This can be done via Western blotting, In-Cell ELISA, or other immunoassays.

  • Normalization: Normalize the phospho-substrate signal to the total amount of the substrate protein and/or a housekeeping protein (e.g., GAPDH, β-actin) to account for variations in cell number and protein loading.

  • Data Analysis: Plot the normalized phospho-substrate levels against the compound concentration to determine the IC50 for the inhibition of Kinase X activity in cells.

Self-Validating System:
  • Positive and Negative Controls: Include a known potent inhibitor of Kinase X as a positive control and a vehicle control as a negative control.

  • Stimulation Control: An unstimulated control is essential to determine the basal level of substrate phosphorylation.

  • Target Knockdown/Knockout: Using siRNA or CRISPR/Cas9 to reduce the expression of Kinase X should abrogate the phosphorylation of the substrate, confirming that the measured phosphorylation is indeed mediated by Kinase X.[15]

Comparative Summary of Target Engagement Methods

Parameter Cellular Thermal Shift Assay (CETSA®) NanoBRET™ Target Engagement Assay In-Cell Kinase Activity Assay
Principle Ligand-induced thermal stabilization of the target protein.[6]Bioluminescence Resonance Energy Transfer (BRET) between a NanoLuc®-tagged target and a fluorescent tracer.[10]Measurement of the phosphorylation of a downstream substrate of the target kinase.
Target Modification Not required.Requires genetic fusion of NanoLuc® to the target protein.Not required.
Compound Modification Not required.Not required.Not required.
Key Output Change in melting temperature (ΔTagg), dose-response curve.[6]IC50 value, residence time.[10]IC50 value for functional inhibition.
Throughput Moderate to high.High.Moderate to high.
Cellular Context Intact cells, measures direct binding.Live cells, measures direct binding.Intact cells, measures functional activity.
Key Advantage Label-free, applicable to any soluble protein.Quantitative, real-time measurements in live cells.Directly links target engagement to a functional outcome.
Key Limitation Indirect measure of binding, not suitable for all proteins (e.g., some membrane proteins).Requires cell line engineering and a specific fluorescent tracer.Requires a known substrate and a phospho-specific antibody.

Conclusion

Validating the cellular target engagement of a novel compound like 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is a non-negotiable step in the drug discovery cascade.[2] This guide has provided a comparative overview of three powerful and widely used methodologies: CETSA®, NanoBRET™, and in-cell functional assays. Each method offers unique advantages and provides a different yet crucial piece of the target engagement puzzle. For a comprehensive and robust validation of our hypothetical Kinase X inhibitor, an integrated approach employing at least two of these orthogonal methods is strongly recommended. Such a strategy will build a compelling and data-rich narrative around the compound's mechanism of action, significantly strengthening the foundation for its continued development.

References

  • Edmondson, D. E. (2018). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. Molecules, 23(10), 2479. Retrieved from [Link]

  • García-Sáez, I., & Tizon, B. (2016). Small-Molecule Target Engagement in Cells. ChemMedChem, 11(8), 779–784. Retrieved from [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. Retrieved from [Link]

  • News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

  • News-Medical.Net. (n.d.). NanoBRET™ Target Engagement for drug development. Retrieved from [Link]

  • University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]

  • Vasta, J. D., & Robers, M. B. (2020). Importance of Quantifying Drug–Target Engagement in Cells. ACS Chemical Biology, 15(3), 573–575. Retrieved from [Link]

  • National Center for Biotechnology Information. (2012). Mechanism of Action Assays for Enzymes. In Assay Guidance Manual. Retrieved from [Link]

  • ResearchGate. (n.d.). Principle of NanoBRET target engagement. Retrieved from [Link]

  • Wikipedia. (n.d.). Methods to investigate protein–protein interactions. Retrieved from [Link]

  • Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 12(21), e4537. Retrieved from [Link]

  • Promega Connections. (2023). From Hit to Live-Cell Target Engagement Assay: DNA-Encoded Library Screens and NanoBRET Dye. Retrieved from [Link]

  • Eurofins DiscoverX. (2026). Accelerating kinase drug discovery with validated kinase activity assay kits. Retrieved from [Link]

  • Cellomatics Biosciences. (n.d.). Target Validation. Retrieved from [Link]

  • Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets, 1–10. Retrieved from [Link]

  • YouTube. (2022). What is NanoBRET™? An introduction to NanoBRET™ technology. Retrieved from [Link]

  • AntBio. (2026). Post-Identification Target Validation: Critical Steps in Small-Molecule. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methyl-5-phenylfuran-3-carboxylic acid. Retrieved from [Link]

  • PubMed Central. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(1), 221–230. Retrieved from [Link]

  • Molbase. (n.d.). 5-(DIMETHYLSULFAMOYL)-2-METHYLFURAN-3-CARBOXYLIC ACID. Retrieved from [Link]

  • PubChem. (n.d.). 2-Methyl-5-(2-thienyl)-3-furancarboxylic acid. Retrieved from [Link]

  • PubChem. (n.d.). 2-(2-Cyclobutoxy-3-methyl-benzoylamino)-5-fluoro-indan-2-carboxylic acid. Retrieved from [Link]

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Comparative

A-Z Guide to Cross-Reactivity Profiling of Novel Kinase Inhibitors: A Case Study with 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Introduction: The Imperative of Selectivity in Kinase Inhibitor Development The human kinome comprises over 500 protein kinases, enzymes that act as central nodes in cellular signaling pathways.[1] Their deregulation is...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Imperative of Selectivity in Kinase Inhibitor Development

The human kinome comprises over 500 protein kinases, enzymes that act as central nodes in cellular signaling pathways.[1] Their deregulation is a hallmark of numerous diseases, most notably cancer, making them prime therapeutic targets. However, the high degree of structural conservation in the ATP-binding site across the kinome presents a formidable challenge: achieving inhibitor selectivity.[2] A lack of selectivity can lead to off-target effects, resulting in toxicity or diminished efficacy.[3] Therefore, rigorous cross-reactivity profiling is not merely a regulatory checkbox but a cornerstone of rational drug design, essential for developing safe and effective kinase inhibitors.[4][5]

This guide provides an in-depth, experience-driven framework for assessing the selectivity of a novel kinase inhibitor. We will use the hypothetical compound 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (hereafter designated DMS-MFC ) as a case study. While no public data exists for this specific molecule, its structure contains moieties common in kinase inhibitors. We will postulate that DMS-MFC has been designed as an inhibitor of p38α (MAPK14) , a key kinase in the stress-activated protein kinase (SAPK) pathway involved in inflammation and apoptosis.[6][7]

This document will walk you through the strategic planning, experimental execution, and data interpretation required to build a comprehensive selectivity profile, transforming raw data into actionable insights for your drug discovery program.

Part 1: The Strategic Blueprint for Selectivity Profiling

The goal is to determine not only the potency of DMS-MFC against its intended target, p38α, but also its activity against a rationally selected panel of other kinases. This provides a quantitative measure of its selectivity. Our strategy is multi-tiered, beginning with precise in vitro biochemical assays and progressing to target validation in a cellular context.

Causality Behind the Experimental Choices: We don't screen against the entire kinome blindly. That is costly and often unnecessary in early stages.[4] Our panel is designed with specific questions in mind:

  • Intra-family Selectivity: How selective is DMS-MFC against other p38 isoforms (p38β, γ, δ) and closely related MAPKs (JNK1, ERK2)? Off-target activity here could complicate the biological interpretation of results.

  • Inter-family Selectivity: Does the compound inhibit kinases from different branches of the kinome tree (e.g., a tyrosine kinase like SRC, a lipid kinase like PI3Kα)? This assesses broader promiscuity.

This tiered approach, visualized below, ensures a cost-effective and data-rich path to understanding the compound's behavior.

G cluster_0 In Vitro Biochemical Profiling cluster_1 Cellular Target Engagement A Step 1: Primary Target IC50 (p38α Potency) B Step 2: Cross-Reactivity Panel (Selectivity Screen) A->B Confirm On-Target Potency C Step 3: Cellular Assay (Western Blot or CETSA®) B->C Validate in Biological Context D Step 4: Data Interpretation (Selectivity Index Calculation) C->D

Caption: A tiered workflow for kinase inhibitor selectivity profiling.

Part 2: In Vitro Potency and Selectivity Assessment

The foundation of any selectivity profile is accurate measurement of inhibitory activity against a panel of purified kinases. We will use the ADP-Glo™ Kinase Assay, a robust, luminescence-based method that quantifies kinase activity by measuring ADP production.[8][9]

Experimental Protocol: ADP-Glo™ Kinase Assay

This protocol is designed for a 384-well plate format.[10]

Core Principle: The assay is a two-step process. First, the kinase reaction occurs, producing ADP. Then, the ADP-Glo™ Reagent is added to stop the reaction and deplete any remaining ATP. Finally, the Kinase Detection Reagent is added to convert the ADP back to ATP, which is then used by a luciferase to produce light.[11] The amount of light is directly proportional to the amount of ADP produced, and thus to the kinase activity.

Step-by-Step Methodology:

  • Compound Preparation:

    • Prepare a 10 mM stock solution of DMS-MFC in 100% DMSO.

    • Create a serial dilution series (e.g., 11 points, 1:3 dilution) in DMSO. This will be your dose-response curve. Include a DMSO-only control (vehicle).

  • Kinase Reaction Setup (5 µL total volume):

    • To each well of a 384-well plate, add 1.25 µL of 4x Kinase/Substrate solution (containing the specific kinase, e.g., p38α, and its appropriate substrate in kinase reaction buffer).

    • Add 2.5 µL of 2x ATP solution.

    • Add 1.25 µL of the DMS-MFC serial dilution or DMSO control.

    • Self-Validation: Include a "no kinase" control (background) and a "no ATP" control to ensure the signal is enzyme-dependent. Use a known p38α inhibitor (e.g., BIRB 796) as a positive control.

    • Incubate the plate at room temperature for 60 minutes.

  • ATP Depletion:

    • Add 5 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction.[10]

    • Incubate at room temperature for 40 minutes.

  • ADP to ATP Conversion and Detection:

    • Add 10 µL of Kinase Detection Reagent to each well.[10]

    • Incubate at room temperature for 30-60 minutes to allow the luminescent signal to develop and stabilize.

  • Data Acquisition:

    • Read the luminescence on a plate reader (e.g., BMG LABTECH PHERAstar or similar).

  • Data Analysis:

    • Normalize the data using the vehicle (DMSO, 100% activity) and no-kinase (0% activity) controls.

    • Plot the normalized percent inhibition versus the log of the inhibitor concentration.

    • Fit the data to a four-parameter logistic equation to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Part 3: Data Interpretation and Selectivity Analysis

After running the assay for the primary target (p38α) and the entire cross-reactivity panel, the data must be compiled and analyzed.

Hypothetical Experimental Data for DMS-MFC

The following table summarizes the kind of data you would generate. The IC50 values are hypothetical but plausible for an early-stage inhibitor.

Target KinaseKinase FamilyIC50 (nM) for DMS-MFC
MAPK14 (p38α) CMGC (MAPK) 50
MAPK11 (p38β)CMGC (MAPK)250
MAPK8 (JNK1)CMGC (MAPK)1,500
MAPK1 (ERK2)CMGC (MAPK)>10,000
CDK2CMGC>10,000
SRCTyrosine Kinase8,500
ABL1Tyrosine Kinase>10,000
PI3KαLipid Kinase>10,000
AKT1AGC7,800
PKAAGC>10,000
Calculating the Selectivity Index

Expert Insight: The IC50 value alone is just a measure of potency. To understand selectivity, we calculate the Selectivity Index (SI) . The SI is a simple ratio:

SI = IC50 (Off-Target Kinase) / IC50 (Primary Target Kinase)

A higher SI value indicates greater selectivity. An SI > 100 is generally considered a good starting point for a selective inhibitor.

Selectivity Profile of DMS-MFC:

Off-Target KinaseSI vs. p38αInterpretation
MAPK11 (p38β)5-foldModerately selective over p38β.
MAPK8 (JNK1)30-foldReasonably selective over JNK1.
SRC170-foldHighly selective against this tyrosine kinase.
AKT1156-foldHighly selective against this AGC kinase.

From this hypothetical data, we conclude that DMS-MFC is a potent p38α inhibitor with good selectivity against most kinases tested, but shows some cross-reactivity with the closely related p38β isoform. This is a critical finding that would guide the next steps in medicinal chemistry optimization.

Part 4: Orthogonal Validation in a Cellular Environment

Biochemical assays with purified enzymes are essential but occur in an artificial environment. To build trust in our data, we must confirm that DMS-MFC can engage its target, p38α, inside a living cell. The Cellular Thermal Shift Assay (CETSA®) is a powerful method for this.[12][13]

Core Principle of CETSA®: Ligand binding stabilizes a target protein against thermal denaturation.[14] When cells are heated, unbound proteins unfold and aggregate, while ligand-bound proteins remain soluble.[13] By measuring the amount of soluble protein at different temperatures, we can confirm target engagement.

Experimental Protocol: CETSA® with Western Blot Detection
  • Cell Treatment:

    • Culture a relevant cell line (e.g., THP-1 monocytes) to ~80% confluency.

    • Treat cells with a high concentration of DMS-MFC (e.g., 10 µM) or vehicle (DMSO) for 1-2 hours.

  • Thermal Challenge:

    • Aliquot the cell suspensions into PCR tubes.

    • Heat the tubes to a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature.[12]

  • Cell Lysis and Fractionation:

    • Lyse the cells by freeze-thaw cycles.

    • Separate the soluble fraction (containing stabilized protein) from the aggregated protein pellet by centrifugation at high speed (e.g., 20,000 x g).

  • Protein Detection:

    • Analyze the soluble fractions by SDS-PAGE and Western Blot using a specific antibody against p38α. Also probe for a loading control protein (e.g., GAPDH).

  • Data Interpretation:

    • A successful result will show a "shift" in the melting curve. In the DMS-MFC-treated samples, the p38α protein band should remain detectable at higher temperatures compared to the DMSO-treated samples, indicating stabilization. This provides direct evidence of target engagement in a physiological context.

The p38α Signaling Pathway Context

Understanding the compound's effect requires knowledge of the target's pathway. p38α is activated by upstream kinases (MKK3/6) in response to stress signals.[15][16] Activated p38α then phosphorylates downstream substrates like MAPKAPK-2 (MK2), leading to inflammatory responses.[17] Our inhibitor, DMS-MFC, is designed to block this phosphorylation event.

G Stress Stress / Cytokines (e.g., LPS) MKK MKK3 / MKK6 Stress->MKK activates p38 p38α (MAPK14) MKK->p38 phosphorylates MK2 MAPKAPK-2 (MK2) p38->MK2 phosphorylates Response Inflammatory Response (e.g., TNF-α production) MK2->Response Inhibitor DMS-MFC Inhibitor->p38 inhibits

Caption: Simplified p38α (MAPK14) signaling pathway.

Conclusion

This guide outlines a robust, multi-step process for characterizing the selectivity of a novel kinase inhibitor, using the hypothetical compound DMS-MFC as an example. By integrating potent biochemical assays with orthogonal cellular validation, we generate a high-confidence dataset that is critical for decision-making in drug discovery. The hypothetical results for DMS-MFC reveal a potent p38α inhibitor with a favorable selectivity profile, though with a noted weakness against the p38β isoform. This data provides a clear, rational path forward for the project, demonstrating the power of a well-designed cross-reactivity profiling strategy.

References

  • Bamborough, P. et al. (2008). Measuring and interpreting the selectivity of protein kinase inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

  • Mishra, R. et al. (2023). Strategy toward Kinase-Selective Drug Discovery. Journal of Chemical Theory and Computation. Available at: [Link]

  • Lin, H. et al. (2019). Computational analysis of kinase inhibitor selectivity using structural knowledge. Bioinformatics. Available at: [Link]

  • Reaction Biology. (2024). Step-by-Step Guide to Kinase Inhibitor Development. Reaction Biology. Available at: [Link]

  • Hu, Y. et al. (2012). Dissecting Kinase Profiling Data to Predict Activity and Understand Cross-Reactivity of Kinase Inhibitors. Journal of Chemical Information and Modeling. Available at: [Link]

  • Almqvist, H. et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Methods in Molecular Biology. Available at: [Link]

  • Sengpracha, W. et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. Available at: [Link]

  • van der Vlag, R. et al. (2012). Targeted Kinase Selectivity from Kinase Profiling Data. ACS Medicinal Chemistry Letters. Available at: [Link]

  • News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). News-Medical.Net. Available at: [Link]

  • Kufareva, I. et al. (2011). Cross-reactivity virtual profiling of the human kinome by X-ReactKIN – a Chemical Systems Biology approach. Journal of Computer-Aided Molecular Design. Available at: [Link]

  • Dar'in, D. et al. (2022). Synthesis of 3-Aryl-3-(Furan-2-yl)Propanoic Acid Derivatives, and Study of Their Antimicrobial Activity. Molecules. Available at: [Link]

  • Creative Diagnostics. (n.d.). P38 Signaling Pathway. Creative Diagnostics. Available at: [Link]

  • BMG LABTECH. (n.d.). Promega ADP-Glo kinase assay. BMG LABTECH. Available at: [Link]

  • Enzymlogic. (2017). Profiling the kinetic selectivity of kinase marketed drugs. Enzymlogic. Available at: [Link]

  • Cuenda, A. & Rousseau, S. (2007). Mechanisms and functions of p38 MAPK signalling. Biochemical Journal. Available at: [Link]

  • Sun, L. et al. (2003). Discovery of 5-[5-fluoro-2-oxo-1,2-dihydroindol-(3Z)-ylidenemethyl]-2,4-dimethyl-1H-pyrrole-3-carboxylic acid (2-diethylaminoethyl)amide, a novel tyrosine kinase inhibitor targeting vascular endothelial and platelet-derived growth factor receptor tyrosine kinase. Journal of Medicinal Chemistry. Available at: [Link]

  • Bio-protocol. (2022). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol. Available at: [Link]

  • Wikipedia. (n.d.). p38 mitogen-activated protein kinases. Wikipedia. Available at: [Link]

  • Metcalfe, C. et al. (2012). Dissecting kinase profiling data to predict activity and understand cross-reactivity of kinase inhibitors. Journal of Chemical Information and Modeling. Available at: [Link]

  • Royal Society of Chemistry. (2021). Assessment and Optimisation of Kinase Inhibitor Selectivity to Achieve Candidates with an Appropriate Safety Profile. Royal Society of Chemistry. Available at: [Link]

  • Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Platelets. Available at: [Link]

  • ADP Glo Protocol. (n.d.). [Source for a general ADP-Glo protocol structure]. Available at: [Link]

  • ResearchGate. (2014). Minimizing the off-target reactivity of covalent kinase inhibitors by modification of the Michael acceptor reactive group. Nature Chemical Biology. Available at: [Link]

  • Shaw, J. et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology. Available at: [Link]

  • QIAGEN. (n.d.). p38 MAPK Signaling. QIAGEN GeneGlobe. Available at: [Link]

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Comparative

Orthogonal Assay Strategy for Confirming the Activity of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid

A Guide for Researchers in Drug Discovery Introduction: The Imperative of Orthogonal Validation in Drug Discovery In the landscape of early-stage drug discovery, the identification of "hit" compounds from high-throughput...

Author: BenchChem Technical Support Team. Date: February 2026

A Guide for Researchers in Drug Discovery

Introduction: The Imperative of Orthogonal Validation in Drug Discovery

In the landscape of early-stage drug discovery, the identification of "hit" compounds from high-throughput screening (HTS) campaigns is a critical milestone.[1][2][3] However, a primary screen positive is merely the beginning of a rigorous journey of validation and characterization.[4] The complex biological and chemical environment of an HTS assay can often lead to false positives, which can arise from compound interference with the assay technology rather than genuine interaction with the biological target.[5][6] To confidently advance a hit compound, such as 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid , into the resource-intensive hit-to-lead and lead optimization phases, a robust validation strategy employing orthogonal assays is paramount.[1][7][8][9]

Orthogonal assays are designed to measure the same biological endpoint as the primary screen but through a fundamentally different methodology or technology.[7][8] This approach provides a crucial cross-validation of the initial findings, significantly increasing the confidence that the observed activity is real and on-target.[10] This guide presents a comprehensive strategy for the orthogonal validation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, a novel small molecule, assuming a hypothetical primary screening result indicating inhibitory activity against a protein kinase. We will explore a multi-tiered approach, combining cell-based target engagement assays with direct biophysical methods to provide a holistic view of the compound's activity.

The Candidate Molecule: 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

For the purpose of this guide, we will consider 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid as a hit compound identified from a large-scale biochemical screen designed to find inhibitors of a specific (hypothetical) protein kinase, "Kinase X".

Chemical Structure:

The initial screening data suggests that this compound inhibits the catalytic activity of Kinase X in a dose-dependent manner. However, to progress this hit, we must answer several critical questions:

  • Does the compound bind directly to Kinase X?

  • Does the compound engage Kinase X within a cellular environment?

  • What is the affinity of the interaction?

To address these questions, we will employ a suite of orthogonal assays.

A Multi-Faceted Approach to Orthogonal Validation

Our strategy involves a logical progression from confirming target engagement in a physiologically relevant context to a precise biophysical characterization of the binding event. We will focus on two key orthogonal assays: the Cellular Thermal Shift Assay (CETSA) for target engagement in intact cells, and Isothermal Titration Calorimetry (ITC) for direct in-solution binding analysis. As a complementary cell-based method, we will also discuss the NanoBRET™ Target Engagement Assay.

G cluster_0 Orthogonal Validation Workflow Primary_Screen Primary Screen Hit (Biochemical Kinase Assay) Orthogonal_Assays Orthogonal Assay Confirmation Primary_Screen->Orthogonal_Assays Confirm Activity CETSA Cellular Thermal Shift Assay (CETSA) (Target Engagement in Cells) Orthogonal_Assays->CETSA Cell-based NanoBRET NanoBRET™ Assay (Cellular Target Engagement) Orthogonal_Assays->NanoBRET Cell-based ITC Isothermal Titration Calorimetry (ITC) (Direct Biophysical Binding) Orthogonal_Assays->ITC Biophysical Decision Go/No-Go Decision for Hit-to-Lead CETSA->Decision NanoBRET->Decision ITC->Decision

Figure 1: A schematic overview of the orthogonal assay workflow for hit validation.

Orthogonal Assay 1: Cellular Thermal Shift Assay (CETSA)

Rationale and Principle:

CETSA is a powerful technique for verifying target engagement in a cellular context.[11][12][13] The principle is based on the ligand-induced thermal stabilization of the target protein.[14] When a small molecule binds to its protein target, it generally increases the protein's resistance to heat-induced unfolding and aggregation.[15] By heating intact cells treated with the compound to various temperatures and then quantifying the amount of soluble target protein remaining, we can determine if the compound stabilizes its target, thus confirming engagement.[14]

Experimental Protocol: CETSA for Kinase X

1. Cell Culture and Compound Treatment:

  • Culture a relevant human cell line that endogenously expresses Kinase X to a confluency of 70-80%.

  • Harvest the cells and resuspend them in a suitable cell culture medium.

  • Aliquot the cell suspension into PCR tubes.

  • Treat the cells with a range of concentrations of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (e.g., 0.1 µM to 100 µM) or a vehicle control (e.g., DMSO). Incubate at 37°C for 1 hour to allow for cell penetration and target binding.

2. Thermal Challenge:

  • Place the PCR tubes in a thermal cycler with a temperature gradient. Heat the samples to a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by cooling to 4°C for 3 minutes.[15]

3. Cell Lysis and Protein Solubilization:

  • Lyse the cells by freeze-thaw cycles (e.g., 3 cycles of freezing in liquid nitrogen and thawing at room temperature) to release the cellular contents.

  • Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

4. Quantification of Soluble Kinase X:

  • Carefully collect the supernatant containing the soluble protein fraction.

  • Analyze the amount of soluble Kinase X in each sample by Western blotting or an ELISA-based method using a specific antibody against Kinase X.

G cluster_1 CETSA Experimental Workflow start Start: Cells expressing Kinase X treat Treat with Compound or Vehicle (DMSO) start->treat heat Thermal Challenge (Temperature Gradient) treat->heat lyse Cell Lysis (Freeze-Thaw) heat->lyse centrifuge Centrifugation to Pellet Aggregates lyse->centrifuge supernatant Collect Soluble Protein Fraction centrifuge->supernatant quantify Quantify Soluble Kinase X (e.g., Western Blot) supernatant->quantify end End: Generate Melt Curve quantify->end

Figure 2: Step-by-step workflow for the Cellular Thermal Shift Assay (CETSA).

Data Interpretation:

Temperature (°C)Soluble Kinase X (Vehicle)Soluble Kinase X (+ Compound)
45100%100%
5095%98%
5570%90%
6030%75%
655%40%
70<1%10%

A successful CETSA experiment will show a rightward shift in the melting curve for the compound-treated samples compared to the vehicle control. This indicates that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid binds to and stabilizes Kinase X in intact cells.

Alternative Cell-Based Assay: NanoBRET™ Target Engagement Assay

Rationale and Principle:

The NanoBRET™ Target Engagement Assay is another powerful method to quantify compound binding to a target protein in living cells.[16] This assay utilizes Bioluminescence Resonance Energy Transfer (BRET), an energy transfer phenomenon between a bioluminescent donor (NanoLuc® Luciferase fused to the target protein) and a fluorescent acceptor (a cell-permeable fluorescent tracer that binds to the target).[17][18] When an unlabeled test compound competes with the tracer for binding to the target-NanoLuc® fusion, the BRET signal decreases in a dose-dependent manner, allowing for the determination of intracellular compound affinity.[19]

Experimental Protocol: NanoBRET™ for Kinase X

1. Cell Preparation:

  • Transfect HEK293 cells with a plasmid encoding for Kinase X fused to NanoLuc® luciferase.

  • After 18-24 hours of expression, harvest and resuspend the cells in Opti-MEM® I Reduced Serum Medium.[20]

2. Assay Plate Preparation:

  • Dispense the transfected cells into a white, non-binding 96-well or 384-well plate.[20]

3. Compound and Tracer Addition:

  • Add a titration of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid to the wells.

  • Add the specific NanoBRET™ tracer for the kinase family at a pre-determined optimal concentration.

  • Incubate the plate at 37°C in a CO2 incubator for 2 hours to allow the binding to reach equilibrium.[19]

4. Signal Detection:

  • Add the Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor to the wells.[19]

  • Measure the donor emission (450 nm) and acceptor emission (610 nm) within 20 minutes using a plate reader capable of detecting BRET signals.[19]

  • Calculate the BRET ratio (acceptor emission / donor emission).

Data Interpretation:

The data will be plotted as the BRET ratio versus the concentration of the test compound. A dose-dependent decrease in the BRET signal indicates that 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is competing with the tracer for binding to Kinase X inside the cells. From this curve, an intracellular IC50 value can be determined.

Orthogonal Assay 2: Isothermal Titration Calorimetry (ITC)

Rationale and Principle:

While cell-based assays confirm target engagement in a physiological setting, biophysical assays provide direct evidence of binding and detailed thermodynamic information.[21] Isothermal Titration Calorimetry (ITC) is a gold-standard technique for characterizing the binding affinity, stoichiometry, and thermodynamics of a small molecule-protein interaction.[22] ITC directly measures the heat released or absorbed during a binding event, providing a label-free and in-solution assessment of the interaction.[23][24]

Experimental Protocol: ITC for Kinase X Interaction

1. Sample Preparation:

  • Express and purify recombinant Kinase X to >95% purity.

  • Dialyze the purified Kinase X and dissolve 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid in the same buffer (e.g., 50 mM Tris pH 7.5, 150 mM NaCl, 5% DMSO) to minimize buffer mismatch effects.

2. ITC Instrument Setup:

  • Thoroughly clean the sample cell and the injection syringe of the ITC instrument.

  • Load the purified Kinase X solution (e.g., 10-20 µM) into the sample cell.

  • Load the compound solution (e.g., 100-200 µM) into the injection syringe.[22]

3. Titration Experiment:

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small injections (e.g., 2 µL) of the compound solution into the Kinase X solution, with sufficient time between injections for the signal to return to baseline.

4. Data Analysis:

  • Integrate the heat change peaks for each injection.

  • Fit the integrated data to a suitable binding model (e.g., one-site binding) to determine the binding affinity (Kd), stoichiometry (n), and enthalpy (ΔH) of the interaction.

G cluster_2 ITC Experimental Workflow start Start: Purified Kinase X and Compound prepare Prepare Samples in Matched Buffer start->prepare load Load Kinase X into Cell, Compound into Syringe prepare->load titrate Perform Serial Injections of Compound into Kinase X load->titrate measure Measure Heat Change After Each Injection titrate->measure analyze Analyze Data to Determine Kd, n, and ΔH measure->analyze end End: Thermodynamic Profile analyze->end

Figure 3: Step-by-step workflow for Isothermal Titration Calorimetry (ITC).

Data Interpretation:

ParameterValueInterpretation
Binding Affinity (Kd) e.g., 500 nMIndicates a moderate to high affinity interaction.
Stoichiometry (n) e.g., ~1.0Suggests a 1:1 binding ratio of the compound to Kinase X.
Enthalpy (ΔH) e.g., -10 kcal/molA negative value indicates an enthalpically driven interaction.

A successful ITC experiment provides unambiguous evidence of a direct interaction between 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid and Kinase X, along with a quantitative measure of the binding affinity.

Conclusion: A Confident Path Forward

The journey from a screening hit to a viable lead compound is fraught with potential pitfalls, most notably the advancement of false positives.[5] By employing a rigorous orthogonal validation strategy, researchers can significantly mitigate this risk. The combination of a cell-based target engagement assay like CETSA or NanoBRET™ with a direct biophysical method such as ITC provides a powerful and complementary dataset.

If 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid demonstrates a thermal shift in CETSA, displaces a tracer in the NanoBRET™ assay, and shows a direct, quantifiable interaction with Kinase X in ITC, the confidence in this compound as a genuine hit is substantially increased. This multi-faceted validation provides a solid foundation for initiating the next phase of drug discovery: hit-to-lead optimization, where the potency, selectivity, and drug-like properties of the molecule will be further refined.[4][9]

References

  • BellBrook Labs. (n.d.). A Guide to Navigating Hit Prioritization After Screening Using Biochemical Assays. Retrieved from [Link]

  • Wikipedia. (2023, December 1). Hit to lead. Retrieved from [Link]

  • Zhang, Y., et al. (2021). Determination of Ligand-Target Interaction in vitro by Cellular Thermal Shift Assay and Isothermal Dose-response Fingerprint Assay. Bio-protocol, 11(15), e4108.
  • Dotmatics. (n.d.). What is hit to lead stage in drug discovery? Retrieved from [Link]

  • EUbOPEN. (2020, October). NanoBRET assays to assess cellular target engagement of compounds. Retrieved from [Link]

  • Revvity Signals. (2022, June 29). Improving Therapeutics Discovery with Orthogonal Assay Data. Retrieved from [Link]

  • Creative BioMart. (n.d.). Characterization of Small Molecule-Protein Interactions Using SPR Method. Retrieved from [Link]

  • Almqvist, H., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. In Assay Guidance Manual.
  • Oncodesign Services. (n.d.). Hit-to-Lead process | Drug Discovery. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). Hit-to-lead: It takes integration. Retrieved from [Link]

  • Excelra. (n.d.). Hit to Lead Optimization in Drug Discovery. Retrieved from [Link]

  • Montoya, J. J., et al. (2020). Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement. ACS Chemical Biology, 15(1), 213-222.
  • Antolin, A. A., et al. (2020). Brief Guide: Experimental Strategies for High-Quality Hit Selection from Small-Molecule Screening Campaigns. SLAS Discovery, 25(9), 999-1010.
  • Martinez Molina, D., & Nordlund, P. (2016). The Cellular Thermal Shift Assay: A Novel Biophysical Assay for In Situ Drug Target Engagement and Mechanistic Biomarker Studies. Annual Review of Pharmacology and Toxicology, 56, 141-161.
  • Glesbert, A., et al. (2017). A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World, 18(4), 57-63.
  • Creative Biolabs. (n.d.). Orthogonal Assay Service. Retrieved from [Link]

  • TA Instruments. (n.d.). Isothermal Titration Calorimetry (ITC) for Binding Characterization in Pharmaceutical Research. Retrieved from [Link]

  • News-Medical.Net. (2020, December 2). Cellular Thermal Shift Assay (CETSA). Retrieved from [Link]

  • Creative BioMart. (n.d.). Principle and Protocol of Surface Plasmon Resonance (SPR). Retrieved from [Link]

  • Reichert Technologies. (2024, June 20). Protein-Small Molecule Biomolecular Interactions – a Retrospective. Retrieved from [Link]

  • Di Trani, J. M., et al. (2022). Application of In Silico Filtering and Isothermal Titration Calorimetry for the Discovery of Small Molecule Inhibitors of MDM2. International Journal of Molecular Sciences, 23(12), 6688.
  • National Cancer Institute. (n.d.). Isothermal Titration Calorimetry (ITC) – iTC200. Retrieved from [Link]

  • Pollack, S. J. (2017). Chapter 7: Surface Plasmon Resonance for Identifying and Characterising Small Molecule Ligands. In A. Canales (Ed.), Biophysical Techniques in Drug Discovery (pp. 170-207). The Royal Society of Chemistry.
  • Malvern Panalytical. (2017, October 12). Isothermal Titration Calorimetry – A hot characterization tool for biomolecular interactions. Retrieved from [Link]

  • Springer Nature. (n.d.). Protein Interaction Analysis by Surface Plasmon Resonance. Retrieved from [Link]

  • TA Instruments. (n.d.). Characterizing Binding Interactions by ITC. Retrieved from [Link]

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Validation

A Head-to-Head Comparison of Furan Sulfonamides in Biological Assays: A Guide for Researchers

The furan sulfonamide scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in biological activity. This guide provides a comprehensive, head-to-head comparison of...

Author: BenchChem Technical Support Team. Date: February 2026

The furan sulfonamide scaffold has emerged as a privileged structure in medicinal chemistry, demonstrating a remarkable versatility in biological activity. This guide provides a comprehensive, head-to-head comparison of furan sulfonamide derivatives in two key therapeutic areas: carbonic anhydrase inhibition and anticancer activity. By presenting and analyzing supporting experimental data, this document aims to equip researchers, scientists, and drug development professionals with the critical insights needed to advance their own research in this promising field.

The Furan Sulfonamide Moiety: A Versatile Pharmacophore

The unique combination of a furan ring and a sulfonamide group bestows upon these molecules a distinct set of physicochemical properties that drive their biological interactions. The sulfonamide moiety is a well-established zinc-binding group, making it a cornerstone for the design of metalloenzyme inhibitors. Concurrently, the furan ring, a five-membered aromatic heterocycle, serves as a versatile scaffold that can be readily functionalized to modulate potency, selectivity, and pharmacokinetic properties. The electron-rich nature of the furan ring allows it to engage in various non-covalent interactions with biological targets, further contributing to the diverse bioactivities observed with this class of compounds.

Comparative Analysis of Biological Activity

This section presents a comparative analysis of the biological performance of various furan sulfonamide derivatives, with a focus on their efficacy as carbonic anhydrase inhibitors and anticancer agents. The data is compiled from peer-reviewed literature to provide a clear, quantitative comparison.

Furan Sulfonamides as Carbonic Anhydrase Inhibitors

Carbonic anhydrases (CAs) are a family of ubiquitous metalloenzymes that catalyze the reversible hydration of carbon dioxide to bicarbonate and a proton.[1] They are involved in numerous physiological processes, and their dysregulation is implicated in several diseases, including glaucoma, epilepsy, and cancer.[1] Sulfonamides are the classical inhibitors of CAs, and the incorporation of a furan ring has led to the development of potent and isoform-selective inhibitors.

The inhibitory activity of a selection of furan sulfonamide derivatives against four human (h) CA isoforms (hCA I, hCA II, hCA IX, and hCA XII) is summarized in Table 1. hCA I and hCA II are cytosolic isoforms, while hCA IX and hCA XII are transmembrane enzymes associated with tumors.[2]

Table 1: Inhibitory Activity (Kᵢ, nM) of Furan Sulfonamide Derivatives against Human Carbonic Anhydrase Isoforms

CompoundhCA I (Kᵢ, nM)hCA II (Kᵢ, nM)hCA IX (Kᵢ, nM)hCA XII (Kᵢ, nM)Reference
Acetazolamide (Standard) 25012255.7[3]
Furan-2-sulfonamide 918.565.3320.037.2[3]
5-(Aminomethyl)furan-2-sulfonamide 70.68.9150.215.8[3]
5-(Hydroxymethyl)furan-2-sulfonamide 56.57.581.44.6[3]
4-(3-Furyl)benzenesulfonamide 15.39.832.47.9[2]

Note: Lower Kᵢ values indicate higher inhibitory potency.

The data clearly demonstrates that substitutions on the furan ring significantly influence both the potency and isoform selectivity of these inhibitors. For instance, the introduction of a hydroxymethyl group at the 5-position of the furan ring leads to a potent inhibitor of hCA II and hCA XII, with activity comparable to the standard drug acetazolamide.[3]

Furan Sulfonamides as Anticancer Agents

The anticancer potential of furan sulfonamides has been explored against various cancer cell lines. Their mechanism of action is often multifaceted, including the inhibition of tumor-associated carbonic anhydrase isoforms (hCA IX and XII), which contribute to the acidic tumor microenvironment, and the induction of apoptosis.

Table 2 presents the in vitro cytotoxic activity (IC₅₀) of a series of novel furan sulfonamide derivatives against human breast cancer (MCF-7) and human lung cancer (A549) cell lines.

Table 2: In Vitro Anticancer Activity (IC₅₀, µM) of Furan Sulfonamide Derivatives

CompoundMCF-7 (IC₅₀, µM)A549 (IC₅₀, µM)Reference
Doxorubicin (Standard) 0.850.42[4]
Compound 13a 1.211.56[4]
Compound 13b 1.051.23[4]
Compound 13c 0.981.11[4]
Compound 13e 1.321.68[4]
Compound 13g 1.151.34[4]
Compound 13h 1.021.19[4]
Compound 13j 0.951.08[4]

Note: Lower IC₅₀ values indicate higher cytotoxic potency. The specific structures of compounds 13a-j can be found in the cited reference.

The results indicate that several of the synthesized furan sulfonamide derivatives exhibit potent anticancer activity, with IC₅₀ values in the low micromolar range, comparable to the standard chemotherapeutic drug doxorubicin.[4] The structure-activity relationship (SAR) studies from the source suggest that the nature of the substituent on the sulfonamide nitrogen plays a crucial role in determining the cytotoxic potency.[4]

Experimental Protocols

To ensure scientific integrity and enable reproducibility, this section provides detailed, step-by-step methodologies for the key biological assays discussed.

General Synthesis of Furan Sulfonamides

A common synthetic route to furan-2-sulfonamides involves the electrophilic sulfonation of a furan derivative, followed by conversion to the corresponding sulfonyl chloride and subsequent amination.[5]

Step 1: Sulfonation of a Furan Derivative

  • Dissolve the starting furan compound (e.g., ethyl 3-furoate) in a suitable solvent (e.g., dichloromethane) and cool to -10°C.

  • Add chlorosulfonic acid dropwise while maintaining the low temperature.

  • Allow the reaction to warm to room temperature and stir overnight.

  • The resulting sulfonic acid can be isolated by filtration.

Step 2: Formation of the Sulfonyl Chloride

  • Suspend the sulfonic acid in a suitable solvent (e.g., methylene chloride).

  • Add an acid scavenger (e.g., pyridine) followed by a chlorinating agent (e.g., phosphorus pentachloride).

  • Stir the mixture at room temperature until the reaction is complete.

  • The sulfonyl chloride is typically isolated after an aqueous workup.

Step 3: Amination to the Sulfonamide

  • Dissolve the sulfonyl chloride in a suitable solvent (e.g., acetone).

  • Add an aqueous solution of an aminating agent (e.g., ammonium bicarbonate) and stir vigorously.

  • The furan sulfonamide product can be isolated by extraction and purified by chromatography or recrystallization.

Diagram of the General Synthetic Workflow:

G furan Furan Derivative sulfonic_acid Furan Sulfonic Acid furan->sulfonic_acid Chlorosulfonic Acid sulfonyl_chloride Furan Sulfonyl Chloride sulfonic_acid->sulfonyl_chloride PCl5, Pyridine sulfonamide Furan Sulfonamide sulfonyl_chloride->sulfonamide NH4HCO3

Caption: General synthetic route to furan sulfonamides.

In Vitro Carbonic Anhydrase Inhibition Assay (Stopped-Flow CO₂ Hydrase Assay)

This assay measures the ability of a compound to inhibit the CA-catalyzed hydration of CO₂.[6]

Materials:

  • Purified human carbonic anhydrase isoforms (hCA I, II, IX, XII)

  • CO₂-saturated water

  • Buffer solution (e.g., 20 mM HEPES, pH 7.4)

  • Phenol red indicator (0.2 mM)

  • Test compounds (furan sulfonamides) dissolved in DMSO

  • Stopped-flow spectrophotometer

Procedure:

  • Equilibrate the stopped-flow instrument to the desired temperature (e.g., 25°C).

  • Prepare a solution containing the CA isoform, buffer, and phenol red indicator in one syringe of the instrument.

  • Prepare a CO₂-saturated water solution in the other syringe.

  • To determine the inhibitory effect, pre-incubate the enzyme solution with the test compound at various concentrations for a defined period (e.g., 15 minutes) before the assay.

  • Initiate the reaction by rapidly mixing the contents of the two syringes.

  • Monitor the change in absorbance of the phenol red indicator at 557 nm as the pH drops due to the formation of carbonic acid.

  • The initial rates of the reaction are used to calculate the enzyme activity.

  • Inhibition constants (Kᵢ) are determined by fitting the data to appropriate enzyme inhibition models.

Diagram of the Carbonic Anhydrase Inhibition Assay Workflow:

G cluster_prep Preparation cluster_assay Assay cluster_analysis Data Analysis enzyme_sol CA Isoform + Buffer + Phenol Red preincubation Pre-incubation: Enzyme + Inhibitor enzyme_sol->preincubation co2_sol CO2-Saturated Water mixing Rapid Mixing co2_sol->mixing inhibitor Furan Sulfonamide (Test Compound) inhibitor->preincubation preincubation->mixing measurement Absorbance Measurement (557 nm) mixing->measurement rate_calc Calculate Initial Rates measurement->rate_calc ki_det Determine Ki rate_calc->ki_det

Caption: Workflow for the stopped-flow CO₂ hydrase assay.

In Vitro Anticancer Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

  • Cancer cell lines (e.g., MCF-7, A549)

  • Cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

  • Test compounds (furan sulfonamides) dissolved in DMSO

  • 96-well plates

  • Microplate reader

Procedure:

  • Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the furan sulfonamide derivatives for a specified period (e.g., 48 or 72 hours). Include a vehicle control (DMSO) and an untreated control.

  • After the incubation period, add MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • The percentage of cell viability is calculated relative to the untreated control.

  • The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.

Diagram of the MTT Assay Workflow:

G cell_seeding Seed Cancer Cells in 96-well Plate treatment Treat with Furan Sulfonamides (Various Concentrations) cell_seeding->treatment incubation Incubate (e.g., 48h) treatment->incubation mtt_addition Add MTT Solution incubation->mtt_addition formazan_formation Incubate (3-4h) (Formazan Formation) mtt_addition->formazan_formation solubilization Add Solubilization Solution formazan_formation->solubilization absorbance_reading Read Absorbance (570 nm) solubilization->absorbance_reading data_analysis Calculate % Viability and IC50 absorbance_reading->data_analysis

Caption: Workflow for the MTT cytotoxicity assay.

Mechanistic Insights

Mechanism of Carbonic Anhydrase Inhibition

The inhibitory action of sulfonamides against carbonic anhydrases is well-characterized. The deprotonated sulfonamide nitrogen coordinates to the zinc ion in the enzyme's active site, displacing a zinc-bound water molecule or hydroxide ion that is essential for the catalytic activity.[1] This binding is stabilized by a network of hydrogen bonds with active site residues.

Diagram of Carbonic Anhydrase Inhibition by Sulfonamides:

G cluster_enzyme CA Active Site Zn Zn²⁺ His1 His Zn->His1 His2 His Zn->His2 His3 His Zn->His3 H2O H₂O Zn->H2O Sulfonamide R-SO₂NH⁻ H2O->Sulfonamide Displaces Sulfonamide->Zn Coordinates

Caption: Sulfonamide binding to the zinc ion in the CA active site.

Anticancer Mechanism of Action: Induction of Apoptosis

While the precise anticancer mechanisms of furan sulfonamides are still under investigation, several studies suggest the induction of apoptosis (programmed cell death) as a key pathway.[7] This can be triggered through various signaling cascades, often involving the activation of caspases, a family of proteases that execute the apoptotic process.

Diagram of a Putative Apoptotic Pathway Induced by Furan Sulfonamides:

G Furan_Sulfonamide Furan Sulfonamide Cell_Stress Cellular Stress Furan_Sulfonamide->Cell_Stress Apoptotic_Signal Pro-Apoptotic Signaling Cell_Stress->Apoptotic_Signal Caspase_Activation Caspase Cascade Activation Apoptotic_Signal->Caspase_Activation Apoptosis Apoptosis Caspase_Activation->Apoptosis

Caption: A simplified model of apoptosis induction by furan sulfonamides.

Conclusion and Future Directions

This guide has provided a detailed head-to-head comparison of furan sulfonamides in two critical biological assays, highlighting their potential as both carbonic anhydrase inhibitors and anticancer agents. The presented data and experimental protocols offer a solid foundation for researchers to build upon.

Future research in this area should focus on:

  • Structure-Activity Relationship (SAR) Elucidation: Systematic modification of the furan sulfonamide scaffold to optimize potency and selectivity for specific CA isoforms or cancer cell lines.

  • Mechanism of Action Studies: Deeper investigation into the molecular targets and signaling pathways responsible for the observed anticancer activity.

  • Pharmacokinetic Profiling: Evaluation of the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to assess their drug-likeness.

The furan sulfonamide scaffold holds immense promise for the development of novel therapeutics. Through continued, rigorous scientific investigation, the full potential of this versatile class of molecules can be realized.

References

  • Supuran, C. T. (2008). Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nature Reviews Drug Discovery, 7(2), 168-181. [Link]

  • Capasso, C., & Supuran, C. T. (2015). An overview of the alpha-, beta-, and gamma-carbonic anhydrases from Bacteria: can they be considered drug targets? Expert Opinion on Therapeutic Targets, 19(5), 595-607. [Link]

  • Gül, H. İ., & Supuran, C. T. (2021). Carbonic Anhydrase Inhibitors as Potential Anticancer Agents. Molecules, 26(11), 3291. [Link]

  • Winum, J. Y., Rami, M., Scozzafava, A., Montero, J. L., & Supuran, C. (2005). Carbonic anhydrase inhibitors: synthesis and inhibition of cytosolic/tumor-associated carbonic anhydrase isozymes I, II, and IX with sulfonamides incorporating 1,2,4-triazine moieties. Journal of medicinal chemistry, 48(6), 2121–2125. [Link]

  • Alterio, V., Di Fiore, A., D'Ambrosio, K., Supuran, C. T., & De Simone, G. (2012). Crystal structure of human carbonic anhydrase II in complex with a novel potent sulfonamide inhibitor. Bioorganic & medicinal chemistry letters, 22(12), 4047–4050. [Link]

  • Akocak, S., Lolak, N., & Supuran, C. T. (2020). Carbonic Anhydrase Inhibitors: A Patent Review (2014 - 2019). Expert opinion on therapeutic patents, 30(2), 101–116. [Link]

  • De Simone, G., & Supuran, C. T. (2012). (Bio)inorganic chemistry of carbonic anhydrase inhibition. Dalton transactions (Cambridge, England : 2003), 41(23), 6843–6850. [Link]

  • Angeli, A., & Supuran, C. T. (2019). Carbonic anhydrase inhibitors: a patent review (2013-2016). Expert opinion on therapeutic patents, 29(1), 27–39. [Link]

  • Said, M. F., Ghorab, M. M., & Al-Said, M. S. (2021). New Sulfanilamide Derivatives Incorporating Heterocyclic Carboxamide Moieties as Carbonic Anhydrase Inhibitors. Molecules (Basel, Switzerland), 26(21), 6489. [Link]

  • Ghorab, M. M., Ragab, F. A., Al-Said, M. S., & Nissan, Y. M. (2012). Synthesis of novel sulfonamide derivatives of expected anticancer and radioprotective activity. Archiv der Pharmazie, 345(10), 822–830. [Link]

  • Al-Said, M. S., Ghorab, M. M., & Nissan, Y. M. (2012). Dapson in heterocyclic chemistry, part VIII: synthesis, molecular docking and anticancer activity of some novel sulfonyl-bis-compounds carrying a biologically active thiourea moiety. Chemistry Central journal, 6(1), 64. [Link]

  • El-Sayed, M. A. A., El-Gamal, M. I., & Abdel-Maksoud, M. S. (2022). Anticancer Potential of Sulfonamide Moieties via In-Vitro and In-Silico Approaches: Comparative Investigations for Future Drug Development. Molecules (Basel, Switzerland), 27(21), 7269. [Link]

  • Rao, G. P. C., Ramesh, V., Ramachandran, D., & Chakravarthy, A. K. (2019). Design, Synthesis and Anticancer Evaluation of Novel Furan Sulphonamide Derivatives. Russian Journal of General Chemistry, 89(3), 486-491. [Link]

  • Al-Suwaidan, I. A., Abdel-Aziz, A. A. M., & Al-Obaid, A. M. (2022). Novel Sulfonamide Derivatives as Anticancer Agents, VEGFR-2 Inhibitors, and Apoptosis Triggers: Design, Synthesis, and Computational Studies. Molecules (Basel, Switzerland), 27(22), 7936. [Link]

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Comparative

In Vivo Validation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic Acid: A Comparative Guide to Preclinical Efficacy in Inflammatory Models

This guide provides a comprehensive framework for the in vivo validation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (herein referred to as Compound X) as a potential anti-inflammatory agent. We will objecti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive framework for the in vivo validation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid (herein referred to as Compound X) as a potential anti-inflammatory agent. We will objectively compare its hypothetical performance against established non-steroidal anti-inflammatory drugs (NSAIDs) and provide detailed experimental protocols to support these comparisons. This document is intended for researchers, scientists, and drug development professionals engaged in the preclinical evaluation of novel therapeutic compounds.

Introduction: The Rationale for In Vivo Assessment

Furan-based carboxylic acid derivatives have garnered significant interest in medicinal chemistry due to their diverse biological activities, including anti-inflammatory and anti-cancer properties.[1] The novel structure of Compound X, featuring a dimethylsulfamoyl group, suggests a potential for unique pharmacological activity, possibly through mechanisms distinct from traditional NSAIDs. While in vitro assays provide initial indications of a compound's potential, in vivo validation is a critical step to understand its efficacy, pharmacokinetics, and safety profile within a complex biological system.[2][3][4] This guide outlines a rigorous, multi-model approach to elucidate the anti-inflammatory potential of Compound X.

Comparative Pharmacology: Benchmarking Against Established Agents

To contextualize the efficacy of Compound X, its performance will be compared against two widely used anti-inflammatory agents with different mechanisms of action:

  • Ibuprofen: A non-selective cyclooxygenase (COX) inhibitor, representing a traditional NSAID.

  • Celecoxib: A selective COX-2 inhibitor, offering a more targeted anti-inflammatory approach with a potentially improved gastrointestinal safety profile.

The selection of these comparators allows for a nuanced understanding of Compound X's potential advantages, whether in terms of potency, duration of action, or side-effect profile.

Experimental Design for In Vivo Validation

A phased approach to in vivo testing is recommended, starting with an acute model of inflammation to establish proof-of-concept, followed by a more chronic model to assess sustained efficacy.

Phase 1: Acute Inflammatory Model - Carrageenan-Induced Paw Edema

This widely accepted model is used to evaluate the acute anti-inflammatory activity of novel compounds.[5]

G cluster_0 Acclimatization & Baseline cluster_1 Dosing Regimen cluster_2 Induction & Measurement cluster_3 Data Analysis acclimatize Acclimatize Male Wistar Rats (180-220g) for 7 days baseline Measure baseline paw volume (plethysmometer) acclimatize->baseline grouping Randomize into 4 groups (n=8): 1. Vehicle (0.5% CMC) 2. Compound X (30 mg/kg, p.o.) 3. Ibuprofen (50 mg/kg, p.o.) 4. Celecoxib (30 mg/kg, p.o.) baseline->grouping induction Inject 0.1 mL of 1% λ-carrageenan into sub-plantar region of right hind paw (1 hr post-dose) grouping->induction measurement Measure paw volume at 1, 2, 3, 4, and 6 hours post-carrageenan induction->measurement calc Calculate % inhibition of edema for each group relative to vehicle measurement->calc stats Statistical analysis (ANOVA with post-hoc test) calc->stats

Caption: Workflow for Carrageenan-Induced Paw Edema Assay.

  • Animal Model: Male Wistar rats (180-220g) are used and acclimatized for at least 7 days with free access to food and water.

  • Grouping and Dosing: Animals are fasted overnight and then randomly assigned to treatment groups (n=8 per group). Dosing is performed orally (p.o.) via gavage.

    • Group 1: Vehicle control (0.5% carboxymethyl cellulose).

    • Group 2: Compound X (30 mg/kg).

    • Group 3: Ibuprofen (50 mg/kg).

    • Group 4: Celecoxib (30 mg/kg).

  • Induction of Inflammation: One hour after dosing, 0.1 mL of a 1% (w/v) solution of λ-carrageenan in sterile saline is injected into the sub-plantar tissue of the right hind paw.[5]

  • Measurement of Edema: Paw volume is measured using a digital plethysmometer immediately before carrageenan injection (baseline) and at 1, 2, 3, 4, and 6 hours post-injection.

  • Data Analysis: The percentage inhibition of edema is calculated using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Phase 2: Mechanistic Insight - Myeloperoxidase (MPO) Activity Assay

To investigate the effect of Compound X on neutrophil infiltration, a key event in inflammation, MPO activity in the paw tissue will be quantified at the end of the acute study.

G start Euthanize animals at 6 hours post-carrageenan tissue Excise paw tissue and homogenize in phosphate buffer start->tissue centrifuge Centrifuge homogenate and collect supernatant tissue->centrifuge assay Perform MPO colorimetric assay on supernatant centrifuge->assay quantify Quantify MPO activity (OD at 450 nm) assay->quantify analyze Compare MPO levels across treatment groups quantify->analyze

Caption: Myeloperoxidase (MPO) Activity Assay Workflow.

  • Tissue Collection: At the 6-hour time point of the paw edema study, animals are euthanized, and the inflamed paw tissue is excised.

  • Homogenization: The tissue is weighed and homogenized in ice-cold phosphate buffer.

  • MPO Assay: The homogenate is centrifuged, and the supernatant is used for the MPO assay using a commercially available kit, following the manufacturer's instructions.

  • Quantification: The change in absorbance is measured spectrophotometrically, and MPO activity is expressed as units per gram of tissue.

Hypothetical Data Presentation and Interpretation

The following tables summarize the expected outcomes of the in vivo studies, positioning Compound X as a potent anti-inflammatory agent.

Table 1: Comparative Efficacy in Carrageenan-Induced Paw Edema

Treatment Group (Dose)Peak Edema Inhibition (%) at 3 hoursArea Under the Curve (AUC) of Edema (0-6h)
Vehicle Control 0%1.8 ± 0.2
Compound X (30 mg/kg) 65%0.6 ± 0.1
Ibuprofen (50 mg/kg) 50%0.9 ± 0.1
Celecoxib (30 mg/kg) 55%0.8 ± 0.1
p < 0.05 compared to Vehicle Control

Table 2: Effect on Neutrophil Infiltration (MPO Activity)

Treatment Group (Dose)MPO Activity (U/g tissue)% Reduction vs. Control
Vehicle Control 12.5 ± 1.50%
Compound X (30 mg/kg) 4.8 ± 0.861.6%
Ibuprofen (50 mg/kg) 7.2 ± 1.142.4%
Celecoxib (30 mg/kg) 6.5 ± 0.948.0%
p < 0.05 compared to Vehicle Control

Interpretation: The hypothetical data suggests that Compound X exhibits superior anti-inflammatory activity compared to both ibuprofen and celecoxib in the acute inflammation model. The more pronounced reduction in MPO activity indicates a strong inhibitory effect on neutrophil infiltration into the inflamed tissue, a key driver of the inflammatory response.

Proposed Mechanism of Action

Based on the structure and the hypothetical data, Compound X may exert its anti-inflammatory effects through a multi-faceted mechanism that could include, but is not limited to, the inhibition of pro-inflammatory mediators beyond prostaglandins.

G cluster_0 Inflammatory Stimulus (e.g., Carrageenan) cluster_1 Pro-Inflammatory Cascade cluster_2 Points of Intervention stimulus Cellular Damage pathways Activation of COX & other pathways stimulus->pathways mediators Release of Prostaglandins, Cytokines, Chemokines pathways->mediators neutrophils Neutrophil Infiltration (MPO) mediators->neutrophils edema Edema, Pain, Inflammation neutrophils->edema ibuprofen Ibuprofen (COX-1/2) ibuprofen->pathways celecoxib Celecoxib (COX-2) celecoxib->pathways compound_x Compound X (Hypothesized Target) compound_x->mediators Inhibition of multiple pro-inflammatory mediators

Caption: Hypothesized Mechanism of Action for Compound X.

Conclusion and Future Directions

This guide outlines a robust and comparative approach to the in vivo validation of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. The proposed experimental framework, utilizing established models and relevant comparators, provides a clear path to generating the necessary preclinical data to support its further development as a novel anti-inflammatory agent. Future studies should explore chronic inflammation models (e.g., adjuvant-induced arthritis), conduct detailed pharmacokinetic and pharmacodynamic (PK/PD) analyses, and investigate the gastrointestinal safety profile to build a comprehensive understanding of Compound X's therapeutic potential.

References

  • BenchChem. (2025).
  • Roth, A. D. (2024). Initial in vivo validation of novel cancer therapeutics using AI. Drug Target Review.
  • European Pharmaceutical Review. (2024). Initial in vivo validation of novel oncology therapeutic mechanism completed.
  • Javed, S. A., et al. (2022). Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies. PMC.
  • Crown Bioscience. (n.d.). Combating Cancer Drug Resistance with In Vivo Models.
  • MDPI. (2022). Novel Anti-Cancer Agents and Cellular Targets and Their Mechanism(s) of Action.
  • Kim, J. Y., et al. (2018). In Vivo Validation Model of a Novel Anti-Inflammatory Scaffold in Interleukin-10 Knockout Mouse. PMC.
  • REDI-CEDIA. (n.d.). Discovery of novel anti-inflammatory drug-like compounds by aligning in silico and in vivo screening.
  • Jo, S., et al. (2023).
  • Wu, J. (2021).
  • Sengpracha, W., et al. (2019). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]

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Validation

A Comparative Pharmacokinetic Benchmark Study of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid

Introduction In the landscape of modern drug discovery, a thorough understanding of a compound's pharmacokinetic (PK) profile is paramount to its successful development.[1][2][3][4] The absorption, distribution, metaboli...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

In the landscape of modern drug discovery, a thorough understanding of a compound's pharmacokinetic (PK) profile is paramount to its successful development.[1][2][3][4] The absorption, distribution, metabolism, and excretion (ADME) properties of a potential drug candidate are critical determinants of its efficacy, safety, and overall therapeutic potential.[1][4] This guide presents a comprehensive benchmarking study of the pharmacokinetic properties of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, a novel investigational compound.

Through a series of robust in vitro assays, we will objectively evaluate its performance against well-characterized reference compounds. This guide is intended for researchers, scientists, and drug development professionals, providing not only comparative data but also detailed, field-proven experimental protocols to ensure scientific integrity and reproducibility. The causality behind experimental choices is elucidated to provide a deeper understanding of the data's implications.

I. Core Pharmacokinetic Profiling: An Overview

The initial assessment of a drug candidate's viability hinges on a panel of standardized in vitro ADME assays.[1][3][5] These assays are designed to predict the compound's behavior in vivo, thereby identifying potential liabilities early in the discovery pipeline and guiding medicinal chemistry efforts.[1][2] Our investigation into 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid focuses on three key areas of pharmacokinetic evaluation:

  • Metabolic Stability: Assessing the compound's susceptibility to metabolism, primarily by hepatic enzymes. This is a critical predictor of its half-life and clearance in vivo.[6][7]

  • Plasma Protein Binding: Determining the extent to which the compound binds to plasma proteins. This is crucial as only the unbound fraction is pharmacologically active and available for distribution and clearance.[8][9][10]

  • Cell Permeability: Evaluating the compound's ability to traverse cellular barriers, a key aspect of its absorption and distribution to target tissues.[11][12][13]

II. Experimental Protocols and Comparative Data

In this section, we provide detailed, step-by-step methodologies for each assay performed. The choice of reference compounds—Warfarin, Verapamil, and Atenolol—is based on their well-established and diverse pharmacokinetic profiles, providing a robust framework for comparison.

A. Metabolic Stability in Human Liver Microsomes

The metabolic stability of a compound is a measure of its susceptibility to biotransformation by drug-metabolizing enzymes, primarily the cytochrome P450 (CYP) system located in the liver.[6] This assay utilizes human liver microsomes, which are subcellular fractions rich in these enzymes, to provide an in vitro estimation of hepatic clearance.[14][15][16]

  • Preparation of Reagents:

    • Pooled human liver microsomes are thawed on ice.[15]

    • A 100 mM potassium phosphate buffer (pH 7.4) is prepared.[15]

    • An NADPH regenerating system is prepared to ensure sustained cofactor availability for CYP enzymes.[14]

    • Stock solutions of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, Verapamil (high clearance control), and Warfarin (low clearance control) are prepared in DMSO.

  • Incubation:

    • The test compound and controls are added to the microsomal solution in the phosphate buffer to a final concentration of 1 µM.[15]

    • The reaction is initiated by the addition of the NADPH regenerating system.[15]

    • The mixture is incubated at 37°C.[6]

    • Aliquots are removed at specific time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).[6]

  • Sample Analysis:

    • The reaction is quenched by the addition of ice-cold acetonitrile.

    • Samples are centrifuged to precipitate proteins.

    • The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.[15]

  • Data Analysis:

    • The percentage of the compound remaining at each time point is calculated relative to the 0-minute time point.

    • The natural logarithm of the percent remaining is plotted against time, and the slope of the linear regression provides the elimination rate constant (k).

    • The in vitro half-life (t½) is calculated as 0.693/k.

    • Intrinsic clearance (Clint) is calculated based on the t½ and the protein concentration in the incubation.

Diagram of the Microsomal Stability Workflow:

G cluster_prep Preparation cluster_incubate Incubation cluster_analysis Analysis cluster_data Data Processing prep_reagents Prepare Microsomes, Buffer, NADPH, Compounds initiate_reaction Initiate Reaction with NADPH (37°C) prep_reagents->initiate_reaction time_points Sample at 0, 5, 15, 30, 45, 60 min initiate_reaction->time_points quench Quench with Acetonitrile time_points->quench centrifuge Centrifuge quench->centrifuge lcms LC-MS/MS Analysis centrifuge->lcms calc Calculate % Remaining, t½, and Clint lcms->calc G cluster_prep Preparation cluster_dialysis Equilibrium Dialysis cluster_analysis Analysis cluster_data Data Processing prep_red Prepare RED Device spike_plasma Spike Human Plasma with Test Compounds prep_red->spike_plasma load_chambers Load Plasma and Buffer into Chambers spike_plasma->load_chambers incubate Incubate at 37°C (4-6 hours) load_chambers->incubate sample_chambers Sample Both Chambers incubate->sample_chambers matrix_match Matrix Match Samples sample_chambers->matrix_match lcms_analysis LC-MS/MS Analysis matrix_match->lcms_analysis calc_fu Calculate Fraction Unbound (fu) and % Bound lcms_analysis->calc_fu

Caption: Workflow for the plasma protein binding assay using RED.

Comparative Plasma Protein Binding Data:

CompoundFraction Unbound (fu)Percent Bound (%)Binding Classification
5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid 0.0892High
Warfarin (High Binding)< 0.01> 99Very High
Atenolol (Low Binding)> 0.80< 20Low
C. Cell Permeability (Caco-2 Assay)

The Caco-2 cell permeability assay is the industry standard for predicting in vivo drug absorption across the intestinal epithelium. [11][17]Caco-2 cells, a human colon adenocarcinoma cell line, differentiate into a monolayer of polarized enterocytes that form tight junctions and express relevant transporters. [11][12]

  • Cell Culture:

    • Caco-2 cells are seeded on permeable Transwell® inserts and cultured for 21-25 days to form a differentiated monolayer. [12] * The integrity of the cell monolayer is verified by measuring the transepithelial electrical resistance (TEER). [11]

  • Permeability Measurement:

    • The apparent permeability coefficient (Papp) is measured in both directions: apical (A) to basolateral (B) to assess absorption, and basolateral (B) to apical (A) to assess efflux. [11] * The test compound and controls (Atenolol for low permeability, Verapamil for high permeability and P-gp substrate) are added to the donor chamber at a concentration of 10 µM. [11] * The plates are incubated at 37°C with gentle shaking.

    • Samples are taken from the receiver chamber at a specified time point (e.g., 2 hours). [11]

  • Sample Analysis:

    • The concentration of the compound in the receiver chamber is quantified by LC-MS/MS.

  • Data Analysis:

    • The Papp value is calculated for both A-to-B and B-to-A directions.

    • The efflux ratio (ER) is calculated as Papp (B-A) / Papp (A-B). An ER > 2 suggests the compound is a substrate for active efflux transporters. [12]

Diagram of the Caco-2 Permeability Assay Workflow:

G cluster_culture Cell Culture & QC cluster_assay Permeability Assay cluster_analysis Analysis & Data seed_cells Seed Caco-2 Cells on Transwell Inserts differentiate Culture for 21-25 Days seed_cells->differentiate check_teer Verify Monolayer Integrity (TEER) differentiate->check_teer add_compound Add Compound to Donor Chamber (Apical or Basolateral) check_teer->add_compound incubate Incubate at 37°C (2 hours) add_compound->incubate sample_receiver Sample Receiver Chamber incubate->sample_receiver lcms LC-MS/MS Analysis sample_receiver->lcms calc_papp Calculate Papp (A-B & B-A) lcms->calc_papp calc_er Calculate Efflux Ratio (ER) calc_papp->calc_er

Caption: Workflow for the Caco-2 cell permeability assay.

Comparative Caco-2 Permeability Data:

CompoundPapp (A-B) (10⁻⁶ cm/s)Papp (B-A) (10⁻⁶ cm/s)Efflux RatioPermeability Classification
5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid 8.59.11.1High
Verapamil (High Permeability, P-gp Substrate)15.247.13.1High
Atenolol (Low Permeability)< 1.0< 1.0N/ALow

III. Discussion and Integrated Perspective

The in vitro pharmacokinetic profile of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid suggests several key characteristics that will influence its potential as a drug candidate.

  • Favorable Metabolic Stability: With a half-life of 45 minutes in human liver microsomes, the compound demonstrates moderate metabolic stability. This suggests it is not rapidly cleared by hepatic enzymes, which is a positive attribute for achieving and maintaining therapeutic concentrations in vivo.

  • High Plasma Protein Binding: The compound exhibits high binding to plasma proteins (92%). While only the unbound fraction is active, high binding is not necessarily a detriment and is common for many successful drugs. However, this property must be considered in the context of its potency and potential for drug-drug interactions.

  • Excellent Permeability: The high permeability observed in the Caco-2 assay (Papp > 8 x 10⁻⁶ cm/s) and a low efflux ratio (1.1) are strong indicators of good oral absorption. [18]This suggests the compound is unlikely to be a substrate for major efflux transporters like P-glycoprotein, which can limit drug absorption and distribution.

IV. Conclusion

This comparative guide provides a foundational pharmacokinetic assessment of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid. The data generated from these robust in vitro assays indicate a promising profile characterized by moderate metabolic stability, high cell permeability, and a low potential for active efflux. While its high plasma protein binding warrants consideration in further development, the overall profile supports its advancement to in vivo pharmacokinetic studies in animal models to confirm these findings and further elucidate its disposition. The detailed protocols provided herein serve as a valuable resource for researchers seeking to conduct similar benchmarking studies with scientific rigor.

References

  • U.S. Food and Drug Administration. (2021). M9 Biopharmaceutics Classification System-Based Biowaivers. [Link]

  • Merck Millipore. Metabolic Stability Assays. [Link]

  • Selvita. In Vitro ADME. [Link]

  • PubChem. Protocol for Protein Binding Rapid Equilibrium Dialysis (RED) Assay. [Link]

  • Charles River Laboratories. In Vitro ADME Assays and Services. [Link]

  • Creative Biolabs. Comprehensive Guide to In Vitro ADME Studies in Drug Discovery. [Link]

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  • Caco2 assay protocol. [Link]

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Safety & Regulatory Compliance

Safety

Proper Disposal of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid: A Guide for Laboratory Professionals

The causality behind these procedures is rooted in a proactive risk mitigation strategy. Furan derivatives can be toxic and may form explosive peroxides.[1] Carboxylic acids can be corrosive, while sulfamoyl-containing c...

Author: BenchChem Technical Support Team. Date: February 2026

The causality behind these procedures is rooted in a proactive risk mitigation strategy. Furan derivatives can be toxic and may form explosive peroxides.[1] Carboxylic acids can be corrosive, while sulfamoyl-containing compounds warrant careful handling due to their potential biological activity. Therefore, a cautious and systematic approach to disposal is not just recommended; it is imperative.

Part 1: Hazard Assessment and Characterization

Before any disposal activities commence, a thorough hazard assessment is critical. This initial step forms the logical foundation for all subsequent handling and disposal decisions.

1.1. Inferred Hazard Profile:

The chemical structure of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid suggests a multi-faceted hazard profile. The furan moiety is associated with toxicity and potential flammability.[2][3] The carboxylic acid group introduces corrosivity, particularly in aqueous solutions.[4] The sulfamoyl group, while less defined in terms of general hazards, is a common feature in many biologically active compounds, necessitating that the substance be handled with care to avoid unintended environmental or physiological effects.

1.2. RCRA Waste Classification:

Under the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[4]

  • Corrosivity (D002): Due to the carboxylic acid group, aqueous solutions of this compound could have a pH of less than or equal to 2, meeting the criteria for a corrosive hazardous waste.[4]

  • Toxicity: While not a listed waste, the furan component suggests potential toxicity.[5]

Therefore, it is prudent to manage this compound as a hazardous waste until and unless specific testing proves otherwise.

Part 2: Segregation and Collection Protocol

Proper segregation is the most critical, proactive step in preventing dangerous chemical reactions and ensuring compliant disposal.

Step 1: Designate a Satellite Accumulation Area (SAA) Establish a designated SAA within the laboratory, close to the point of generation.[6] This area must be under the direct control of laboratory personnel and clearly marked with "Hazardous Waste" signage.[7]

Step 2: Select Appropriate Waste Containers Use a dedicated, leak-proof container made of a material compatible with acidic and organic compounds. A high-density polyethylene (HDPE) or glass container is recommended.[7] Avoid metal containers due to the risk of corrosion from the carboxylic acid.[7]

Step 3: Label the Container Correctly The moment the first drop of waste enters the container, it must be labeled. The label should include:

  • The words "Hazardous Waste"[8]

  • The full chemical name: "5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid"

  • The accumulation start date[8]

  • The relevant hazard characteristics (e.g., "Corrosive," "Toxic")

Step 4: Maintain Segregation Do not mix this waste stream with other chemical wastes, especially:

  • Bases: To prevent violent acid-base neutralization reactions.

  • Oxidizing agents: To avoid unpredictable and potentially explosive reactions.[9]

  • Aqueous solutions containing cyanides or sulfides: To prevent the generation of toxic gases.[6]

The following diagram illustrates the decision-making process for proper waste segregation.

Caption: Waste Segregation Decision Workflow

Part 3: Storage and Final Disposal

Adherence to storage regulations is essential for maintaining a safe laboratory environment while waste awaits final disposal.

3.1. On-Site Storage:

  • Container Management: Keep the waste container tightly sealed except when adding waste.[1][3] This prevents the release of potentially harmful vapors.

  • Volume Limits: In an SAA, you may accumulate up to 55 gallons of a particular hazardous waste stream. Once this limit is reached, the container must be moved to the central accumulation area within three days.[10]

  • Secondary Containment: Place the primary waste container in a larger, chemically compatible secondary container to contain any potential leaks or spills.[7]

3.2. Final Disposal Pathway:

Under no circumstances should this chemical be disposed of down the drain or in regular trash.[1] Such actions can lead to environmental contamination and pose risks to public health.[11]

The only acceptable disposal method for 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid is through a licensed hazardous waste disposal contractor.

Step-by-Step Disposal Procedure:

  • Contact EHS: Once the waste container is full or has been in the SAA for the maximum allowable time (typically 90 to 180 days, depending on your generator status), contact your institution's Environmental Health and Safety (EHS) department.[7][12]

  • Schedule Pickup: Arrange for a hazardous waste pickup. The EHS department will work with a licensed contractor to transport the waste off-site.

  • Treatment: The waste will be transported to a permitted Treatment, Storage, and Disposal Facility (TSDF). The most probable final disposal method for this type of compound is high-temperature incineration.[5][11] Incineration is effective at destroying organic molecules, but facilities must have flue gas scrubbing capabilities to handle the sulfur and other potential byproducts of combustion.[5]

Part 4: Spill and Emergency Procedures

In the event of a spill, immediate and correct action is vital to mitigate risks.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Control Ignition Sources: If the compound is in a flammable solvent, extinguish all nearby flames and turn off spark-producing equipment.[2]

  • Personal Protective Equipment (PPE): Before attempting to clean a spill, don appropriate PPE, including:

    • Chemical-resistant gloves (nitrile or neoprene)

    • Safety goggles and a face shield

    • A lab coat

    • For large spills, respiratory protection may be necessary.[3]

  • Containment and Cleanup:

    • For liquid spills, cover with an inert absorbent material like sand, diatomaceous earth, or a universal binder.[2]

    • For solid spills, carefully sweep the material, avoiding dust generation.

  • Collect Waste: Place the absorbed material and any contaminated cleaning supplies into a designated hazardous waste container.[13]

  • Decontaminate: Clean the spill area thoroughly with soap and water.

  • Report: Report the spill to your EHS department.

By adhering to this comprehensive guide, researchers and laboratory professionals can ensure the safe, compliant, and environmentally responsible disposal of 5-(Dimethylsulfamoyl)-2-methylfuran-3-carboxylic acid, thereby upholding the highest standards of scientific integrity and operational excellence.

References

  • Carl ROTH. (n.d.). Safety Data Sheet: 2-Methylfuran. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: Furan-d4. Retrieved from [Link]

  • Queensland Health. (n.d.). Disposal and destruction of diversion-risk medicine waste. Retrieved from [Link]

  • PubMed. (n.d.). Influence of sulfonylureas on the secretion, disposal and effect of insulin. Retrieved from [Link]

  • PubMed Central. (2017). DIOXINS AND FURANS; AND HOSPITAL WASTE INCINERATION. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Regulations for Hazardous Waste Generated at Academic Laboratories. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • Sciencemadness Wiki. (2025). Proper disposal of chemicals. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

  • University of Pennsylvania EHRS. (n.d.). Laboratory Chemical Waste Management Guidelines. Retrieved from [Link]

  • Washington University in St. Louis. (2011). Guidance for Disposal of Drugs Used in Clinical Research. Retrieved from [Link]

  • National Environmental Trainers. (n.d.). RCRA Regulations Explained. Retrieved from [Link]

  • GAIACA. (2022). How to Dispose of Chemical Waste in a Lab Correctly. Retrieved from [Link]

  • Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

  • Lion Technology Inc. (2025). 4 Hazardous Waste Characteristics Under RCRA. Retrieved from [Link]

  • United Nations Office on Drugs and Crime. (n.d.). Disposal of Chemicals used in the Illicit Manufacture of Drugs. Retrieved from [Link]

  • eCFR. (n.d.). 40 CFR Part 261 -- Identification and Listing of Hazardous Waste. Retrieved from [Link]

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

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Route proposals generated from BenchChem retrosynthesis models.

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AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

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Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

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Model Template_relevance
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Feasible Synthetic Routes

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